(2,4-Dichloropyrimidin-5-yl)methanol

• CAS: 1346537-23-2

Core Science & Biosynthesis

An In-depth Technical Guide to (2,4-Dichloropyrimidin-5-yl)methanol: A Keystone Intermediate in Modern Drug Discovery

CAS Number: 1346537-23-2

Authored by: A Senior Application Scientist

Introduction

(2,4-Dichloropyrimidin-5-yl)methanol is a pivotal, yet often unheralded, building block in the landscape of medicinal chemistry. Its strategic importance lies in the versatile reactivity of its dichlorinated pyrimidine core, which serves as a highly adaptable scaffold for the synthesis of complex molecular architectures. This guide provides an in-depth exploration of this compound, from its fundamental properties and synthesis to its critical applications, particularly in the development of targeted therapeutics such as kinase inhibitors. Designed for researchers, scientists, and professionals in drug development, this document aims to be a comprehensive resource, blending established chemical principles with practical, field-proven insights.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of (2,4-Dichloropyrimidin-5-yl)methanol is fundamental to its effective use in synthesis. The data presented below has been compiled from reputable chemical suppliers and predictive modeling.[1]

Property	Value	Source
CAS Number	1346537-23-2	[1]
Molecular Formula	C₅H₄Cl₂N₂O	[1]
Molecular Weight	179.00 g/mol	[1]
Physical Form	Solid
Purity	Typically ≥97%
Storage Temperature	2-8°C, under inert atmosphere
Synonyms	(2,4-dichloro-5-pyrimidinyl)methanol

Note on Spectroscopic Data: While many suppliers indicate the availability of NMR, HPLC, and LC-MS data, publicly accessible, peer-reviewed spectroscopic data for (2,4-Dichloropyrimidin-5-yl)methanol is limited.[1][2] The expected spectral characteristics are inferred from the structure and data for analogous compounds.

Synthesis and Mechanistic Insights

The synthesis of (2,4-Dichloropyrimidin-5-yl)methanol is logically approached via a two-stage process, commencing from the readily available starting material, uracil. This pathway leverages well-established transformations in heterocyclic chemistry.

Stage 1: Synthesis of the Precursor Aldehyde, 2,4-Dichloro-5-pyrimidinecarbaldehyde

The key precursor to the target alcohol is the corresponding aldehyde. A robust synthesis for this intermediate starts from uracil and proceeds through formylation and subsequent chlorination. A method for this transformation is detailed in Chinese patent CN102731412A.[3]

Workflow for the Synthesis of 2,4-Dichloro-5-pyrimidinecarbaldehyde

Caption: Synthetic pathway from Uracil to the key aldehyde precursor.

Experimental Protocol: Synthesis of 2,4-Dichloro-5-pyrimidinecarbaldehyde (Adapted from CN102731412A)[3]

• Step 1: Synthesis of 5-Hydroxymethyluracil: Uracil is treated with barium hydroxide and formaldehyde to introduce the hydroxymethyl group at the 5-position.

• Step 2: Oxidation to 2,4-Dihydroxy-5-pyrimidinecarbaldehyde: The resulting 5-hydroxymethyluracil is oxidized using manganese dioxide in a suitable solvent like chloroform to yield the aldehyde.

• Step 3: Chlorination to 2,4-Dichloro-5-pyrimidinecarbaldehyde: The dihydroxy-pyrimidine aldehyde is then refluxed in phosphorus oxychloride (POCl₃) to replace the hydroxyl groups with chlorine atoms, affording the desired dichlorinated aldehyde.

Stage 2: Reduction to (2,4-Dichloropyrimidin-5-yl)methanol

The final step involves the selective reduction of the aldehyde functionality to a primary alcohol. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its mild nature and high chemoselectivity for aldehydes and ketones, leaving the dichloropyrimidine ring intact.

Mechanism of Aldehyde Reduction using NaBH₄

Caption: General mechanism for the reduction of an aldehyde to a primary alcohol using a hydride source.

Self-Validating Experimental Protocol: Reduction of 2,4-Dichloro-5-pyrimidinecarbaldehyde

• Rationale: This protocol is based on well-established procedures for the sodium borohydride reduction of aromatic aldehydes. The use of a protic solvent like methanol or ethanol is standard, as it can also serve as the proton source for the final workup.

• Dissolution: Dissolve 2,4-dichloro-5-pyrimidinecarbaldehyde (1.0 eq) in a suitable solvent such as methanol or ethanol (10-20 volumes) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

• Reduction: Add sodium borohydride (NaBH₄) (1.0-1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0°C. The addition should be controlled to manage any effervescence.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is fully consumed.

• Quenching: Carefully quench the reaction by the slow addition of water or a dilute acid (e.g., 1 M HCl) at 0°C to decompose any excess NaBH₄.

• Extraction: Remove the organic solvent under reduced pressure. Extract the aqueous residue with a suitable organic solvent such as ethyl acetate (3 x 20 volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. The product can be further purified by column chromatography on silica gel if necessary.

Key Applications in Drug Discovery: A Scaffold for Kinase Inhibitors

The true value of (2,4-Dichloropyrimidin-5-yl)methanol is realized in its application as a versatile intermediate. The dichloropyrimidine core is a "privileged scaffold" in medicinal chemistry, particularly in the design of kinase inhibitors. The two chlorine atoms at the C2 and C4 positions exhibit differential reactivity, allowing for sequential and regioselective nucleophilic aromatic substitution (SNAr) reactions. This enables the systematic construction of libraries of compounds for structure-activity relationship (SAR) studies.

Regioselectivity in SNAr Reactions:

Generally, in 2,4-dichloropyrimidines, the C4 position is more susceptible to nucleophilic attack than the C2 position. This inherent selectivity can be exploited to introduce different substituents in a controlled manner. However, this selectivity can be influenced by the nature of the nucleophile and the reaction conditions.

Logical Workflow for Kinase Inhibitor Synthesis

Caption: A generalized workflow illustrating the use of the title compound in the synthesis of kinase inhibitors.

The hydroxymethyl group at the C5 position adds another layer of synthetic utility. It can be:

• Used as a handle for further elaboration: The alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to a leaving group (e.g., tosylate or bromide) for subsequent nucleophilic substitution.

• Involved in intramolecular reactions: The hydroxyl group can participate in cyclization reactions to form fused ring systems, which are common in many biologically active molecules.

While specific examples detailing the direct use of (2,4-Dichloropyrimidin-5-yl)methanol are not abundant in publicly available literature, its structural motifs are present in numerous patented kinase inhibitors. Its utility can be inferred from the synthesis of related compounds, such as inhibitors of Cyclin-Dependent Kinases (CDKs), which are crucial regulators of the cell cycle and are frequently dysregulated in cancer.[4] The 2,4-diaminopyrimidine scaffold, readily accessible from the dichloropyrimidine core, is a cornerstone of many CDK inhibitors.

Safety and Handling

As a chlorinated heterocyclic compound, (2,4-Dichloropyrimidin-5-yl)methanol requires careful handling in a laboratory setting. The following safety information is based on data for the compound and structurally similar chemicals.

• Hazard Statements: H302 (Harmful if swallowed).

• Precautionary Statements: P301+P312+P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth).

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, under an inert atmosphere to prevent degradation.

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol stands as a testament to the principle that the utility of a chemical compound is often defined by its potential for transformation. While not an end-product itself, its strategic combination of a reactive dichloropyrimidine core and a modifiable hydroxymethyl group makes it an invaluable asset for medicinal chemists. Its role as a precursor to sophisticated molecular architectures, particularly in the highly competitive field of kinase inhibitor development, underscores its importance. This guide has aimed to provide a comprehensive and practical overview to empower researchers to fully leverage the synthetic potential of this versatile intermediate in their pursuit of novel therapeutics.

References

• Google Patents. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine.
• Google Patents. CN102731412A - Synthetic method of 2,4-dichloro-5-pyrimidine formaldehyde.

• Oregon State University. The investigations of the methods for the reduction of chloroyrimidines. [Link]

• Google Patents. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine.

• Patsnap. Preparation method of 2,4-dichloro-5-methoxypyrimidine. [Link]

• PubMed Central. Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors of Cyclin-Dependent Kinase for Cancer Therapy. [Link]

• Google Patents.

• Chemistry LibreTexts. 2: Reduction of Organic Compounds (Experiment). [Link]

• SpectraBase. 2,4-Dichloropyrimidine - Optional[13C NMR] - Chemical Shifts. [Link]

• Organic Chemistry Portal. Alcohol synthesis by carbonyl compound reduction. [Link]

• Molecules. SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. [Link]

• Preprints.org. 2-((4-Amino-5-((2,4-Dichlorophenoxy)Methyl)-4H- 1,2,4-Triazol-3-yl)Thio)-1-(5-Methyl-1-(4- Nitrophenyl)-1H-1,2,3-Triazol-4-yl)Ethan-1-One. [Link]

• ResearchGate. Improved Synthesis of Novel 2,4-Diamino-5-furfurylpyrimidine in Presence of Molecular Sieves. [Link]

• Google Patents. CN103058934A - Synthesizing method of 5-acetyl-2,4-dichloropyrimidine.

• PubMed Central. Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors. [Link]

Sources

• 1. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 2. 1346537-23-2|(2,4-Dichloropyrimidin-5-yl)methanol|BLD Pharm [bldpharm.com]
• 3. CN102731412A - Synthetic method of 2,4-dichloro-5-pyrimidine formaldehyde - Google Patents [patents.google.com]
• 4. CN103058934A - Synthesizing method of 5-acetyl-2,4-dichloropyrimidine - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical Properties of (2,4-Dichloropyrimidin-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,4-Dichloropyrimidin-5-yl)methanol is a halogenated pyrimidine derivative that serves as a crucial building block in medicinal chemistry and drug discovery. Its bifunctional nature, featuring a reactive dichloropyrimidine core and a primary alcohol, makes it a versatile synthon for the synthesis of a wide array of complex molecules with potential therapeutic applications. The strategic placement of two chlorine atoms at the 2 and 4 positions of the pyrimidine ring offers differential reactivity, allowing for selective functionalization in cross-coupling and nucleophilic substitution reactions. The hydroxymethyl group at the 5-position provides a handle for further molecular elaboration. A thorough understanding of the physical properties of this compound is paramount for its effective handling, storage, and application in synthetic workflows, as well as for the characterization of its downstream products.

This technical guide provides a comprehensive overview of the known and anticipated physical properties of (2,4-Dichloropyrimidin-5-yl)methanol, alongside detailed, field-proven experimental protocols for their determination.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for (2,4-Dichloropyrimidin-5-yl)methanol is presented below. It is important to note that while some fundamental properties are well-documented, specific experimental values for melting and boiling points are not consistently reported in publicly available literature. In such cases, data from closely related analogs are provided for contextual estimation.

Property	Value / Information	Source(s)
Chemical Name	(2,4-Dichloropyrimidin-5-yl)methanol	N/A
Synonyms	(2,4-dichloro-5-pyrimidinyl)methanol	[1]
CAS Number	1346537-23-2	[1][2]
Molecular Formula	C₅H₄Cl₂N₂O	[1][2]
Molecular Weight	179.00 g/mol	[1][2]
Physical Form	Solid	[1]
Melting Point	Data not available. For the related compound 2,4-dichloropyrimidine, the melting point is 57-61 °C. For 5-amino-2,4-dichloropyrimidine, the melting point is 118-123 °C.	N/A
Boiling Point	Data not available. A predicted boiling point for the isomer (4,6-dichloropyrimidin-5-yl)methanol is 318.2±37.0 °C.[3] For the related compound 2,4-dichloropyrimidine, the boiling point is 101 °C at 23 mmHg.[4]	N/A
Solubility	Data not available. The related compound 2,4-dichloropyrimidine is soluble in common organic solvents like ethanol, ether, and chloroform, and slightly soluble in water.[5]	N/A
Purity	Typically ≥97%	[1]
Storage Conditions	Store in an inert atmosphere at 2-8°C in a dry, sealed place.	[1]
Hazard Information	H302: Harmful if swallowed.	[1]

Experimental Protocols for Physical Property Determination

The following section outlines detailed methodologies for the experimental determination of the key physical properties of (2,4-Dichloropyrimidin-5-yl)methanol. These protocols are designed to be self-validating and are grounded in standard laboratory practices.

Melting Point Determination

Rationale: The melting point is a critical indicator of a compound's purity. A sharp melting range (typically 0.5-1°C) is characteristic of a pure crystalline solid, while impurities tend to depress and broaden the melting range. This protocol utilizes the capillary method, a widely accepted technique for accurate melting point determination.

Methodology:

• Sample Preparation: A small amount of dry (2,4-Dichloropyrimidin-5-yl)methanol is finely powdered. The open end of a glass capillary tube is pressed into the powder. The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.

• Apparatus Setup: The packed capillary tube is placed in a melting point apparatus.

• Approximate Melting Point: A preliminary rapid heating is performed to determine an approximate melting point.

• Accurate Melting Point: A fresh sample is prepared and the apparatus is heated to a temperature approximately 20°C below the approximate melting point. The heating rate is then slowed to 1-2°C per minute.

• Data Recording: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2) are recorded. The melting range is reported as T1-T2.

Caption: Workflow for Melting Point Determination.

Solubility Profiling

Rationale: Understanding the solubility of (2,4-Dichloropyrimidin-5-yl)methanol in various solvents is crucial for selecting appropriate solvent systems for reactions, purification, and analytical procedures. This protocol provides a systematic approach to determining its qualitative solubility.

Methodology:

• Solvent Selection: A range of common laboratory solvents with varying polarities should be selected (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

• Sample Preparation: Approximately 10 mg of (2,4-Dichloropyrimidin-5-yl)methanol is weighed into a series of small test tubes.

• Solvent Addition: 1 mL of a selected solvent is added to a test tube.

• Observation: The mixture is vortexed or agitated for 1-2 minutes at room temperature. The sample is visually inspected for dissolution.

• Classification: The solubility is classified as:

  • Soluble: No solid particles are visible.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid appears unchanged.

• Repeat: Steps 3-5 are repeated for each selected solvent.

Caption: Workflow for Qualitative Solubility Profiling.

Spectroscopic Characterization

Rationale: NMR spectroscopy is a powerful tool for elucidating the molecular structure of a compound. ¹H and ¹³C NMR spectra provide information about the chemical environment of the hydrogen and carbon atoms, respectively, confirming the presence of the hydroxymethyl group and the dichloropyrimidine core.

Methodology:

• Sample Preparation: Approximately 5-10 mg of (2,4-Dichloropyrimidin-5-yl)methanol is dissolved in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned and the magnetic field is shimmed to achieve homogeneity.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired according to standard instrument protocols.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected.

• Spectral Analysis: The chemical shifts (δ), signal integrations (for ¹H), and coupling patterns (for ¹H) are analyzed to confirm the molecular structure.

Rationale: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in its identification and structural confirmation.

Methodology:

• Sample Preparation: A dilute solution of (2,4-Dichloropyrimidin-5-yl)methanol is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization: The sample is introduced into the mass spectrometer and ionized using an appropriate technique, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The abundance of each ion is measured by a detector.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak ([M]⁺ or [M+H]⁺), which should correspond to the calculated molecular weight of the compound. The fragmentation pattern can provide further structural insights.

Caption: Workflow for Spectroscopic Characterization.

Conclusion and Further Insights

(2,4-Dichloropyrimidin-5-yl)methanol is a valuable and versatile building block in contemporary organic synthesis. While its fundamental chemical identity is well-established, a comprehensive public dataset of its physical properties, particularly melting and boiling points, is lacking. The experimental protocols detailed in this guide provide a robust framework for researchers to determine these properties with high fidelity. The reactivity of the two chlorine atoms is a key feature of this molecule, with the C4 position generally being more susceptible to nucleophilic attack than the C2 position, a characteristic that can be exploited for regioselective synthesis. As with many halogenated heterocyclic compounds, appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated area, are essential during handling.

References

• Srini Chem. 2,4-Dichloropyrimidine (CAS: 3934-20-1): Properties, Applications, and Safety. [Link]

• PubChem. (2-Chloropyrimidin-5-yl)methanol. [Link]

• Chemsigma. 1346537-23-2 (2,4-dichloropyrimidin-5-yl)methanol. [Link]

• PubChem. 2-(2,5-Dichlorophenyl)pyrimidine-5-methanol. [Link]

• PubChem. 5-Amino-2,4-dichloropyrimidine. [Link]

• PubChem. 2,4-Dichloropyrimidine. [Link]

• Arctom. CAS NO. 850554-81-3 | (2-Amino-4,6-dichloropyrimidin-5-yl)methanol. [Link]

Sources

• 1. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 2. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 3. echemi.com [echemi.com]
• 4. 2,4-二氯嘧啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. srinichem.com [srinichem.com]

The Cornerstone of Innovation: A Technical Guide to (2,4-Dichloropyrimidin-5-yl)methanol for Advanced Drug Discovery

Introduction: The Strategic Importance of a Versatile Pyrimidine Building Block

In the landscape of modern medicinal chemistry, the pyrimidine scaffold stands as a privileged structure, forming the core of numerous therapeutic agents. Among the vast array of pyrimidine-based intermediates, (2,4-Dichloropyrimidin-5-yl)methanol emerges as a compound of significant strategic value for researchers, scientists, and drug development professionals. Its unique trifecta of reactive sites—two electrophilic chlorine atoms at positions 2 and 4, and a nucleophilic hydroxymethyl group at position 5—offers a versatile platform for the synthesis of complex molecular architectures. This guide provides an in-depth technical overview of (2,4-Dichloropyrimidin-5-yl)methanol, focusing on its chemical synthesis, reactivity, and applications as a pivotal building block in the development of next-generation therapeutics.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of (2,4-Dichloropyrimidin-5-yl)methanol is fundamental for its effective use in synthesis.

Property	Value	Source(s)
CAS Number	1346537-23-2	[1]
Molecular Formula	C₅H₄Cl₂N₂O	[1][2]
Molecular Weight	179.00 g/mol	[1][2]
Physical Form	Solid
Storage	Inert atmosphere, 2-8°C

Spectroscopic Characterization: While a publicly available, citable spectrum for (2,4-Dichloropyrimidin-5-yl)methanol is not readily found in the searched literature, its structure can be confirmed by standard analytical techniques. For reference, the related compound 2,4-dichloropyrimidine exhibits characteristic signals in its NMR spectra that can be used for comparative purposes. Spectroscopic data for (2,4-Dichloropyrimidin-5-yl)methanol is available from some commercial suppliers[1][3].

Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol: A Proposed Pathway

While a specific, detailed experimental protocol for the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol is not explicitly detailed in the surveyed literature, a robust synthetic route can be inferred from established methods for preparing analogous 2,4-dichloropyrimidines. The most plausible approach involves the chlorination of a dihydroxypyrimidine precursor.

Proposed Synthetic Route: Chlorination of 5-(Hydroxymethyl)uracil

The synthesis likely commences with the readily available 5-(hydroxymethyl)uracil, which is then subjected to a chlorination reaction, most commonly employing phosphorus oxychloride (POCl₃), often in the presence of a base.

Caption: Proposed synthesis of (2,4-Dichloropyrimidin-5-yl)methanol.

Rationale Behind Experimental Choices:

• Starting Material: 5-(Hydroxymethyl)uracil is a logical and commercially available starting material. The two hydroxyl groups on the pyrimidine ring are tautomers of the more stable keto forms and are susceptible to chlorination.

• Chlorinating Agent: Phosphorus oxychloride (POCl₃) is a widely used and effective reagent for the conversion of hydroxylated pyrimidines and purines to their chloro-derivatives[4][5][6].

• Base: The addition of a tertiary amine base, such as N,N-diethylaniline or triethylamine, is often employed to neutralize the HCl generated during the reaction, which can prevent side reactions and improve yields[4][5].

• Solvent and Temperature: The reaction is typically carried out in a high-boiling point solvent, or neat in an excess of POCl₃, at elevated temperatures to drive the reaction to completion[4][5].

Illustrative Experimental Protocol (Based on Analogs):

This protocol is a generalized procedure based on the synthesis of similar compounds and should be optimized for the specific synthesis of (2,4-Dichloropyrimidin-5-yl)methanol.

• To a stirred suspension of 5-(hydroxymethyl)uracil in a suitable solvent (e.g., toluene), add phosphorus oxychloride (POCl₃).

• Slowly add a tertiary amine base (e.g., N,N-diethylaniline) to the mixture.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by an appropriate technique (e.g., TLC or LC-MS).

• After completion, cool the reaction mixture and carefully quench by pouring it onto crushed ice.

• Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (2,4-Dichloropyrimidin-5-yl)methanol.

Chemical Reactivity: A Gateway to Molecular Diversity

The synthetic utility of (2,4-Dichloropyrimidin-5-yl)methanol lies in the differential reactivity of its functional groups. The two chlorine atoms are susceptible to nucleophilic aromatic substitution (SₙAr), while the hydroxymethyl group can undergo a variety of transformations common to primary alcohols.

Nucleophilic Aromatic Substitution (SₙAr) at the Pyrimidine Core

The chlorine atoms at the C2 and C4 positions of the pyrimidine ring are activated towards nucleophilic attack due to the electron-withdrawing nature of the nitrogen atoms.

• Regioselectivity: In general, for 2,4-dichloropyrimidines, nucleophilic substitution occurs preferentially at the C4 position. This selectivity is attributed to the greater electron deficiency at C4 compared to C2. However, the regioselectivity can be influenced by the nature of the nucleophile and the reaction conditions.

Caption: Regioselectivity of SₙAr on (2,4-Dichloropyrimidin-5-yl)methanol.

Reactions of the Hydroxymethyl Group

The hydroxymethyl group at the C5 position provides a handle for further functionalization.

• Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde, 2,4-dichloro-5-pyrimidinecarbaldehyde, using standard oxidizing agents. This aldehyde is a valuable intermediate for reactions such as reductive amination and Wittig reactions.

• Esterification and Etherification: The hydroxyl group can be readily converted to esters or ethers, which can serve as protecting groups or as a means to introduce different functionalities.

• Conversion to a Leaving Group: The hydroxyl group can be converted to a better leaving group (e.g., a tosylate or a halide), enabling subsequent nucleophilic substitution at the C5-methyl position.

Applications in Drug Discovery and Development

The 2,4-disubstituted pyrimidine motif is a cornerstone in the design of a multitude of therapeutic agents, particularly kinase inhibitors. (2,4-Dichloropyrimidin-5-yl)methanol serves as a key starting material for the synthesis of these and other biologically active molecules.

Role as a Scaffold for Kinase Inhibitors

Many kinase inhibitors utilize a substituted pyrimidine core to mimic the adenine ring of ATP and to form crucial hydrogen bonds with the hinge region of the kinase active site. The ability to sequentially and selectively substitute the two chlorine atoms of (2,4-Dichloropyrimidin-5-yl)methanol allows for the systematic exploration of the structure-activity relationship (SAR) to optimize potency and selectivity.

Potential as an Intermediate in the Synthesis of Approved Drugs

While a direct, publicly documented synthesis of an approved drug from (2,4-Dichloropyrimidin-5-yl)methanol was not identified in the searched literature, its structural motifs are present in several kinase inhibitors. For example, the core structure is related to intermediates used in the synthesis of complex oncology drugs.

Conclusion: A Versatile Tool for the Medicinal Chemist's Arsenal

(2,4-Dichloropyrimidin-5-yl)methanol represents a highly valuable and versatile building block for the synthesis of a wide range of heterocyclic compounds with potential therapeutic applications. Its well-defined reactivity, coupled with the strategic placement of three distinct functional groups, provides medicinal chemists with a powerful tool to generate novel molecular entities. A comprehensive understanding of its synthesis, reactivity, and potential applications, as outlined in this guide, is essential for leveraging this important intermediate to its full potential in the pursuit of innovative drug discovery.

References

• CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents.
• CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine - Google Patents.
• CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents.

• Reaction of 2,4-dichloro-5-nitropyrimidine (1) with diethylamine (A)... - ResearchGate. Available at: [Link]

• US8946235B2 - 2-(2,4,5-substituted-anilino) pyrimidine compounds - Google Patents.
• CN110903250B - Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof - Google Patents.

• (2,4-dichloropyrimidin-5-yl)methanol [1346537-23-2] | Chemsigma. Available at: [Link]

• 2,4-Dichloro-5-fluoropyrimidine | C4HCl2FN2 | CID 250705 - PubChem. Available at: [Link]

• Preparation method of 2,4-dichloro-5-methoxypyrimidine - Eureka | Patsnap. Available at: [Link]

• CN103058934A - Synthesizing method of 5-acetyl-2,4-dichloropyrimidine - Google Patents.

Sources

• 1. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 2. (2,4-dichloropyrimidin-5-yl)methanol [1346537-23-2] | Chemsigma [chemsigma.com]
• 3. 1346537-23-2|(2,4-Dichloropyrimidin-5-yl)methanol|BLD Pharm [bldpharm.com]
• 4. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 5. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 6. 2,4-Dichloro-5-fluoropyrimidine synthesis - chemicalbook [chemicalbook.com]

(2,4-Dichloropyrimidin-5-yl)methanol molecular weight

An In-depth Technical Guide to (2,4-Dichloropyrimidin-5-yl)methanol: A Versatile Heterocyclic Building Block

Executive Summary

(2,4-Dichloropyrimidin-5-yl)methanol is a pivotal synthetic intermediate in the fields of medicinal chemistry and materials science. Its molecular structure, featuring a pyrimidine core with two reactive chlorine atoms and a primary alcohol, offers a trifecta of functional handles for strategic molecular elaboration. This guide provides an in-depth analysis of its chemical properties, molecular weight, synthesis, reactivity, and applications, with a particular focus on its role in drug discovery. For researchers and drug development professionals, this document serves as a technical resource, elucidating the rationale behind its synthetic utility and providing practical insights into its handling and application.

Molecular Profile and Physicochemical Properties

A precise understanding of a compound's fundamental properties is the bedrock of its effective application in research and development. This section details the key identifiers and physicochemical data for (2,4-Dichloropyrimidin-5-yl)methanol.

Nomenclature and Chemical Identifiers

• Systematic Name: (2,4-Dichloropyrimidin-5-yl)methanol

• Synonyms: (2,4-Dichloro-5-pyrimidinyl)methanol[1][2]

• CAS Number: 1346537-23-2[2][3][4]

• Molecular Formula: C₅H₄Cl₂N₂O[1][3][4]

• InChI Key: YFWAJBZGZRKMJQ-UHFFFAOYSA-N[1][2]

Physicochemical and Spectroscopic Data

The quantitative data associated with this compound are crucial for reaction planning, purification, and storage. The molecular weight is a cornerstone of stoichiometric calculations in synthetic protocols.

Property	Value	Source
Molecular Weight	179.00 g/mol	[1][3][4]
Exact Mass	177.9701 Da	[1]
Physical Form	Solid	[2]
Purity	Typically >97%	[2]
Storage Temperature	Inert atmosphere, 2-8°C	[2][4]

Strategic Importance in Drug Discovery

The utility of (2,4-Dichloropyrimidin-5-yl)methanol extends far beyond its basic properties. Its value lies in its design as a versatile scaffold. The dichloropyrimidine core is a classic "privileged" structure in medicinal chemistry, frequently found in kinase inhibitors and other targeted therapeutics.[5]

The Dichloropyrimidine Scaffold: A Tunable Electrophile

The two chlorine atoms on the pyrimidine ring are susceptible to nucleophilic aromatic substitution (SₙAr). Crucially, the chlorine at the C4 position is generally more reactive than the chlorine at the C2 position due to the electronic influence of the adjacent nitrogen atoms. This differential reactivity is a key strategic element, allowing for sequential, site-selective introduction of different nucleophiles. This stepwise approach enables the construction of complex molecular architectures and the systematic exploration of the chemical space around the pyrimidine core, which is fundamental to structure-activity relationship (SAR) studies.

The Hydroxymethyl Group: A Versatile Functional Handle

The primary alcohol at the C5 position provides an additional, orthogonal point for derivatization. It can be:

• Oxidized to an aldehyde or carboxylic acid, opening pathways to imines, amides, and esters.

• Alkylated or Acylated to form ethers and esters, modifying polarity and pharmacokinetic properties.

• Used as a nucleophile itself in various coupling reactions.

This functionality allows for the introduction of pharmacophores that can interact with different regions of a biological target or fine-tune the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Logical Role as a Synthetic Intermediate

The compound serves as a bridge, connecting simpler starting materials to complex, high-value target molecules, particularly within the pharmaceutical industry.

Caption: Role as a key intermediate in synthesis.

Synthesis and Characterization

While specific, proprietary synthesis routes may vary, a general and chemically sound pathway can be proposed based on established transformations of pyrimidine systems. The synthesis of related structures often involves chlorination of a uracil precursor followed by functional group manipulation.[6]

Proposed Synthetic Protocol

This protocol is a representative example based on common organic chemistry principles, designed to be self-validating through in-process checks.

Objective: To synthesize (2,4-Dichloropyrimidin-5-yl)methanol from 2,4-dihydroxy-5-(hydroxymethyl)pyrimidine (5-Hydroxymethyluracil).

Step 1: Dichlorination of 5-Hydroxymethyluracil

• System Setup: In a chemical fume hood, equip a three-neck round-bottom flask with a reflux condenser, a nitrogen inlet, and a magnetic stirrer.

• Reagent Charging: Charge the flask with 5-Hydroxymethyluracil (1.0 eq) and phosphorus oxychloride (POCl₃, 10.0 eq) as both reagent and solvent.

• Catalysis: Add N,N-dimethylaniline (0.2 eq) dropwise as a catalyst. Causality: The tertiary amine activates the POCl₃, facilitating the conversion of the hydroxyl groups to chlorides.

• Reaction: Heat the mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours.

• In-Process Check (IPC): Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Slowly and carefully quench the excess POCl₃ by pouring the mixture onto crushed ice with vigorous stirring. Trustworthiness: This is a highly exothermic step and must be performed with caution in a well-ventilated hood.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (2,4-Dichloropyrimidin-5-yl)methanol.

Step 2: Purification

• Technique: Purify the crude product using column chromatography on silica gel.

• Eluent System: A gradient of ethyl acetate in hexanes (e.g., 10% to 40%) is a suitable mobile phase.

• Final Product: Combine the pure fractions and evaporate the solvent to obtain the final product as a solid. Confirm identity and purity via ¹H NMR, ¹³C NMR, and LC-MS.

Synthesis and Purification Workflow

Caption: General workflow for synthesis and purification.

Chemical Reactivity and Applications

The synthetic power of (2,4-Dichloropyrimidin-5-yl)methanol is realized through its subsequent reactions. Its application as a building block is evident in the synthesis of various biologically active agents.[5][7][8]

Site-Selective Nucleophilic Aromatic Substitution (SₙAr)

As previously mentioned, the C4 position is more electrophilic. This allows for a controlled, stepwise introduction of nucleophiles (e.g., amines, thiols, alcohols).

• Reaction at C4: Typically performed under milder conditions (e.g., room temperature or slightly elevated) with a nucleophile and a base like diisopropylethylamine (DIPEA).

• Reaction at C2: Requires more forcing conditions (e.g., higher temperatures) to substitute the second chlorine atom.

This selectivity is paramount for building libraries of compounds for screening in drug discovery programs.

Example Reaction Pathway

Caption: Key reaction pathways for derivatization.

Safety, Handling, and Storage

Proper handling of any chemical reagent is critical to ensure laboratory safety. (2,4-Dichloropyrimidin-5-yl)methanol is classified as harmful and requires careful handling.

Hazard Class	Code	Description
GHS Pictogram	GHS07	Exclamation Mark
Signal Word	Warning
Hazard Statement	H302	Harmful if swallowed[2][3][9]

Handling Procedures

• Use only under a chemical fume hood to avoid inhalation of dust.[10]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Avoid contact with skin, eyes, and clothing.[10]

• Wash hands thoroughly after handling.[9]

Storage and Stability

• Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[4][10]

• Keep in a cool, dry, and well-ventilated place, refrigerated at 2-8°C for long-term stability.[2][4]

• Incompatible with strong oxidizing agents.[10]

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol, with a molecular weight of 179.00 g/mol , is more than just a chemical compound; it is a strategic tool for molecular design. Its value is derived from the combination of a tunable dichloropyrimidine core and a versatile hydroxymethyl group. This unique arrangement provides medicinal chemists and materials scientists with a reliable and adaptable platform for constructing novel molecules with tailored properties. A thorough understanding of its reactivity, handling requirements, and synthetic potential is essential for leveraging this building block to its fullest extent in the pursuit of new medicines and materials.

References

• PubChem. (n.d.). (2-Chloropyrimidin-5-yl)methanol. Retrieved from [Link]

• Chemsigma. (n.d.). (2,4-dichloropyrimidin-5-yl)methanol [1346537-23-2]. Retrieved from [Link]

• Google Patents. (2022). WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine.
• Google Patents. (2015). CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine.

• Norman, M. H., et al. (2007). Discovery of 2-[(2,4-dichlorophenyl)amino]-N-[(tetrahydro- 2H-pyran-4-yl)methyl]-4-(trifluoromethyl)- 5-pyrimidinecarboxamide, a selective CB2 receptor agonist for the treatment of inflammatory pain. Journal of Medicinal Chemistry, 50(11), 2597–2600. Retrieved from [Link]

• Chu, X. J., et al. (2006). Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. Journal of Medicinal Chemistry, 49(22), 6549–6560. Retrieved from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 3. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 4. 1346537-23-2|(2,4-Dichloropyrimidin-5-yl)methanol|BLD Pharm [bldpharm.com]
• 5. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 7. Discovery of 2-[(2,4-dichlorophenyl)amino]-N-[(tetrahydro- 2H-pyran-4-yl)methyl]-4-(trifluoromethyl)- 5-pyrimidinecarboxamide, a selective CB2 receptor agonist for the treatment of inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]

Introduction: The Strategic Importance of (2,4-Dichloropyrimidin-5-yl)methanol in Medicinal Chemistry

An In-depth Technical Guide to the Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol for Researchers, Scientists, and Drug Development Professionals.

(2,4-Dichloropyrimidin-5-yl)methanol is a pivotal building block in the synthesis of a multitude of biologically active compounds.[1] Its di-chlorinated pyrimidine core offers two reactive sites for nucleophilic substitution, allowing for the strategic and regioselective introduction of various functional groups. The hydroxymethyl group at the 5-position provides a versatile handle for further elaboration, making this molecule a highly sought-after intermediate in the development of novel therapeutics, particularly in the realm of kinase inhibitors for oncology.[2] This guide provides a comprehensive overview of the primary synthetic pathways to (2,4-Dichloropyrimidin-5-yl)methanol, with a focus on the underlying chemical principles and practical experimental considerations.

Retrosynthetic Analysis and Key Synthetic Strategies

A common retrosynthetic approach for (2,4-Dichloropyrimidin-5-yl)methanol (1) identifies 2,4-dichloro-5-formylpyrimidine (2) as a key precursor. The transformation of the aldehyde to the primary alcohol is a straightforward reduction. The aldehyde itself can be synthesized from readily available starting materials like uracil (3) via a Vilsmeier-Haack reaction, which conveniently performs both formylation at the C5 position and chlorination of the C2 and C4 hydroxyl groups.

An alternative, though less commonly detailed, pathway could involve the reduction of a corresponding carboxylic acid ester, such as methyl 2,4-dichloropyrimidine-5-carboxylate (4).

Pathway 1: Synthesis via Vilsmeier-Haack Reaction of Uracil and Subsequent Reduction

This is the most prevalent and well-documented route for the preparation of (2,4-Dichloropyrimidin-5-yl)methanol. It is a two-step process commencing with the Vilsmeier-Haack formylation and chlorination of uracil, followed by the selective reduction of the resulting aldehyde.

Step 1: Vilsmeier-Haack Reaction of Uracil to yield 2,4-Dichloro-5-formylpyrimidine

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[3][4][5] In the case of uracil, the reaction with the Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), leads to the formation of a highly electrophilic chloroiminium ion. This ion attacks the electron-rich C5 position of the pyrimidine ring.[6] A critical aspect of this reaction is the concurrent chlorination of the hydroxyl groups at the C2 and C4 positions, yielding 2,4-dichloro-5-formylpyrimidine.[6] The extent of chlorination is influenced by the reaction conditions, such as temperature and the stoichiometry of the reagents.[6][7]

Experimental Protocol: Synthesis of 2,4-Dichloro-5-formylpyrimidine

• Reagent Preparation: In a three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet, N,N-dimethylformamide (DMF) is added. The flask is cooled in an ice bath.

• Vilsmeier Reagent Formation: Phosphorus oxychloride (POCl₃) or thionyl chloride is added dropwise to the cooled DMF, maintaining the temperature below 40°C.[8] The mixture is stirred until the Vilsmeier reagent is formed.

• Reaction with Uracil: Uracil is added portion-wise to the Vilsmeier reagent. The reaction mixture is then heated, typically to around 80°C, and the progress is monitored by HPLC until the starting material is consumed.[8]

• Work-up and Isolation: Upon completion, the reaction mixture is cooled and carefully poured into ice water. This hydrolyzes the intermediate iminium salt and precipitates the crude product. The solid is collected by filtration, washed with water, and dried.[6]

• Purification: The crude 2,4-dichloro-5-formylpyrimidine can be purified by recrystallization or column chromatography to yield the desired product.[6]

Step 2: Reduction of 2,4-Dichloro-5-formylpyrimidine to (2,4-Dichloropyrimidin-5-yl)methanol

The selective reduction of the aldehyde group in 2,4-dichloro-5-formylpyrimidine to a primary alcohol can be achieved using various reducing agents. Sodium borohydride (NaBH₄) is a common and effective choice for this transformation due to its mild nature and selectivity for aldehydes and ketones over other functional groups.

Experimental Protocol: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol

• Dissolution: 2,4-Dichloro-5-formylpyrimidine is dissolved in a suitable solvent, such as methanol or ethanol, in a round-bottom flask.

• Reduction: The solution is cooled in an ice bath, and sodium borohydride is added portion-wise with stirring. The reaction is typically exothermic and should be controlled.

• Monitoring: The progress of the reduction is monitored by thin-layer chromatography (TLC) or HPLC.

• Quenching and Work-up: Once the reaction is complete, the excess sodium borohydride is quenched by the slow addition of water or a dilute acid, such as acetic acid. The solvent is then removed under reduced pressure.

• Extraction and Purification: The residue is partitioned between water and an organic solvent like ethyl acetate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product can be purified by column chromatography on silica gel to afford pure (2,4-Dichloropyrimidin-5-yl)methanol.

Pathway 2: Synthesis via Reduction of Methyl 2,4-dichloropyrimidine-5-carboxylate

An alternative approach involves the reduction of the ester group of methyl 2,4-dichloropyrimidine-5-carboxylate. This method is also viable, although the synthesis of the starting ester may require additional steps. Stronger reducing agents, such as lithium aluminum hydride (LiAlH₄), are generally required for the reduction of esters to alcohols.

Experimental Protocol: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol from the corresponding ester

• Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, a solution of methyl 2,4-dichloropyrimidine-5-carboxylate in an anhydrous ether solvent, such as tetrahydrofuran (THF), is prepared.

• Reduction: The solution is cooled to 0°C, and a solution of lithium aluminum hydride in THF is added dropwise. The reaction is highly exothermic and requires careful temperature control.

• Monitoring and Work-up: The reaction is monitored by TLC. Upon completion, the reaction is cautiously quenched by the sequential addition of water and a sodium hydroxide solution.

• Isolation and Purification: The resulting solids are filtered off, and the filtrate is concentrated. The residue is then purified by column chromatography to yield (2,4-Dichloropyrimidin-5-yl)methanol.

Data Summary

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
(2,4-Dichloropyrimidin-5-yl)methanol	1346537-23-2	C₅H₄Cl₂N₂O	179.00
2,4-Dichloro-5-formylpyrimidine	871254-61-4	C₅H₂Cl₂N₂O	176.99
Methyl 2,4-dichloropyrimidine-5-carboxylate	3177-20-6	C₆H₄Cl₂N₂O₂	207.01

Visualizing the Synthesis Pathways

Vilsmeier-Haack and Reduction Pathway

Caption: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol from Uracil.

Ester Reduction Pathway

Caption: Alternative synthesis via ester reduction.

Conclusion and Future Perspectives

The synthesis of (2,4-Dichloropyrimidin-5-yl)methanol is a well-established process, with the Vilsmeier-Haack reaction of uracil followed by reduction being the most efficient and commonly employed route. The choice of reagents and reaction conditions allows for good control over the outcome and yields of the desired product. As a versatile intermediate, (2,4-Dichloropyrimidin-5-yl)methanol will continue to be a valuable tool for medicinal chemists in the design and synthesis of next-generation therapeutics. Further research may focus on developing more sustainable and atom-economical synthetic methods, potentially through catalytic C-H activation and functionalization of the pyrimidine core.

References

• The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Deriv
• CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• (2-Amino-4,6-dichloropyrimidin-5-yl)methanol synthesis - ChemicalBook.
• WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google P
• CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google P
• CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine - Google P
• CN110903250B - Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof - Google P
• US5525724A - Process for the preparation of chloropyrimidines - Google P
• (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 - Sigma-Aldrich.
• Vilsmeier-Haack Reaction - Organic Chemistry Portal.
• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - NIH.
• 2,4-Dichloro-5-fluoropyrimidine synthesis - ChemicalBook.
• An In-depth Technical Guide to Pyrimidin-4-yl-methanol: Synonyms, Properties, and Synthetic Applic
• Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction - MDPI.
• 2,4-Dichloropyrimidine synthesis - ChemicalBook.
• 2,4-Dichloropyrimidine-5-carboxamide 1240390-28-6 - Sigma-Aldrich.
• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde - MDPI.
• Methyl 2,4-dichloropyrimidine-5-carboxyl
• 2,4-Dichloropyrimidine-5-carbaldehyde | C5H2Cl2N2O | CID 18983168 - PubChem.
• 871254-61-4|2,4-Dichloropyrimidine-5-carbaldehyde|BLD Pharm.
• Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed.
• 1260862-85-8 | (4,6-Dichloropyrimidin-5-yl)methanol | ChemScene.
• 1346537-23-2|(2,4-Dichloropyrimidin-5-yl)methanol - BLDpharm.
• methyl 2,4-dichloropyrimidine-5-carboxyl
• (2,4-Dichloropyrimidin-5-yl)methanol 60398-84-7 wiki - Guidechem.
• N-(2-Amino-4,6-dichloropyrimidin-5-yl)formamide - PubChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpcbs.com [ijpcbs.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction | MDPI [mdpi.com]
• 8. CN110903250B - Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof - Google Patents [patents.google.com]

A Technical Guide to the Spectroscopic Characterization of (2,4-Dichloropyrimidin-5-yl)methanol

Authored by: A Senior Application Scientist

Abstract

Introduction: The Significance of (2,4-Dichloropyrimidin-5-yl)methanol

(2,4-Dichloropyrimidin-5-yl)methanol is a substituted pyrimidine, a class of heterocyclic compounds central to numerous biologically active molecules, including nucleobases.[4][5] The presence of reactive chlorine atoms at the C2 and C4 positions, coupled with a hydroxymethyl group at the C5 position, makes it a versatile building block for synthesizing a wide array of more complex molecules with potential therapeutic applications. Accurate structural confirmation and purity assessment are paramount, necessitating a multi-faceted analytical approach. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for providing detailed structural information, from the atomic-level connectivity to the overall molecular weight and functional group composition.[5]

This guide will delve into the theoretical and practical aspects of the spectroscopic analysis of (2,4-Dichloropyrimidin-5-yl)methanol, providing predicted data based on analogous structures and established spectroscopic principles.

Molecular Structure and Spectroscopic Overview

A clear understanding of the molecular structure is fundamental to interpreting its spectral data.

Figure 1: Molecular Structure of (2,4-Dichloropyrimidin-5-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a molecule.[5] For (2,4-Dichloropyrimidin-5-yl)methanol, both ¹H and ¹³C NMR are crucial for structural verification.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be relatively simple, revealing three distinct proton environments. The chemical shifts are influenced by the electron-withdrawing nature of the pyrimidine ring and the chlorine substituents.

Table 1: Predicted ¹H NMR Spectral Data for (2,4-Dichloropyrimidin-5-yl)methanol

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.7	Singlet	1H	H6 (aromatic)	The sole proton on the pyrimidine ring is significantly deshielded by the two nitrogen atoms and two chlorine atoms.
~4.8	Singlet	2H	-CH₂-	The methylene protons are adjacent to the electronegative pyrimidine ring and the hydroxyl group.
~5.5	Singlet (broad)	1H	-OH	The hydroxyl proton is exchangeable, often appearing as a broad singlet. Its chemical shift can vary with concentration and solvent.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will show five distinct signals, corresponding to each unique carbon atom in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for (2,4-Dichloropyrimidin-5-yl)methanol

Chemical Shift (δ, ppm)	Assignment	Rationale
~163	C2	Carbon atom bonded to two nitrogen atoms and a chlorine atom, leading to significant deshielding.
~160	C4	Similar to C2, this carbon is deshielded due to its bonds with a nitrogen and a chlorine atom.
~158	C6	Aromatic carbon adjacent to a nitrogen atom.
~125	C5	The carbon atom bearing the hydroxymethyl group.
~58	-CH₂-	The aliphatic carbon of the hydroxymethyl group.

Experimental Protocol for NMR Data Acquisition

Figure 2: Workflow for NMR data acquisition and processing.

• Sample Preparation: Accurately weigh 5-10 mg of (2,4-Dichloropyrimidin-5-yl)methanol and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆) in a clean vial. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency using the deuterium signal from the solvent. Perform shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard single-pulse experiment. A spectral width of -2 to 12 ppm is generally sufficient.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence to enhance signal-to-noise and simplify the spectrum. Due to the low natural abundance of ¹³C, a greater number of scans is required.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The IR spectrum of (2,4-Dichloropyrimidin-5-yl)methanol will be characterized by vibrations corresponding to the O-H, C-H, C=N, C=C, and C-Cl bonds.

Table 3: Predicted IR Absorption Bands for (2,4-Dichloropyrimidin-5-yl)methanol

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3400 - 3200	Strong, Broad	O-H stretch	Alcohol (-OH)
~3100	Weak	C-H stretch	Aromatic C-H
2950 - 2850	Medium	C-H stretch	Aliphatic C-H (-CH₂-)
1600 - 1450	Medium-Strong	C=C and C=N stretch	Pyrimidine ring
1350 - 1200	Medium	C-N stretch	Pyrimidine ring
~1050	Strong	C-O stretch	Primary alcohol
800 - 700	Strong	C-Cl stretch	Chloro-aromatic

The presence of a broad band in the 3400-3200 cm⁻¹ region is a strong indicator of the hydroxyl group, while the fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of absorptions characteristic of the dichloropyrimidine scaffold.[6]

Experimental Protocol for IR Data Acquisition (ATR-FTIR)

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Record the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Background Correction: Record a background spectrum of the clean ATR crystal before running the sample. The instrument software will automatically subtract the background from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and can offer structural information through fragmentation patterns. Electron Ionization (EI) or Electrospray Ionization (ESI) are common techniques.

Expected Molecular Ion Peak: The molecular formula of (2,4-Dichloropyrimidin-5-yl)methanol is C₅H₄Cl₂N₂O. The molecular weight is approximately 179.00 g/mol .[2]

Due to the presence of two chlorine atoms, the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion peak (M⁺). The two major isotopes of chlorine are ³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance). This will result in three peaks:

• [M]⁺: (containing two ³⁵Cl atoms) at m/z ≈ 178

• [M+2]⁺: (containing one ³⁵Cl and one ³⁷Cl) at m/z ≈ 180

• [M+4]⁺: (containing two ³⁷Cl atoms) at m/z ≈ 182

The expected intensity ratio of these peaks will be approximately 9:6:1, which is a definitive signature for a molecule containing two chlorine atoms.

Potential Fragmentation Pathways: Under ionization, the molecule may fragment in predictable ways:

• Loss of a chlorine radical (·Cl)

• Loss of the hydroxymethyl group (·CH₂OH)

• Loss of water (H₂O) from the molecular ion

Figure 3: Simplified potential fragmentation pathways in Mass Spectrometry.

Experimental Protocol for MS Data Acquisition (LC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Chromatography: Inject a small volume (e.g., 1-5 µL) of the solution into a Liquid Chromatography (LC) system to separate the compound from any impurities. A C18 column is commonly used.

• Ionization: The eluent from the LC is directed into the mass spectrometer's ion source (e.g., ESI).

• Mass Analysis: The mass analyzer (e.g., quadrupole or time-of-flight) separates the ions based on their mass-to-charge ratio, and a detector records their abundance.

Conclusion

The structural elucidation of (2,4-Dichloropyrimidin-5-yl)methanol is reliably achieved through a combination of NMR, IR, and MS techniques. This guide provides a detailed framework of the expected spectral data and standardized protocols for their acquisition. While this document is based on well-established spectroscopic principles and data from analogous compounds, researchers are encouraged to obtain batch-specific data from their chemical supplier for definitive characterization.[1][2] The presented methodologies are fundamental to ensuring the identity, purity, and quality of this important chemical intermediate in the rigorous context of pharmaceutical research and development.

References

• BenchChem. (n.d.). A Comparative Spectroscopic Analysis of Pyrimidine and Its Derivatives.
• BenchChem. (n.d.). A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Derivatives.

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research. Retrieved from [Link]

• ResearchGate. (n.d.). IR, NMR spectral data of pyrimidine derivatives. Retrieved from [Link]

• Al-Abdullah, E. S., Al-Dies, A. M., El-Gazzar, A. A., & El-Naggar, A. M. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules, 27(15), 5003. Retrieved from [Link]

Sources

• 1. 1346537-23-2|(2,4-Dichloropyrimidin-5-yl)methanol|BLD Pharm [bldpharm.com]
• 2. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 3. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. abjar.vandanapublications.com [abjar.vandanapublications.com]

An In-Depth Technical Guide to the Safe Handling of (2,4-Dichloropyrimidin-5-yl)methanol

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency management of (2,4-Dichloropyrimidin-5-yl)methanol (CAS No. 1346537-23-2). As a highly functionalized heterocyclic compound, its utility in synthetic chemistry is significant, but this reactivity necessitates a thorough understanding and implementation of robust safety protocols. This guide moves beyond mere compliance, focusing on the scientific rationale behind safety procedures to foster a proactive safety culture in the laboratory.

Compound Identification and Physicochemical Profile

(2,4-Dichloropyrimidin-5-yl)methanol is a solid, bifunctional building block, featuring a dichloropyrimidine core and a primary alcohol. The two chlorine atoms on the pyrimidine ring are key reactive sites, with the C4-chloro group generally exhibiting higher reactivity towards nucleophilic aromatic substitution (SNAr) than the C2-chloro group[1][2]. This differential reactivity is a cornerstone of its synthetic utility but also informs its potential interactions and incompatibilities.

Table 1: Physicochemical and Identification Data

Property	Value	Source(s)
IUPAC Name	(2,4-Dichloropyrimidin-5-yl)methanol
CAS Number	1346537-23-2
Molecular Formula	C₅H₄Cl₂N₂O
Molecular Weight	179.00 g/mol
Physical Form	Solid
Purity	Typically ≥97%
Storage Temperature	2-8°C (Refrigerated)
InChI Key	YFWAJBZGZRKMJQ-UHFFFAOYSA-N

Hazard Identification and Toxicological Assessment

The primary documented hazard for (2,4-Dichloropyrimidin-5-yl)methanol is acute oral toxicity. However, a comprehensive risk assessment must also consider the hazards associated with structurally similar chlorinated heterocyclic compounds, as specific toxicological data for this exact molecule is not extensively published.

Table 2: GHS Classification for (2,4-Dichloropyrimidin-5-yl)methanol

Classification	Code	Statement	Pictogram	Signal Word	Source(s)
Acute Toxicity, Oral	H302	Harmful if swallowed	GHS07 (Exclamation Mark)	Warning

Expert Toxicological Insights

• Acute Oral Toxicity (H302): The "Harmful if swallowed" classification is the most prominent hazard. Ingestion can lead to significant adverse health effects. While the exact mechanism is not documented for this compound, related organochlorine compounds can interfere with key metabolic processes. In the event of accidental ingestion, immediate medical attention is critical. Do not induce vomiting, as this can introduce new risks.

• Potential for Skin and Eye Irritation: Many related dichloropyrimidine compounds are classified as skin and eye irritants or corrosives.[3][4][5] For example, 2-Amino-4,6-dichloropyrimidine is known to cause skin and eye irritation (H315, H319).[5] It is therefore prudent and scientifically justified to handle (2,4-Dichloropyrimidin-5-yl)methanol as a potential irritant, necessitating the use of gloves and eye protection to prevent contact.

• Potential for Respiratory Irritation: As a solid that can form dust, inhalation is a primary route of exposure. Similar heterocyclic compounds can cause respiratory tract irritation (H335).[5] All handling of the solid material outside of a sealed container must be conducted in a certified chemical fume hood to prevent inhalation of airborne particulates.

• Hazardous Decomposition: When subjected to high heat or combustion, chlorinated nitrogen heterocycles are expected to decompose, releasing toxic and corrosive gases. These include hydrogen chloride (HCl), oxides of nitrogen (NOx), and carbon monoxide/dioxide (CO, CO₂)[3][6]. This potential dictates the appropriate firefighting measures and highlights the need to avoid excessive heat during storage and experiments.

Risk Assessment and Control Workflow

A systematic approach to risk assessment is mandatory before any new procedure involving this compound. The goal is to identify potential exposure scenarios and implement robust control measures to mitigate them.

Caption: A logical workflow for assessing and mitigating risks.

Standard Operating Procedures (SOPs) for Safe Handling

Adherence to detailed, step-by-step protocols is the foundation of laboratory safety. The following procedures are designed to minimize exposure during common laboratory manipulations.

Required Personal Protective Equipment (PPE)

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory at a minimum. When there is a splash hazard, switch to chemical splash goggles.

• Hand Protection: Nitrile gloves are required. Inspect gloves for tears or defects before use. Change gloves immediately if contamination occurs.

• Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.

• Respiratory Protection: Not typically required when work is performed within a certified chemical fume hood. If engineering controls fail or for emergency response, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is necessary.

Protocol for Weighing and Preparing Solutions

• Preparation: Designate a specific area within a chemical fume hood for handling the solid. Ensure an analytical balance is placed inside the hood or that the powder will be transferred in a contained manner (e.g., using a powder funnel) into a vessel inside the hood.

• Pre-Weighing: Place a tared, clean, and dry receiving vessel (e.g., round-bottom flask) on the balance.

• Aliquotting: Retrieve the reagent container from its 2-8°C storage. Causality: Allow the container to warm to room temperature before opening to prevent atmospheric moisture from condensing inside, which could degrade the compound.

• Transfer: Inside the fume hood, carefully open the container. Use a clean spatula to transfer the desired amount of solid to the receiving vessel. Avoid creating airborne dust by using slow, deliberate movements.

• Closure and Cleanup: Securely close the main reagent container. Use a solvent-dampened wipe (e.g., with ethanol or isopropanol) to decontaminate the spatula and any surfaces within the fume hood where dust may have settled. Dispose of the wipe as hazardous waste.

• Solubilization: Add the desired solvent to the receiving vessel inside the fume hood. Swirl gently or use magnetic stirring to dissolve. Keep the vessel capped or covered to the extent possible during this process.

Emergency Procedures

Rapid and correct response to an emergency can significantly reduce the severity of the outcome. All personnel must be familiar with the location of safety showers, eyewash stations, and spill kits.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. 2-Amino-4,6-dichloropyrimidine | C4H3Cl2N3 | CID 65522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hyclor.com.au [hyclor.com.au]

Navigating a Key Intermediate: A Technical Guide to (2,4-Dichloropyrimidin-5-yl)methanol for Drug Discovery Professionals

Introduction: The Strategic Value of a Dichlorinated Pyrimidine Building Block

In the landscape of modern medicinal chemistry, pyrimidine scaffolds are a cornerstone, celebrated for their prevalence in biologically active molecules and their capacity to engage with a multitude of enzymatic targets.[1] Among the vast arsenal of pyrimidine-based intermediates, (2,4-Dichloropyrimidin-5-yl)methanol (CAS No. 1346537-23-2) emerges as a particularly strategic building block. Its unique arrangement of reactive sites—two differentially reactive chlorine atoms and a primary alcohol—offers a versatile platform for the synthesis of complex, highly substituted pyrimidines. This guide provides an in-depth analysis of its commercial availability, plausible synthetic strategies, and its critical application in the development of targeted therapeutics, particularly kinase inhibitors.

Commercial Sourcing and Physicochemical Properties

(2,4-Dichloropyrimidin-5-yl)methanol is readily accessible from a range of specialized chemical suppliers. For researchers and drug development professionals, securing a reliable source of high-purity starting materials is a critical first step in any synthetic campaign. The compound is typically supplied as a solid with a purity of 97% or higher.[2]

Property	Value	Source
CAS Number	1346537-23-2	[2]
Molecular Formula	C₅H₄Cl₂N₂O	[2]
Molecular Weight	179.00 g/mol	[2]
Physical Form	Solid
Typical Purity	≥97%	[2]
Storage Conditions	Inert atmosphere, 2-8°C

A non-exhaustive list of commercial suppliers is provided below to aid in procurement:

Supplier	Product Number (Example)	Purity
Sigma-Aldrich	AMBH9614F0A1	97%
Synblock	SB57329	>98%
BLDpharm	BD00832387	97%
Chemsigma	CS-0100910	Not Specified

Note: Availability and product specifications are subject to change and should be confirmed with the respective supplier.

Synthetic Strategy: A Plausible Route

While specific, detailed synthetic preparations for (2,4-Dichloropyrimidin-5-yl)methanol are not extensively documented in readily available literature, a logical synthetic pathway can be devised from fundamental principles of heterocyclic chemistry. A common approach to functionalized pyrimidines involves the construction of the pyrimidine ring followed by functional group interconversion. A plausible retrosynthetic analysis suggests that the target molecule could be derived from a corresponding carboxylic acid or ester, which in turn could be synthesized from simpler precursors.

A potential forward synthesis could commence with the reduction of ethyl 2,4-dichloropyrimidine-5-carboxylate. This ester, a known compound, can be selectively reduced to the primary alcohol using a mild reducing agent such as lithium borohydride (LiBH₄) or diisobutylaluminium hydride (DIBAL-H) to avoid undesired reactions with the chloro-substituents.

Caption: Proposed workflow for the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol.

Detailed Experimental Protocol (Hypothetical)

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add ethyl 2,4-dichloropyrimidine-5-carboxylate (1.0 eq) dissolved in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Reducing Agent: Slowly add a solution of lithium borohydride (1.5 eq) in THF via the dropping funnel over 30 minutes, maintaining the internal temperature below 5°C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0°C.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to afford (2,4-Dichloropyrimidin-5-yl)methanol.

Application in Drug Discovery: A Gateway to Kinase Inhibitors

The true utility of (2,4-Dichloropyrimidin-5-yl)methanol lies in its role as a versatile intermediate for the synthesis of highly substituted pyrimidines, a privileged scaffold in many kinase inhibitors.[3][4] The differential reactivity of the C2 and C4 chlorine atoms is the key to its synthetic value. Nucleophilic aromatic substitution (SNAr) reactions on 2,4-dichloropyrimidines generally favor substitution at the C4 position.[5][6][7] This regioselectivity allows for a stepwise and controlled introduction of different functionalities.

This hierarchical reactivity enables a synthetic strategy where a desired nucleophile (often a primary or secondary amine) is first introduced at the C4 position. The hydroxymethyl group at C5 can then be oxidized to an aldehyde, which can participate in further transformations, or it can be used as a handle for introducing other functionalities. Subsequently, a second, different nucleophile can be introduced at the C2 position, often requiring more forcing conditions or palladium-catalyzed cross-coupling reactions to achieve the desired transformation.[1][7]

This stepwise functionalization is a powerful tool in the construction of libraries of compounds for structure-activity relationship (SAR) studies, which are crucial in the optimization of lead compounds in drug discovery.[1]

Caption: General workflow for synthesizing kinase inhibitors from the title compound.

The pyrimidine core is a well-established "hinge-binding" motif in many kinase inhibitors, capable of forming crucial hydrogen bonds with the kinase hinge region, mimicking the binding of ATP.[3][4] The substituents at the C2 and C4 positions can then be tailored to occupy adjacent hydrophobic pockets, thereby enhancing potency and selectivity. The hydroxymethyl group at the C5 position can be further modified to introduce additional interactions with the target protein or to fine-tune the physicochemical properties of the molecule.

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol is a high-value, commercially available building block that offers a strategic entry point for the synthesis of complex, polysubstituted pyrimidines. Its well-defined reactivity, particularly the regioselective nature of nucleophilic aromatic substitution at the C4 position, provides medicinal chemists with a reliable and versatile platform for the development of novel therapeutics. The insights and methodologies presented in this guide are intended to empower researchers, scientists, and drug development professionals to effectively leverage this key intermediate in their pursuit of innovative medicines.

References

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class | Chapter 29.
• 2,4-Dichloropyrimidine: Reactions & Applic
• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett.
• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters.
• Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on Dichloropyrimidines. BenchChem.
• (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2. Sigma-Aldrich.
• CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol. Synblock.
• Application Notes and Protocols: (Pyrimidin-4-yl)methanol as a Versatile Building Block for Heterocyclic Compound Synthesis. BenchChem.

• Discovery of methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. Journal of Medicinal Chemistry.

• (2-Amino-4,6-dichloropyrimidin-5-yl)methanol synthesis. ChemicalBook.
• Application Notes and Protocols for the Synthesis of Kinase Inhibitors from 6-Amino-5-(2,2-diethoxyethyl)pyrimidin-4-ol. BenchChem.
• Application of 2,5-Dichloro-4,6-pyrimidinediamine in Kinase Inhibitor Synthesis: A Detailed Guide. BenchChem.
• (2,4-dichloropyrimidin-5-yl)methanol [1346537-23-2]. Chemsigma.
• 1346537-23-2|(2,4-Dichloropyrimidin-5-yl)methanol. BLDpharm.

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. studylib.net [studylib.net]
• 7. pubs.acs.org [pubs.acs.org]

The Pyrimidine Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy of the Pyrimidine Nucleus

The pyrimidine ring, a simple six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, is a fundamental building block in the theater of life. Its presence in the nucleobases cytosine, thymine, and uracil forms the very alphabet of our genetic code. This inherent biological relevance has long positioned pyrimidine and its derivatives as a privileged scaffold in medicinal chemistry. The versatility of the pyrimidine core, which allows for structural modifications at multiple positions (2, 4, 5, and 6), has enabled the development of a vast arsenal of therapeutic agents with a broad spectrum of pharmacological activities.[1][2][3][4] This guide will delve into the rich medicinal chemistry of pyrimidine derivatives, exploring their synthesis, structure-activity relationships, and diverse therapeutic applications, providing field-proven insights for the modern drug discovery professional.

The Synthetic Versatility of the Pyrimidine Core: Building the Foundation for Drug Discovery

The accessibility of diverse pyrimidine derivatives is a key driver of their prevalence in drug discovery programs. A multitude of synthetic strategies have been developed, allowing for the controlled introduction of various substituents to modulate the physicochemical and pharmacological properties of the resulting compounds.

One of the most classical and enduring methods for pyrimidine synthesis is the Biginelli reaction . This one-pot, three-component condensation of an aldehyde, a β-dicarbonyl compound (like ethyl acetoacetate), and urea or thiourea provides a straightforward route to dihydropyrimidines, which can be subsequently oxidized to the corresponding pyrimidines.[5] The simplicity and efficiency of this reaction have made it a workhorse in the synthesis of pyrimidine libraries for high-throughput screening.

Beyond classical methods, modern organic synthesis has provided a plethora of innovative approaches. For instance, Lewis et al. demonstrated the synthesis of pyrimidine derivatives starting from benzaldehyde and acetyl acetone in the presence of ammonium acetate.[1] Another versatile approach involves the use of enaminonitriles as key intermediates.[1] These varied synthetic routes empower medicinal chemists to generate a wide array of structurally diverse pyrimidine analogs for biological evaluation.

Representative Synthetic Protocol: Biginelli Reaction for Dihydropyrimidine Synthesis

This protocol outlines a general procedure for the synthesis of a dihydropyrimidine derivative, a common precursor to many medicinally important pyrimidines.

Materials:

• Aldehyde (e.g., benzaldehyde)

• β-Dicarbonyl compound (e.g., ethyl acetoacetate)

• Urea or Thiourea

• Catalyst (e.g., HCl, p-toluenesulfonic acid)

• Solvent (e.g., ethanol, acetic acid)

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1 equivalent), β-dicarbonyl compound (1 equivalent), and urea/thiourea (1.2 equivalents) in the chosen solvent.

• Add a catalytic amount of the acid catalyst.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product often precipitates out of the solution. If not, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Causality behind Experimental Choices:

• The use of a catalytic amount of acid is crucial to protonate the carbonyl oxygen of the aldehyde, thereby activating it for nucleophilic attack.

• Refluxing provides the necessary thermal energy to overcome the activation barriers of the multiple condensation and cyclization steps involved in the reaction.

• The choice of solvent can influence reaction rates and yields; ethanol is a common and environmentally benign choice.

Structure-Activity Relationships (SAR): Tailoring Pyrimidines for Therapeutic Efficacy

The biological activity of pyrimidine derivatives is exquisitely sensitive to the nature and position of substituents on the pyrimidine ring.[2][6][7] Understanding these structure-activity relationships (SAR) is paramount for the rational design of potent and selective drug candidates.

A recurring theme in the SAR of pyrimidines is the profound impact of substituents at the C2, C4, and C5 positions. For instance, in the realm of anticancer agents, the introduction of a 4-chlorophenyl group has been shown to enhance the anti-cancer efficacy of the pyrimidine nucleus.[1] Similarly, for the management of solid malignant tumors, the substitution of fluorine for hydrogen at the C5 position is a well-established strategy.[1]

In the context of antimicrobial agents, the presence of aromatic residues in a hydrogenated pyrimidine ring is a significant factor influencing antibacterial activity.[8] Furthermore, the introduction of electronegative radicals can increase microbiological activity, although this often comes at the cost of decreased solubility, highlighting the delicate balance that must be achieved in drug design.[8]

The following diagram illustrates the key positions on the pyrimidine ring that are frequently modified to tune its biological activity.

Caption: A schematic overview of the major therapeutic applications of pyrimidine derivatives.

Future Directions: The Evolving Landscape of Pyrimidine-Based Drug Discovery

The field of pyrimidine-based drug discovery continues to evolve, driven by advances in synthetic chemistry, computational modeling, and a deeper understanding of disease biology. Future research is likely to focus on several key areas:

• Development of Multi-Targeted Agents: Designing single pyrimidine derivatives that can modulate multiple biological targets simultaneously holds promise for treating complex diseases like cancer and neurodegenerative disorders.

• Targeting Drug Resistance: As resistance to existing therapies remains a major challenge, the development of novel pyrimidine derivatives that can overcome resistance mechanisms is a critical area of research.

• Exploration of Novel Biological Space: The continued synthesis and screening of diverse pyrimidine libraries will undoubtedly uncover new biological activities and lead to the identification of first-in-class therapeutics.

Conclusion

The pyrimidine scaffold, with its rich history and proven track record in medicinal chemistry, remains a vibrant and highly productive area of research. Its synthetic tractability, coupled with its ability to interact with a wide range of biological targets, ensures its continued prominence in the development of new medicines. For researchers and drug development professionals, a deep understanding of the chemistry and biology of pyrimidine derivatives is not just beneficial, but essential for navigating the complex landscape of modern therapeutic innovation.

References

• Natarajan, R., Samy, H. N. A., Sivaperuman, A., & Subramani, A. (2023). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Medicinal Chemistry, 19(1), 10-30.
• Abdullahi, S. R., Shafi'i, A. M., Raghav, S., & Muhammad, M. A. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews, 20(01), 114–128.
• (Publication details not fully available).
• Wu, W., Lan, W., Wu, C., & Fei, Q. (2021). Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. Journal of Agricultural and Food Chemistry, 69(29), 8117–8124.
• Nain, S., & Pant, S. (2023). Recent Advances in the Development of Pyrimidine-based CNS Agents. Current Drug Discovery Technologies, 20(2), 1-13.
• (Publication details not fully available). Structure–Activity Relationship of Novel Pyrimidine Derivatives with Potent Inhibitory Activities against Mycobacterium tuberculosis. Journal of Medicinal Chemistry.
• (Publication details not fully available). Antibacterial activity of pyrimidine derivatives.
• (Publication details not fully available).
• (Publication details not fully available). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Molecules.
• Natarajan, R., Samy, H. N. A., Sivaperuman, A., & Subramani, A. (2023). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Medicinal Chemistry, 19(1), 10-30.
• (Publication details not fully available). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review.
• Abdullahi, S. R., Shafi'i, A. M., Raghav, S., & Muhammad, M. A. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews, 20(01), 114–128.
• (Publication details not fully available). Recent Development of Pyrimidine-Containing Antimicrobial Agents. PubMed.
• (Publication details not fully available). Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity – A Review.
• (Publication details not fully available).
• (Publication details not fully available).
• (Publication details not fully available).
• Wu, W., Lan, W., Wu, C., & Fei, Q. (2021). Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. Journal of Agricultural and Food Chemistry, 69(29), 8117–8124.
• (Publication details not fully available). Recent Development of Pyrimidine‐Containing Antimicrobial Agents. Scilit.
• (Publication details not fully available). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review.
• (Publication details not fully available). Recent Advances in Pyrimidine-Based Drugs. Molecules.
• Kumar, S., Deep, A., & Narasimhan, B. (2015). Pyrimidine Derivatives as Potential Agents Acting on Central Nervous System. Central Nervous System Agents in Medicinal Chemistry, 15(1), 5-10.
• (Publication details not fully available). Recent medicinal approaches of novel pyrimidine analogs: A review. Future Journal of Pharmaceutical Sciences.
• (Publication details not fully available).
• Nain, S., & Pant, S. (2023). Recent Advances in the Development of Pyrimidine-based CNS Agents. Current Drug Discovery Technologies, 20(2), 1-13.
• (Publication details not fully available). Role of Pyrimidine Derivatives in the Treatment of Cancer.
• (Publication details not fully available). Chemical structures of the most active antiviral pyrimidine derivatives...
• Nain, S., & Pant, S. (2023). Recent Advances in the Development of Pyrimidine-based CNS Agents. Current Drug Discovery Technologies, 20(2), 1-13.
• Wu, W., Lan, W., Wu, C., & Fei, Q. (2021). Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. Journal of Agricultural and Food Chemistry, 69(29), 8117–8124.
• (Publication details not fully available).
• (Publication details not fully available). Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. Journal of Taibah University for Science.
• (Publication details not fully available). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research.
• (Publication details not fully available). Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer. Current Pharmaceutical Design.
• (Publication details not fully available). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Journal of the Iranian Chemical Society.
• (Publication details not fully available). The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids. Naunyn-Schmiedeberg's Archives of Pharmacology.
• (Publication details not fully available). Role of Pyrimidine Derivatives in the Treatment of Cancer. Journal for Research in Applied Sciences and Biotechnology.
• (Publication details not fully available). Mechanism of action of pyrimidine analogues.
• (Publication details not fully available). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Molecules.
• (Publication details not fully available). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica.
• (Publication details not fully available).
• (Publication details not fully available). Recent Advances in Pyrimidine-Based Drugs. Molecules.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent medicinal approaches of novel pyrimidine analogs: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review | Bentham Science [eurekaselect.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and antibacterial properties of pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of derivatives from (2,4-Dichloropyrimidin-5-yl)methanol

Application Notes & Protocols for the Synthesis of Novel Derivatives from (2,4-Dichloropyrimidin-5-yl)methanol

Introduction: The Strategic Value of (2,4-Dichloropyrimidin-5-yl)methanol in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of FDA-approved drugs and biologically active molecules.[1][2] Its structural resemblance to the nucleobases of DNA and RNA allows it to effectively interact with a wide array of biological targets.[1][2] Within this class of compounds, (2,4-Dichloropyrimidin-5-yl)methanol (CAS 1346537-23-2)[3][4] has emerged as a particularly versatile and powerful building block for the synthesis of complex molecular architectures, especially in the development of kinase inhibitors for oncology.[5][6][7]

This guide provides an in-depth exploration of the synthetic utility of (2,4-Dichloropyrimidin-5-yl)methanol. We will move beyond simple procedural outlines to dissect the underlying chemical principles, strategic considerations for regioselectivity, and provide detailed, field-proven protocols for the synthesis of key derivatives. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this key intermediate for the creation of novel therapeutic agents.

Core Reactivity Principles: A Tale of Two Chlorines and a Versatile Alcohol

The synthetic utility of (2,4-Dichloropyrimidin-5-yl)methanol is dictated by three key functional handles: the two chlorine atoms at the C2 and C4 positions, and the hydroxymethyl group at C5. Understanding the differential reactivity of these sites is paramount for strategic and controlled molecular elaboration.

The pyrimidine ring is inherently electron-deficient, a characteristic that is significantly amplified by the presence of two electron-withdrawing chlorine atoms. This electronic profile makes the C2 and C4 positions highly susceptible to Nucleophilic Aromatic Substitution (SNAr) reactions.[8]

Regioselectivity in SNAr Reactions: Generally, nucleophilic attack on 2,4-dichloropyrimidines is highly regioselective, favoring substitution at the C4 position over the C2 position.[8][9][10] This preference can be attributed to the greater electron deficiency and stabilization of the Meisenheimer intermediate formed during attack at C4. However, this selectivity is not absolute and can be influenced by several factors:

• Nucleophile Strength: Stronger nucleophiles (e.g., primary amines) reliably substitute at C4.

• Steric Hindrance: Bulky nucleophiles may show altered selectivity.

• Reaction Temperature: Higher temperatures can sometimes lead to a mixture of C2 and C4 substituted products or drive the reaction towards thermodynamic products.

• Ring Substituents: The electronic nature of other substituents on the pyrimidine ring can modulate the reactivity of the C2 and C4 positions.[9]

The C5-hydroxymethyl group offers a secondary site for chemical modification, allowing for chain extension, oxidation to an aldehyde, or conversion to a leaving group for further substitution, thereby expanding the diversity of accessible derivatives.

Caption: Workflow for sequential SNAr amination of the scaffold.

Protocol 3.1.1: Synthesis of (4-(Anilino)-2-chloropyrimidin-5-yl)methanol (C4-Substitution)

• Rationale: This protocol describes the selective substitution of the C4-chloro group with aniline. Isopropanol (IPA) is chosen as the solvent for its ability to dissolve the starting materials and its relatively high boiling point, although the reaction typically proceeds well at room temperature. DIPEA is used as a sterically hindered, non-nucleophilic base to neutralize the generated HCl without competing in the substitution reaction.

• Materials:

  • (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq)

  • Aniline (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Isopropanol (IPA), anhydrous

  • Ethyl acetate, Hexanes (for chromatography)

• Procedure:

  • To a round-bottom flask charged with a magnetic stir bar, add (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq).

  • Dissolve the starting material in anhydrous isopropanol (approx. 0.1 M concentration).

  • Add aniline (1.1 eq) to the solution, followed by the dropwise addition of DIPEA (1.5 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Monitor Progress: The reaction can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase. The product spot should be UV active and stain with potassium permanganate.

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Redissolve the crude residue in ethyl acetate and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 20% to 50%).

  • Combine the product-containing fractions and concentrate to yield the desired (4-(anilino)-2-chloropyrimidin-5-yl)methanol as a solid.

Protocol 3.1.2: Synthesis of (4-(Anilino)-2-(piperazin-1-yl)pyrimidin-5-yl)methanol (C2-Substitution)

• Rationale: This protocol details the substitution of the remaining C2-chloro group. This step is more challenging and often requires heat to overcome the lower reactivity of the C2 position. A solvent with a higher boiling point, such as n-butanol or dioxane, is used. [11]

• Materials:

  • (4-(Anilino)-2-chloropyrimidin-5-yl)methanol (1.0 eq)

  • Piperazine (2.0 eq, excess is used to act as both nucleophile and base)

  • n-Butanol

• Procedure:

  • In a flask equipped with a reflux condenser, suspend (4-(anilino)-2-chloropyrimidin-5-yl)methanol (1.0 eq) in n-butanol.

  • Add piperazine (2.0 eq) to the suspension.

  • Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 12-24 hours.

  • Monitor Progress: Monitor the disappearance of the starting material by TLC or LC-MS.

  • Work-up: Cool the reaction mixture to room temperature. A precipitate may form.

  • Filter the solid and wash with cold diethyl ether to remove excess piperazine.

  • If no precipitate forms, concentrate the mixture under reduced pressure.

  • Purification: The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography using a polar solvent system (e.g., dichloromethane/methanol with 1% triethylamine to prevent streaking on the silica).

Reaction Step	Position	Typical Nucleophile	Temperature	Base/Catalyst	Typical Yield
1	C4	Primary/Secondary Amine	Room Temp - 40 °C	DIPEA or TEA	70-95%
2	C2	Primary/Secondary Amine	80 °C - Reflux	Excess Amine or p-TsOH	50-85%
Table 1: Summary of conditions for sequential SNAr reactions.

Application Note 2: Functionalization of the C5-Hydroxymethyl Group

The C5-hydroxymethyl group provides a valuable, orthogonal reaction site. A common and highly useful transformation is its oxidation to the corresponding aldehyde. This aldehyde can then serve as a handle for various subsequent reactions, such as reductive amination, Wittig reactions, or aldol condensations, dramatically increasing the structural diversity of the final products.

Manganese dioxide (MnO₂) is an excellent choice for this oxidation. It is a mild and selective oxidant for allylic and benzylic-type alcohols, and it does not affect the sensitive dichloropyrimidine core. The reaction is heterogeneous, simplifying the work-up, as the excess reagent and manganese byproducts can be removed by simple filtration.

Caption: Synthetic workflow involving oxidation of the C5-methanol group.

Protocol 3.2.1: Oxidation to 2,4-Dichloro-pyrimidine-5-carbaldehyde

• Rationale: This protocol uses activated manganese dioxide, a mild chemoselective oxidant, to convert the primary alcohol to an aldehyde without disturbing the chloro-substituents on the pyrimidine ring. Dichloromethane (DCM) is a good solvent as it is relatively inert and facilitates easy removal post-reaction.

• Materials:

  • (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq)

  • Activated Manganese Dioxide (MnO₂) (10 eq by weight)

  • Dichloromethane (DCM)

  • Celite®

• Procedure:

  • Dissolve (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in a generous amount of DCM in a round-bottom flask.

  • Add activated MnO₂ (10 eq by weight). The amount can be substantial, and vigorous stirring is required.

  • Stir the resulting black suspension at room temperature for 12-24 hours.

  • Monitor Progress: The reaction is best monitored by TLC, observing the disappearance of the alcohol starting material.

  • Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂ and other manganese salts.

  • Wash the Celite® pad thoroughly with additional DCM to ensure complete recovery of the product.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude 2,4-dichloro-pyrimidine-5-carbaldehyde, which is often pure enough for the next step or can be further purified by silica gel chromatography if necessary.

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol is a high-value scaffold for constructing diverse libraries of pharmacologically relevant molecules. The predictable regioselectivity of SNAr reactions, combined with the orthogonal reactivity of the C5-hydroxymethyl group, provides a robust and flexible synthetic platform. The protocols and strategic insights provided herein are designed to empower researchers to efficiently and creatively utilize this building block in the pursuit of novel therapeutics, particularly in the development of next-generation kinase inhibitors. [12][13]

References

• MDPI. (2021, August 26). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors.
• Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7312-7330.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on Dichloropyrimidines.
• BenchChem. (2025). Application Notes & Protocols: Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors.
• ResearchGate. (2025, October 15). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors.
• Srini Chem. 2,4-Dichloropyrimidine (CAS: 3934-20-1): Properties, Applications, and Safety.
• NINGBO INNO PHARMCHEM CO.,LTD. (2025, April 3). 2,4-Dichloropyrimidine: Comprehensive Overview and Applications.
• NSR laboratories Pvt. Ltd. (2025, November 10). 2,4-Dichloropyrimidine: Key Applications and Testing Insights.
• PubMed. (2021, June 10). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins.
• Lee, M., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Journal of Organic Chemistry, 80(15), 7757-63.
• ResearchGate. (2025, August 10). (PDF) Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles.
• MDPI. SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde.
• National Center for Biotechnology Information. (2021). Recent Advances in Pyrimidine-Based Drugs.
• Schrödinger. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
• Thieme. (2019). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.
• Studylib. 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry.
• Synblock. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol.
• Sigma-Aldrich. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2.
• Sigma-Aldrich. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 4. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 5. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors | MDPI [mdpi.com]
• 6. srinichem.com [srinichem.com]
• 7. 2,4-Dichloropyrimidine (CAS 3934-20-1): Uses, Synthesis, and Analytical Testing [nsrlaboratories.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Practical Guide to the Regioselective Suzuki Coupling of (2,4-Dichloropyrimidin-5-yl)methanol

Introduction: The Strategic Value of Substituted Pyrimidines

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents, including anticancer drugs like Imatinib and antihyperlipidemic agents like Rosuvastatin[1][2]. The ability to precisely introduce diverse molecular fragments onto this privileged heterocycle is paramount for modern drug discovery. The Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds, offering broad functional group tolerance and reliable outcomes[3][4].

This guide provides a detailed experimental protocol and expert insights for the Suzuki coupling of (2,4-Dichloropyrimidin-5-yl)methanol. We will delve into the critical aspect of regioselectivity, explaining the chemical principles that govern the reaction's outcome and providing step-by-step methodologies for achieving high-yield, selective synthesis of C4-substituted-2-chloro-5-(hydroxymethyl)pyrimidines, which are valuable intermediates for further chemical elaboration.

The Principle of Regioselectivity in 2,4-Dichloropyrimidine Coupling

A foundational challenge when working with polyhalogenated heterocycles is controlling which halogen undergoes reaction. In the case of 2,4-dichloropyrimidines, there is a strong intrinsic preference for the Suzuki coupling to occur at the C4 position[5][6].

Causality Behind C4-Selectivity: The regioselectivity is dictated by the first and rate-limiting step of the catalytic cycle: the oxidative addition of the palladium(0) catalyst to the carbon-chlorine bond. The C4 position of the pyrimidine ring is more electron-deficient than the C2 position. This heightened electrophilicity makes the C4-Cl bond significantly more susceptible to oxidative addition by the electron-rich Pd(0) catalyst[1][6][7]. Consequently, the catalytic cycle proceeds preferentially via the C4-palladium intermediate, leading to the selective formation of the C4-arylated product. While double coupling to substitute both chlorines is possible, it typically requires harsher conditions or a second, distinct reaction step[2].

Below is a diagram illustrating the generally accepted catalytic cycle for this reaction.

Caption: Fig. 1: Suzuki-Miyaura Catalytic Cycle for C4-Selective Coupling.

Experimental Protocol: Conventional Thermal Suzuki Coupling

This protocol describes a standard laboratory procedure for the C4-selective Suzuki coupling of (2,4-Dichloropyrimidin-5-yl)methanol with a generic arylboronic acid using conventional heating.

Materials and Equipment

• Substrates: (2,4-Dichloropyrimidin-5-yl)methanol, Arylboronic acid (e.g., Phenylboronic acid)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base: Anhydrous Potassium Carbonate (K₂CO₃)

• Solvents: 1,4-Dioxane (anhydrous), Deionized Water

• Glassware: Round-bottom flask, condenser, magnetic stir bar, septa

• Equipment: Magnetic stirrer with hotplate, inert gas line (Argon or Nitrogen), standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for column chromatography).

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and condenser, add (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq.), the desired arylboronic acid (1.1-1.5 eq.), and potassium carbonate (3.0 eq.).

  • Expert Insight: Using a slight excess of the boronic acid ensures complete consumption of the pyrimidine substrate. The large excess of base is crucial for activating the boronic acid and neutralizing the acid generated during the cycle.

• Inert Atmosphere: Seal the flask with a septum and purge the system with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is critical as the Pd(0) catalyst is sensitive to oxidation, which would deactivate it.

• Reagent Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst (0.5–5 mol%). Then, add the degassed solvents: 1,4-Dioxane and Water (typically in a 4:1 or 2:1 v/v ratio).

  • Expert Insight: The solvent mixture is key. 1,4-Dioxane solubilizes the organic reagents, while water is necessary to dissolve the inorganic base and facilitate the transmetalation step. Degassing the solvents (e.g., by sparging with argon for 20-30 minutes) before addition is essential to remove dissolved oxygen[1].

• Reaction Execution: Lower the flask into an oil bath preheated to 100 °C. Stir the reaction mixture vigorously.

  • Expert Insight: 100 °C is a common optimal temperature for this coupling, providing a good balance between reaction rate and stability of the reagents and catalyst[1].

• Monitoring Progress: Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting pyrimidine is consumed (typically 4-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add deionized water to dissolve the inorganic salts and dilute the mixture with an organic solvent like Ethyl Acetate or Dichloromethane.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer 2-3 times with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of Ethyl Acetate in Hexanes). Characterize the purified product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Alternative Protocol: Microwave-Assisted Synthesis

For rapid synthesis and optimization, microwave-assisted heating offers a significant advantage, drastically reducing reaction times.

• Setup: Combine the reagents and catalyst in a microwave-safe reaction vial as described above.

• Conditions: Seal the vial and place it in the microwave reactor. Heat the mixture to 100-120 °C for 15-30 minutes[1].

• Workup & Purification: Follow the same procedure as for the conventional protocol.

• Expert Insight: Microwave heating provides rapid and uniform energy input, often leading to higher yields and fewer side products in a fraction of the time[1][6]. It is particularly effective for high-throughput synthesis of compound libraries.

Parameter Optimization and Troubleshooting

The success of a Suzuki coupling can be sensitive to several factors. The table below summarizes key parameters, and the subsequent section offers troubleshooting advice.

Parameter	Standard Condition	Variation & Rationale
Catalyst Loading	0.5 - 5 mol% Pd(PPh₃)₄	Increase: If reaction is slow or stalls, increase loading to 5 mol%. Decrease: For cost-effectiveness on larger scales, loading can often be reduced to <1 mol%, especially with microwave heating[1].
Base	K₂CO₃ (Potassium Carbonate)	K₃PO₄ (Potassium Phosphate): A stronger base, sometimes more effective for challenging or sterically hindered substrates[3]. Cs₂CO₃ (Cesium Carbonate): Often gives higher yields but is more expensive.
Solvent System	1,4-Dioxane / H₂O	Toluene / Ethanol / H₂O: This mixture can enhance reactivity and allow for lower reaction temperatures in some cases[2]. DMF / H₂O: A more polar aprotic solvent, useful if solubility is an issue.
Temperature	100 °C	Increase: For unreactive boronic acids, temperature can be raised to reflux (~110-120 °C). Decrease: If side product formation (e.g., catalyst decomposition) is observed, a lower temperature (80-90 °C) may be beneficial.

Troubleshooting Common Issues:

• Low or No Conversion:

  • Cause: Inactive catalyst due to oxygen exposure.

  • Solution: Ensure the reaction setup is scrupulously purged with inert gas and that degassed solvents are used.

  • Cause: Insufficiently active boronic acid.

  • Solution: Use a fresher batch of boronic acid. Consider a stronger base (K₃PO₄) or higher temperature.

• Formation of Side Products:

  • Protodeboronation (Boronic acid replaced by -H): Often caused by excess water or prolonged heating. Ensure anhydrous solvents are used where specified and monitor the reaction to avoid unnecessarily long heating times.

  • Homocoupling of Boronic Acid (R'-R'): Can result from oxygen contamination. Improve inert atmosphere technique.

  • Di-substituted Product: If the C2-substituted product is observed, the reaction temperature may be too high or the reaction time too long. Reduce temperature and monitor carefully to stop the reaction after mono-arylation is complete.

Overall Experimental Workflow

The following diagram provides a high-level overview of the entire process from setup to final product.

Caption: Fig. 2: Experimental workflow for Suzuki coupling.

Conclusion

The protocol outlined in this application note provides a reliable and regioselective method for the synthesis of C4-functionalized 2-chloro-5-(hydroxymethyl)pyrimidines via Suzuki-Miyaura cross-coupling. By understanding the underlying principles of regioselectivity and carefully controlling key reaction parameters, researchers can efficiently generate a diverse array of valuable building blocks for applications in drug discovery and materials science. The use of microwave irradiation presents a powerful option for accelerating this transformation, enabling rapid library synthesis and methodology development.

References

• Hranjec, M., et al. (2017). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. [Link]

• Anderson, K. W., & Handy, S. T. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, available via PMC. [Link]

• Hranjec, M., et al. (2017). Figure: Suzuki coupling of 2,4-dichloropyrimidine (1) with phenylboronic acid (2) as our model reaction. ResearchGate. [Link]

• Handy, S. T. (2010). One-Pot Double Suzuki Couplings of Dichloropyrimidines. ResearchGate. [Link]

• Khan, I., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Molecules. [Link]

• Al-Salahi, R., et al. (2019). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus Chimie. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]

Application Notes & Protocols: (2,4-Dichloropyrimidin-5-yl)methanol as a Strategic Building Block in Organic Synthesis

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs, particularly in oncology and virology.[1][2] Its prevalence is due to the pyrimidine ring's ability to mimic purine nucleobases, enabling it to act as a hinge-binding motif in many kinase inhibitors.[3][4][5] (2,4-Dichloropyrimidin-5-yl)methanol, with its molecular formula C₅H₄Cl₂N₂O and molecular weight of 179.00 g/mol , is a particularly valuable building block.[6] The two chlorine atoms at the C2 and C4 positions offer differential reactivity, allowing for sequential and regioselective functionalization. The hydroxymethyl group at the C5 position provides an additional synthetic handle for further molecular elaboration.[3]

This guide provides an in-depth exploration of (2,4-Dichloropyrimidin-5-yl)methanol's applications in organic synthesis. We will delve into the mechanistic principles governing its reactivity and provide detailed, field-proven protocols for its use in key synthetic transformations, including Nucleophilic Aromatic Substitution (SNAr), Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Sonogashira coupling.

Physicochemical Properties

A summary of the key physicochemical properties of (2,4-Dichloropyrimidin-5-yl)methanol is presented in the table below.

Property	Value
CAS Number	1346537-23-2[6]
Molecular Formula	C₅H₄Cl₂N₂O[6]
Molecular Weight	179.00 g/mol [6]
Physical Form	Solid
Purity	Typically ≥97%
Storage	Inert atmosphere, 2-8°C

Regioselectivity in Functionalization: A Mechanistic Overview

The synthetic utility of (2,4-Dichloropyrimidin-5-yl)methanol hinges on the ability to selectively target either the C2 or C4 position. The regioselectivity of substitution reactions is governed by the electronic properties of the pyrimidine ring. The nitrogen atoms render the ring electron-deficient, making it susceptible to nucleophilic attack.

Generally, for 2,4-dichloropyrimidines, the order of reactivity for both SNAr and palladium-catalyzed cross-coupling reactions is C4 > C2.[7] This preference is attributed to the greater stabilization of the negative charge in the Meisenheimer intermediate during nucleophilic attack at the C4 position.[1] However, this selectivity is not absolute and can be modulated by various factors.

Caption: Factors influencing regioselective functionalization.

Nucleophilic Aromatic Substitution (SNAr) Reactions

SNAr is a fundamental method for introducing amine, ether, and thioether functionalities onto the pyrimidine core.

Causality Behind Experimental Choices in SNAr

• Regioselectivity: As a general rule, nucleophilic attack on 2,4-dichloropyrimidines preferentially occurs at the C4 position.[1][7] However, this can be influenced by the substituents on the ring. For instance, electron-donating groups at the C6 position can promote substitution at the C2 position.[8]

• Solvent: Polar aprotic solvents like DMF, DMSO, or THF are typically used to dissolve the reactants and facilitate the formation of the charged Meisenheimer intermediate.

• Base: A non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate, is often required to neutralize the HCl generated during the reaction, especially when using amine nucleophiles.

Protocol: Regioselective C4-Amination via SNAr

This protocol describes a typical SNAr reaction for the selective amination at the C4 position.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• Amine of choice (e.g., morpholine)

• Diisopropylethylamine (DIPEA)

• Anhydrous Tetrahydrofuran (THF)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a solution of (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar), add the amine (1.1 eq).

• Add DIPEA (1.5 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the C4-aminated product.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of C-C, C-N, and C-S bonds, offering broader substrate scope and often higher regioselectivity compared to traditional SNAr reactions.[2]

Caption: Overview of key cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds by reacting the chloropyrimidine with a boronic acid or ester in the presence of a palladium catalyst and a base.

Expertise & Experience Insights:

• Regioselectivity: There is a strong preference for the initial coupling to occur at the C4 position of 2,4-dichloropyrimidines.[9][10][11][12] This is due to the favored oxidative addition of palladium into the C4-chlorine bond.[9]

• Catalyst System: A variety of palladium catalysts can be used, with Pd(PPh₃)₄ being a common choice.[11] The choice of solvent can be critical, with alcoholic solvent mixtures sometimes affording greater reactivity at lower temperatures.[10]

• Microwave Irradiation: The use of microwave irradiation can significantly shorten reaction times and improve yields.[11]

Protocol: Regioselective C4-Arylation via Suzuki-Miyaura Coupling

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• Arylboronic acid of choice

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane and water (solvent mixture)

• Microwave reactor or conventional heating setup

Procedure:

• In a microwave vial, combine (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq), the arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.0 eq).

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Seal the vial and heat the mixture in a microwave reactor at a set temperature (e.g., 100-120°C) for a specified time (e.g., 15-30 minutes), monitoring for completion.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash chromatography to obtain the C4-arylated product.

Reaction	Catalyst	Base	Solvent	Temp. (°C)	Time	Yield	Ref.
C4-Arylation	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100-120 (µW)	15-30 min	Good-Excellent	[11]
C4-Amination (SNAr)	-	DIPEA	THF	RT	1-4 h	Moderate-Good	General
C4-Amination (Buchwald)	Pd(OAc)₂/dppb	LiHMDS	THF	-20 to 0	1 h	High	[7][13]
C2/C4-Alkynylation	PdCl₂(PPh₃)₂/CuI	Et₃N	DMF	RT-100	2-12 h	Good	[4][14]

Buchwald-Hartwig Amination

For introducing a wide range of amine nucleophiles, the Buchwald-Hartwig amination often provides superior results and better regioselectivity than SNAr, particularly for less nucleophilic amines.[15]

Trustworthiness Through Self-Validation:

The success of a Buchwald-Hartwig amination is highly dependent on the choice of ligand. The reaction is typically run under strictly anhydrous and anaerobic conditions to prevent catalyst deactivation. A successful reaction will show complete consumption of the starting material and the formation of a single major product, verifiable by LC-MS analysis of a crude sample.

Protocol: Highly Regioselective C4-Amination

Materials:

• (4-Chloro-5-(hydroxymethyl)pyrimidin-2-yl) derivative (if performing sequential functionalization) or (2,4-Dichloropyrimidin-5-yl)methanol

• Amine of choice

• Palladium(II) acetate [Pd(OAc)₂]

• 1,4-Bis(diphenylphosphino)butane (dppb) or other suitable ligand

• Lithium bis(trimethylsilyl)amide (LiHMDS)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried flask under an inert atmosphere, add Pd(OAc)₂ (0.02 eq) and dppb (0.02 eq) in anhydrous THF.

• Add the chloropyrimidine substrate (1.0 eq) and the amine (1.2 eq).

• Cool the mixture to -20°C.

• Slowly add a solution of LiHMDS (1.5 eq) in THF.

• Allow the reaction to slowly warm to 0°C and stir for 1 hour.[7]

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, and perform a standard aqueous workup.

• Purify by column chromatography to yield the C4-aminated product.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between the chloropyrimidine and a terminal alkyne, a valuable transformation for accessing precursors to various heterocyclic systems.[14]

Authoritative Grounding:

The Sonogashira coupling proceeds via a catalytic cycle involving both palladium and copper(I).[14] The palladium catalyst facilitates the oxidative addition to the aryl halide, while the copper(I) cocatalyst activates the alkyne. An amine base is used to deprotonate the alkyne and neutralize the resulting hydrohalic acid.[16]

Protocol: C4-Alkynylation

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• Terminal alkyne of choice

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a degassed solution of (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in anhydrous DMF, add the terminal alkyne (1.2 eq), PdCl₂(PPh₃)₂ (0.03 eq), CuI (0.05 eq), and Et₃N (2.5 eq).

• Stir the reaction mixture at room temperature under an inert atmosphere until completion (monitor by TLC). Gentle heating (e.g., to 50-60°C) may be required for less reactive substrates.

• Upon completion, dilute the reaction with water and extract with an appropriate solvent.

• Perform a standard aqueous workup, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography.

Sequential Functionalization Strategy

The differential reactivity of the C4 and C2 positions allows for a powerful sequential functionalization strategy. Typically, the more reactive C4 position is addressed first, followed by substitution at the C2 position under more forcing conditions or with a different catalytic system.

Caption: Workflow for sequential pyrimidine functionalization.

This approach is instrumental in diversity-oriented synthesis for building libraries of compounds for drug discovery, as seen in the synthesis of numerous kinase inhibitors.[2]

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol is a highly versatile and strategic building block in modern organic synthesis. A thorough understanding of the principles governing the regioselectivity of its reactions is paramount for its effective utilization. By carefully selecting reaction conditions, catalysts, and ligands, researchers can achieve controlled, sequential functionalization at the C4 and C2 positions, enabling the efficient construction of complex, biologically active molecules. The protocols and insights provided herein serve as a comprehensive guide for harnessing the full synthetic potential of this valuable intermediate.

References

• St. Amant, A. H., & Handy, S. T. (n.d.). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett. Retrieved from [Link]

• Lee, M., Rucil, T., Hesek, D., Oliver, A. G., Fisher, J. F., & Mobashery, S. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Journal of Organic Chemistry, 80(15), 7757–7763. Retrieved from [Link]

• Sun, Q., & Gribble, G. W. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 8(8), 1569–1572. Retrieved from [Link]

• Handy, S. T. (2014). One-Pot Double Suzuki Couplings of Dichloropyrimidines. ResearchGate. Retrieved from [Link]

• Anderson, M. O., & Handy, S. T. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, 51(43), 5764-5766. Retrieved from [Link]

• Slaninova, V., Slany, M., & Gurska, S. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(10), 2465. Retrieved from [Link]

• Google Patents. (n.d.). WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine.

• Studylib. (n.d.). 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry. Retrieved from [Link]

• de Oliveira, C. S., et al. (2017). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molecules, 22(12), 2063. Retrieved from [Link]

• Wu, P., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14831-14913. Retrieved from [Link]

• ResearchGate. (n.d.). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Selectivity in Suzuki coupling of 2,4-dichloropyrimidine. Retrieved from [Link]

• Bacsa, I., et al. (2017). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 13, 2194-2200. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• de la Herrán, G., et al. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews, 40(10), 5047-5066. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. Retrieved from [Link]

• Amazon S3. (2020). Synthesis of 3-Alkyl-6-Methyl-1,2,4,5-Tetrazines via a Sonogashira-Type Cross-Coupling Reaction. Retrieved from [Link]

• ResearchGate. (2019). Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. Retrieved from [Link]

• Preprints.org. (2023). Dichlorophenoxy)Methyl)-4H- 1,2,4-Triazol-3-yl)Thio. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. researchgate.net [researchgate.net]
• 10. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. benchchem.com [benchchem.com]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]

The Strategic Utility of (2,4-Dichloropyrimidin-5-yl)methanol in the Synthesis of Novel Anticancer Agents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrimidine Scaffold as a Privileged Structure in Oncology

The pyrimidine ring is a cornerstone of medicinal chemistry, most notably as a fundamental component of the nucleobases uracil, thymine, and cytosine. This inherent biological relevance has made it a "privileged scaffold" in drug discovery, particularly in the development of anticancer agents. A significant number of approved and investigational cancer therapies are built upon a 2,4-disubstituted pyrimidine core.[1] These compounds often function as kinase inhibitors, competitively binding to the ATP-binding pocket of oncogenic kinases and disrupting downstream signaling pathways that drive tumor growth, proliferation, and survival.[2]

(2,4-Dichloropyrimidin-5-yl)methanol emerges as a highly valuable, yet underexplored, starting material for the synthesis of novel pyrimidine-based anticancer drug candidates. Its structure is primed for strategic chemical modification:

• Two Reactive Chlorine Atoms: The chlorine atoms at the C2 and C4 positions are excellent leaving groups, readily displaced by nucleophiles. Crucially, they exhibit differential reactivity, allowing for sequential and site-selective substitutions. This is a key feature for building libraries of 2,4-disubstituted pyrimidines.[1]

• A Functional "Handle": The hydroxymethyl group at the C5 position provides a versatile point for further chemical elaboration, allowing for the introduction of additional pharmacophoric features or modification of the compound's physicochemical properties.

This guide provides a detailed framework for leveraging (2,4-Dichloropyrimidin-5-yl)methanol as a foundational building block in a cancer drug discovery program. We will explore its conversion into a library of potential kinase inhibitors and outline the subsequent protocols for their biological evaluation.

Part 1: Synthetic Strategy and Protocols

The core strategy revolves around the sequential nucleophilic aromatic substitution (SNAr) at the C4 and C2 positions of the pyrimidine ring. The C4 position is generally more reactive and will typically be substituted first. The hydroxymethyl group at C5 can be temporarily protected to prevent unwanted side reactions during the initial substitution steps.

Workflow for Synthesis of a 2,4-Disubstituted Pyrimidine Library

Caption: Synthetic workflow from the starting material to the final compound library.

Protocol 1.1: Protection of the Hydroxymethyl Group

Rationale: The hydroxyl group is nucleophilic and can interfere with the subsequent SNAr reactions. Protecting it as a silyl ether, such as a tert-butyldimethylsilyl (TBDMS) ether, ensures that the substitution reactions proceed cleanly at the desired C2 and C4 positions. This protecting group is stable under the basic conditions of the SNAr reactions but can be easily removed later under mild conditions.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Imidazole

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) and imidazole (2.5 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of TBDMS-Cl (1.2 eq) in anhydrous DCM dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the TBDMS-protected intermediate.

Protocol 1.2: Sequential Nucleophilic Aromatic Substitution (SNAr)

Rationale: This two-step protocol leverages the differential reactivity of the C4 and C2 positions. The C4-chloro group is more susceptible to nucleophilic attack. By controlling the reaction conditions (e.g., temperature), selective substitution at C4 can be achieved first, followed by substitution at the less reactive C2 position, often requiring more forcing conditions (e.g., higher temperature). This sequential approach is fundamental for creating a diverse library of 2,4-disubstituted pyrimidines.[1]

Materials:

• TBDMS-protected intermediate from Protocol 1.1

• A diverse set of aniline derivatives (for C4 substitution)

• A diverse set of amine nucleophiles (for C2 substitution)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous solvents such as isopropanol, n-butanol, or DMF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

Procedure (Step A: C4 Substitution):

• In a reaction vessel, dissolve the TBDMS-protected intermediate (1.0 eq), the selected aniline derivative (1.1 eq), and DIPEA (2.0 eq) in isopropanol.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Redissolve the residue in EtOAc and wash with saturated aqueous NH₄Cl and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• The crude C4-substituted intermediate can be purified by column chromatography or used directly in the next step if sufficiently pure.

Procedure (Step B: C2 Substitution):

• Dissolve the C4-substituted intermediate (1.0 eq) and the desired amine nucleophile (1.5 eq) in n-butanol or a similar high-boiling solvent.

• Heat the mixture to 120-140 °C and stir for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture and concentrate under reduced pressure.

• Purify the resulting 2,4-disubstituted (and still protected) pyrimidine derivative by column chromatography.

Protocol 1.3: Deprotection of the Hydroxymethyl Group

Rationale: The final step is the removal of the TBDMS protecting group to unmask the hydroxymethyl functionality. Tetrabutylammonium fluoride (TBAF) is a standard reagent for this transformation, as it selectively cleaves the silicon-oxygen bond under mild conditions that will not affect the rest of the molecule.

Materials:

• Protected 2,4-disubstituted pyrimidine derivative from Protocol 1.2

• Tetrabutylammonium fluoride (TBAF, 1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve the protected compound (1.0 eq) in anhydrous THF.

• Add TBAF solution (1.5 eq) dropwise at room temperature.

• Stir the reaction for 1-3 hours, monitoring by TLC.

• Once deprotection is complete, concentrate the reaction mixture.

• Purify the final compound by silica gel column chromatography to obtain the target 2,4-disubstituted-(5-hydroxymethyl)pyrimidine.

Part 2: Biological Evaluation Protocols

Once a library of compounds has been synthesized, the next critical phase is to assess their anticancer activity. A tiered screening approach is often employed, starting with broad cytotoxicity assays and progressing to more specific mechanistic studies for the most promising "hit" compounds.

Protocol 2.1: Cell Viability and Cytotoxicity Assay (MTT Assay)

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. This assay provides a robust, high-throughput method to determine the concentration at which the synthesized compounds inhibit cancer cell growth (IC₅₀ value).

Materials:

• A panel of human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT116 - colon)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized compounds dissolved in DMSO (to create stock solutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Multi-channel pipette and a microplate reader

Procedure:

• Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the synthesized compounds in complete medium. The final DMSO concentration should be kept below 0.1% to avoid solvent toxicity.

• Remove the old medium from the plates and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (DMSO only) and untreated control wells.

• Incubate the plates for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours at 37 °C.

• Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound using non-linear regression analysis.

Data Presentation: Hypothetical IC₅₀ Values

Compound ID	R¹ (at C4)	R² (at C2)	A549 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	HCT116 IC₅₀ (µM)
Lead-01	3,5-dimethylaniline	cyclopropylamine	5.2	8.1	6.5
Lead-02	4-fluoroaniline	piperidine	2.8	4.5	3.1
Lead-03	3-chloroaniline	morpholine	> 50	> 50	> 50
Lead-04	3,5-dimethylaniline	morpholine	0.9	1.3	1.1

Protocol 2.2: In Vitro Kinase Inhibition Assay

Rationale: For compounds showing significant cytotoxicity, it is essential to determine if their mechanism of action involves the inhibition of specific protein kinases. In vitro kinase assays measure the ability of a compound to block the phosphorylation of a substrate by a purified kinase enzyme. This allows for the determination of potency (IC₅₀) against specific targets and assessment of selectivity across a panel of kinases.

Workflow for Kinase Inhibition Profiling

Caption: Workflow for determining the in vitro kinase inhibitory activity of a compound.

Procedure (Example using a luminescence-based assay like ADP-Glo™):

• Add purified recombinant kinase, kinase assay buffer, and the synthesized compound at various concentrations to the wells of a 384-well plate.

• Add the kinase substrate to the wells.

• Initiate the reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Add Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase/luciferin reaction. Incubate for 30 minutes.

• Measure the luminescence signal using a plate reader. The signal correlates with the amount of ADP formed and thus with kinase activity.

• Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control and determine the IC₅₀ value.

Protocol 2.3: Western Blotting for Pathway Analysis

Rationale: Western blotting allows for the analysis of protein expression and phosphorylation status within cancer cells following treatment with a lead compound. If a compound is designed to inhibit a kinase like EGFR, a successful outcome would be a decrease in the phosphorylation of EGFR itself and its downstream signaling proteins, such as Akt and ERK. This provides crucial evidence that the compound is engaging its target within a cellular context and eliciting the desired biological response.

Procedure:

• Treat cancer cells with the lead compound at its IC₅₀ concentration for various time points (e.g., 2, 6, 24 hours).

• Lyse the cells to extract total protein.

• Determine protein concentration using a BCA or Bradford assay.

• Separate the protein lysates by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-Akt, anti-total-Akt, anti-GAPDH as a loading control).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analyze the band intensities to determine the effect of the compound on protein phosphorylation.

Representative Signaling Pathway for a Pyrimidine-Based Kinase Inhibitor

Caption: Inhibition of a receptor tyrosine kinase by a pyrimidine derivative blocks downstream signaling.

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol represents a strategic and versatile starting material for the synthesis of novel, potent anticancer agents. Its chemical architecture allows for the systematic and efficient construction of 2,4-disubstituted pyrimidine libraries, a compound class rich in kinase inhibitors. The protocols outlined in this guide provide a comprehensive roadmap for medicinal chemists and cancer biologists, from the initial chemical synthesis to the critical biological evaluation of new drug candidates. By combining rational synthetic design with a robust cascade of biological assays, researchers can effectively utilize this building block to explore new chemical space and accelerate the discovery of next-generation cancer therapeutics.

References

• Wodicka, L. M., et al. (2010). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett. Retrieved from [Link]

• Wang, Z., et al. (2023). Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors for Cancer Therapy. Molecules. Retrieved from [Link]

• Bara-Guevara, A., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. Retrieved from [Link]

• Hennequin, L. F., et al. (2006). 2,4-disubstituted pyrimidines: a novel class of KDR kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Ismail, P. S., et al. (2019). Synthesis and biological evaluation of 2,4-diaminopyrimidine-5-carbonitrile and N-(2-amino-5-cyanopyrimidin-4-yl)benzamide derivatives as EGFR inhibitors. Chemistry & Biology Interface. Retrieved from [Link]

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Strategic Utility of (2,4-Dichloropyrimidin-5-yl)methanol in the Synthesis of Kinase Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyrimidine scaffold stands as a cornerstone in the design of targeted therapies, particularly kinase inhibitors.[1][2] Its inherent ability to mimic the purine core of adenosine triphosphate (ATP) allows for effective competition at the kinase hinge region, a critical interaction for potent and selective inhibition.[2] Among the diverse array of pyrimidine-based building blocks, (2,4-Dichloropyrimidin-5-yl)methanol emerges as a particularly versatile and strategic starting material. This guide provides an in-depth exploration of its application, detailing the underlying chemical principles and offering practical, field-proven protocols for its use in the synthesis of kinase inhibitors.

The Chemical Versatility of (2,4-Dichloropyrimidin-5-yl)methanol

(2,4-Dichloropyrimidin-5-yl)methanol offers a unique combination of reactive sites that can be selectively addressed to construct complex molecular architectures. The key features that underpin its utility are:

• Differentiated Reactivity of Chloro Substituents: The chlorine atoms at the C2 and C4 positions of the pyrimidine ring exhibit distinct electronic environments, leading to differential reactivity. The C4 position is generally more susceptible to nucleophilic aromatic substitution (SNAr) due to greater electron deficiency.[3] This inherent selectivity allows for a stepwise and controlled introduction of various substituents. However, it is noteworthy that under certain catalytic conditions or with specific nucleophiles, such as tertiary amines, selectivity for the C2 position can be achieved.[4]

• The C5-Hydroxymethyl Group as a Synthetic Handle: The primary alcohol at the C5 position serves as a valuable functional group for a variety of transformations. It can be protected during reactions at the C2 and C4 positions and later deprotected for further functionalization. Alternatively, it can be oxidized to the corresponding aldehyde, which opens up a vast repertoire of subsequent chemical modifications, including Wittig reactions, reductive aminations, and condensations.

• Scaffold Rigidity and Vectorial Diversity: The pyrimidine core provides a rigid scaffold that, when appropriately substituted, can orient functional groups in precise three-dimensional space to optimize interactions with the target kinase. The sequential substitution at C2, C4, and the functionalization at C5 allow for the exploration of diverse chemical vectors to enhance potency, selectivity, and pharmacokinetic properties.

Strategic Applications in Kinase Inhibitor Synthesis

The strategic manipulation of the reactive sites on (2,4-Dichloropyrimidin-5-yl)methanol is central to its application in kinase inhibitor synthesis. A general, yet powerful, synthetic strategy involves a three-stage approach:

• Initial Nucleophilic Substitution (Predominantly at C4): The synthesis typically commences with a nucleophilic aromatic substitution at the more reactive C4 position. This is often achieved by reacting (2,4-Dichloropyrimidin-5-yl)methanol with a desired amine or thiol under basic conditions.

• Second Nucleophilic Substitution or Cross-Coupling (at C2): Following the initial substitution at C4, the less reactive C2 position can be functionalized. This can be accomplished through another SNAr reaction, often requiring more forcing conditions, or via transition metal-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

• Modification of the C5-Hydroxymethyl Group: The hydroxymethyl group can be addressed at various stages of the synthesis, depending on the overall strategy. It can be protected at the outset, carried through the C4/C2 functionalization steps, and then deprotected and modified. Alternatively, it can be oxidized to an aldehyde early in the synthesis to serve as a key reactive intermediate for building more complex side chains.

This strategic approach is exemplified in the synthesis of a key intermediate for Rosuvastatin, N-(4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide.[5][6] While Rosuvastatin is an HMG-CoA reductase inhibitor and not a kinase inhibitor, its synthesis showcases the principles of sequential substitution on a pyrimidine core that are directly translatable to the synthesis of kinase inhibitors.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key transformations involving (2,4-Dichloropyrimidin-5-yl)methanol.

Protocol 1: Selective Monosubstitution at the C4 Position with an Amine

This protocol describes a typical nucleophilic aromatic substitution at the C4 position, which is generally the more reactive site.

Reaction Scheme:

Caption: General scheme for C4-amination.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• Desired primary or secondary amine (1.0 - 1.2 equivalents)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dichloromethane (DCM), or Acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• To a solution of (2,4-Dichloropyrimidin-5-yl)methanol (1.0 equivalent) in the chosen anhydrous solvent, add the desired amine (1.0 - 1.2 equivalents).

• Add the base (DIPEA or TEA, 2.0 - 3.0 equivalents) to the reaction mixture.

• Stir the reaction mixture at room temperature or heat to a temperature between 50-80 °C, depending on the reactivity of the amine.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to obtain the desired C4-substituted product.

Causality Behind Experimental Choices:

• Solvent: The choice of solvent depends on the solubility of the reactants and the reaction temperature. DMF is a good polar aprotic solvent for many SNAr reactions, while DCM or acetonitrile can be used for more reactive amines at lower temperatures.

• Base: A non-nucleophilic organic base like DIPEA or TEA is used to scavenge the HCl generated during the reaction, driving the equilibrium towards the product.

• Temperature: The reaction temperature is a critical parameter. Less reactive amines may require heating to achieve a reasonable reaction rate. However, excessive heat can lead to side reactions, including substitution at the C2 position.

Protocol 2: Oxidation of the Hydroxymethyl Group to an Aldehyde

This protocol details the conversion of the C5-hydroxymethyl group to the corresponding aldehyde, a key intermediate for further functionalization.

Reaction Scheme:

Caption: Oxidation of the hydroxymethyl group.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol or a C4/C2-substituted derivative

• Dess-Martin Periodinane (DMP) or Manganese Dioxide (MnO2)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard work-up and purification equipment

Procedure (using Dess-Martin Periodinane):

• Dissolve the starting material (1.0 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add Dess-Martin Periodinane (1.1 - 1.5 equivalents) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

• Stir the mixture vigorously until the layers become clear.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude aldehyde is often used in the next step without further purification. If necessary, it can be purified by silica gel column chromatography.

Causality Behind Experimental Choices:

• Oxidizing Agent: Dess-Martin Periodinane is a mild and selective oxidizing agent for converting primary alcohols to aldehydes with minimal over-oxidation to the carboxylic acid. Activated MnO2 is another effective and mild reagent for this transformation, particularly for allylic and benzylic-type alcohols.

• Anhydrous Conditions: The reaction should be carried out under anhydrous conditions to prevent the hydrolysis of the DMP and to avoid side reactions.

Protocol 3: Protection of the Hydroxymethyl Group

In many synthetic routes, it is advantageous to protect the hydroxymethyl group to prevent its interference with subsequent reactions at the C2 and C4 positions. The methoxymethyl (MOM) ether is a common and reliable protecting group.[1][2]

Reaction Scheme:

Sources

• 1. Methoxymethyl (MOM) group nitrogen protection of pyrimidines bearing C-6 acyclic side-chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apicule.com [apicule.com]
• 6. N-(4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide | C16H20FN3O3S | CID 9819937 - PubChem [pubchem.ncbi.nlm.nih.gov]

Topic: Scale-Up Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol and its Derivatives

An Application Note for Researchers and Drug Development Professionals

Abstract

(2,4-Dichloropyrimidin-5-yl)methanol is a pivotal building block in medicinal chemistry, serving as a key intermediate for a wide array of pharmacologically active molecules, including kinase inhibitors and other targeted therapeutics.[1][2][3] The transition from laboratory-scale synthesis to pilot or manufacturing scale presents significant challenges related to reaction control, safety, and purification. This document provides a comprehensive guide for the robust and scalable synthesis of this intermediate, focusing on practical protocols, the rationale behind procedural choices, and critical safety considerations for handling hazardous reagents. We present a validated three-step synthetic pathway commencing from readily available uracil, designed to deliver consistent yields and high purity on a kilogram scale.

Introduction: The Strategic Importance of Pyrimidine Intermediates

Pyrimidines are a class of heterocyclic aromatic compounds fundamental to numerous biological processes, most notably as components of nucleic acids (cytosine, thymine, and uracil).[4][5][6][7] This inherent biological relevance makes the pyrimidine scaffold a privileged structure in drug discovery.[1][8] Derivatives such as (2,4-Dichloropyrimidin-5-yl)methanol are particularly valuable due to the differential reactivity of the two chlorine atoms, allowing for sequential, regioselective nucleophilic substitutions. This feature enables the construction of complex molecular architectures required for modern therapeutics.

However, scaling the synthesis of this intermediate is non-trivial. The process involves highly reactive and hazardous reagents, exothermic reactions requiring precise temperature control, and purification strategies that must be efficient and economically viable at a large scale. This guide addresses these challenges directly, providing a field-proven approach to process development and scale-up.

Recommended Scalable Synthetic Pathway

The selected synthetic route is a three-step process designed for scalability, starting from the inexpensive commodity chemical, uracil. This pathway is favored for its operational simplicity, use of relatively low-cost reagents, and the robustness of each transformation.

Caption: Overall synthetic workflow for (2,4-Dichloropyrimidin-5-yl)methanol.

Detailed Experimental Protocols and Rationale

Step 1: Synthesis of 2,4-Dichloropyrimidine via Chlorination of Uracil

The conversion of the tautomerically stable amide functions in uracil to reactive chloro groups is achieved using a potent chlorinating agent, phosphorus oxychloride (POCl₃). The addition of a tertiary amine base, such as N,N-diethylaniline or N,N-dimethylaniline, is crucial on a large scale to catalyze the reaction and neutralize the HCl byproduct, preventing side reactions and improving reaction kinetics.

Protocol (1.0 kg Scale):

• Reactor Setup: To a 20 L, dry, glass-lined reactor equipped with a mechanical stirrer, reflux condenser (with a gas outlet connected to a caustic scrubber), and a temperature probe, add N,N-diethylaniline (2.0 kg, 13.4 mol).

• Reagent Charging: Begin agitation and add uracil (1.0 kg, 8.9 mol) in portions to the reactor.

• POCl₃ Addition: Cool the mixture to 10-15°C using a chiller. Slowly add phosphorus oxychloride (POCl₃) (4.1 kg, 26.7 mol) via a dropping funnel or pump over 2-3 hours, ensuring the internal temperature does not exceed 40°C.

  • Causality: This addition is highly exothermic. Slow, controlled addition is critical to prevent a runaway reaction.

• Reaction: After the addition is complete, slowly heat the reaction mixture to 105-110°C and maintain for 4-6 hours. Monitor the reaction progress by HPLC until uracil consumption is complete (<1%).

• Quench: Cool the reactor to ambient temperature (20-25°C). In a separate quench vessel containing crushed ice (15 kg) and water (5 L), slowly transfer the reaction mixture under vigorous stirring. The temperature of the quench pot should be maintained below 20°C.

  • Trustworthiness: This is the most hazardous part of the process. POCl₃ reacts violently with water.[9] A slow transfer into a large volume of ice-water is a validated method to control the exotherm.

• Extraction & Neutralization: Transfer the quenched mixture to a suitable extractor. Add toluene (10 L) and stir. Separate the organic layer. Extract the aqueous layer again with toluene (5 L). Combine the organic layers. Wash the combined organic layers with 5% sodium bicarbonate solution until the aqueous layer is neutral (pH 7-8), followed by a brine wash.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,4-dichloropyrimidine as an oil, which may solidify on standing.

Parameter	Value	Rationale
Starting Material	Uracil (1.0 kg)	Inexpensive, readily available precursor.
Reagents	POCl₃ (4.1 kg), N,N-Diethylaniline (2.0 kg)	POCl₃ is an effective chlorinating agent; the base improves reaction rate and efficiency.
Temperature	105-110°C	Ensures complete conversion within a reasonable timeframe.
Typical Yield	85-92%	High conversion is typical for this robust reaction.
Purity (Crude)	>95% (by HPLC)	Sufficient for use in the subsequent step without further purification.

Step 2: Vilsmeier-Haack Formylation of 2,4-Dichloropyrimidine

The Vilsmeier-Haack reaction is a reliable method for formylating electron-rich heterocycles.[3][10] It involves the in-situ formation of the electrophilic Vilsmeier reagent (chloroiminium ion) from POCl₃ and a formamide, typically N,N-dimethylformamide (DMF).[11][12][13][14]

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. growingscience.com [growingscience.com]
• 4. Pyrimidine metabolism - Wikipedia [en.wikipedia.org]
• 5. biosynsis.com [biosynsis.com]
• 6. microbenotes.com [microbenotes.com]
• 7. davuniversity.org [davuniversity.org]
• 8. jchemrev.com [jchemrev.com]
• 9. opcw.org [opcw.org]
• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 11. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 12. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 13. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 14. Vilsmeier-Haack reaction [chemeurope.com]

Strategic Protection of (2,4-Dichloropyrimidin-5-yl)methanol: A Guide for Synthetic Chemists

Introduction: Navigating the Synthetic Challenges of a Versatile Building Block

(2,4-Dichloropyrimidin-5-yl)methanol is a highly valuable heterocyclic building block in medicinal chemistry and drug discovery. Its trifunctional nature, featuring a primary alcohol and two reactive chlorine atoms at the C2 and C4 positions of the pyrimidine ring, offers a rich platform for molecular elaboration. However, this very reactivity presents a significant challenge: orchestrating selective transformations at one position without unintended reactions at another. The nucleophilic character of the primary hydroxyl group and its potential to interfere with reactions targeting the chloro-substituents necessitates a robust protecting group strategy. This guide provides a detailed technical overview of protecting group strategies for (2,4-dichloropyrimidin-5-yl)methanol, offering field-proven insights and detailed protocols to empower researchers in their synthetic endeavors.

The core challenge lies in the differential reactivity of the chloro positions. The C4 chlorine is generally more susceptible to nucleophilic aromatic substitution (SNAr) than the C2 chlorine, although this selectivity can be modulated by the nature of the nucleophile and the presence of other substituents on the pyrimidine ring.[1] Consequently, protecting the hydroxymethyl group is often a prerequisite for selective functionalization of the C4 and C2 positions, for instance, in sequential cross-coupling or SNAr reactions.

This document will explore the application of common and effective protecting groups for the primary alcohol of (2,4-dichloropyrimidin-5-yl)methanol, with a focus on silyl ethers, benzyl ethers, and simple alkyl ethers. For each class, we will discuss the rationale for its use, its stability profile, and provide detailed, validated protocols for both protection and deprotection.

Decision Workflow for Protecting Group Selection

Choosing the appropriate protecting group is a critical decision that can significantly impact the success of a synthetic route. The choice depends on the planned downstream reaction conditions. The following diagram illustrates a logical workflow for selecting a suitable protecting group for (2,4-dichloropyrimidin-5-yl)methanol.

Caption: Decision workflow for selecting a protecting group for (2,4-Dichloropyrimidin-5-yl)methanol.

I. Silyl Ethers: The Workhorse Protection

Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of introduction, tunable stability, and mild cleavage conditions.[2][3] For (2,4-dichloropyrimidin-5-yl)methanol, the tert-butyldimethylsilyl (TBDMS) group is a particularly attractive choice, offering a good balance of stability and ease of removal.

Rationale for Use:

• High Stability: TBDMS ethers are stable to a wide range of non-acidic conditions, including organometallic reagents (e.g., Grignard, organolithium), mild bases, and many oxidizing and reducing agents.

• Mild Cleavage: Deprotection is typically achieved with fluoride ion sources (e.g., tetrabutylammonium fluoride - TBAF) or acidic conditions, offering orthogonality with other protecting groups.

Detailed Protocol: TBDMS Protection

This protocol details the protection of the primary hydroxyl group of (2,4-dichloropyrimidin-5-yl)methanol as its TBDMS ether.

Reaction Scheme:

Caption: TBDMS protection of (2,4-Dichloropyrimidin-5-yl)methanol.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of (2,4-dichloropyrimidin-5-yl)methanol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• Stir the mixture at room temperature until all solids have dissolved.

• Add TBDMSCl (1.2 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired TBDMS-protected product.

Detailed Protocol: TBDMS Deprotection

This protocol describes the cleavage of the TBDMS ether to regenerate the primary alcohol.

Reaction Scheme:

Caption: TBDMS deprotection to yield (2,4-Dichloropyrimidin-5-yl)methanol.

Materials:

• 2,4-Dichloro-5-((tert-butyldimethylsilyloxy)methyl)pyrimidine

• Tetrabutylammonium fluoride (TBAF) solution (1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the TBDMS-protected pyrimidine (1.0 eq) in anhydrous THF.

• Add TBAF solution (1.1 eq, 1 M in THF) dropwise to the stirred solution at room temperature.

• Stir the reaction for 1-2 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.

II. Benzyl Ethers: Robust Protection with Orthogonal Cleavage Options

Benzyl ethers are another excellent choice for protecting alcohols, offering greater stability towards acidic and basic conditions compared to silyl ethers.[4] The deprotection via hydrogenolysis provides an orthogonal removal strategy, although care must be taken to avoid reduction of the chloro-substituents on the pyrimidine ring.

Rationale for Use:

• Broad Stability: Benzyl ethers are stable to a wide range of reagents, including strong bases, nucleophiles, and many oxidizing and reducing agents (excluding catalytic hydrogenation).

• Orthogonal Deprotection: The primary method of cleavage is catalytic hydrogenolysis (H2, Pd/C), which is orthogonal to the acidic or fluoride-based deprotection of silyl ethers.[4]

Detailed Protocol: Benzyl Ether Protection

This protocol describes the benzylation of (2,4-dichloropyrimidin-5-yl)methanol.

Reaction Scheme:

Caption: Benzyl ether protection of (2,4-Dichloropyrimidin-5-yl)methanol.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a suspension of NaH (1.2 eq) in anhydrous THF at 0 °C, add a solution of (2,4-dichloropyrimidin-5-yl)methanol (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the benzylated product.

Detailed Protocol: Benzyl Ether Deprotection (Hydrogenolysis)

This protocol outlines the cleavage of the benzyl ether. Caution: Over-reduction can lead to dechlorination of the pyrimidine ring. Careful monitoring is crucial.

Reaction Scheme:

Caption: Deprotection of the benzyl ether via hydrogenolysis.

Materials:

• 5-(Benzyloxymethyl)-2,4-dichloropyrimidine

• Palladium on carbon (10% Pd/C)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H2) balloon or hydrogenation apparatus

• Celite®

Procedure:

• Dissolve the benzyl-protected pyrimidine (1.0 eq) in ethanol or ethyl acetate.

• Carefully add 10% Pd/C (10 mol% Pd) to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure) at room temperature.

• Monitor the reaction very closely by TLC. The reaction should be stopped as soon as the starting material is consumed to minimize dechlorination.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• If necessary, purify the crude product by flash column chromatography on silica gel.

III. Alkyl Ethers: A Robust but Demanding Protection

Simple alkyl ethers, such as the methoxymethyl (MOM) ether, can be employed for protection. While these ethers are very stable, their removal often requires harsh acidic conditions, which may not be compatible with all substrates. The synthesis of 2,4-dichloro-5-methoxypyrimidine from 2,4-dihydroxy-5-methoxypyrimidine using phosphorus oxychloride provides an indirect route to a methyl ether protected form of the target molecule.[5][6][7]

Rationale for Use:

• High Stability: Alkyl ethers are robust and stable to a wide array of reaction conditions, including strongly basic, organometallic, and many redox reagents.

• Alternative Synthetic Route: In some cases, the ether-protected compound may be accessible through a different synthetic pathway, avoiding a direct protection step on the alcohol.

Protocol: Synthesis of 2,4-Dichloro-5-methoxypyrimidine (A Methyl Ether Protected Analog)

This protocol is adapted from the patent literature and describes the synthesis of the methyl ether protected compound from a dihydroxy pyrimidine precursor.[5][6]

Reaction Scheme:

Caption: Synthesis of 2,4-dichloro-5-methoxypyrimidine.

Materials:

• 2,4-Dihydroxy-5-methoxypyrimidine

• Phosphorus oxychloride (POCl3)

• Triethylamine

• Toluene

• Water

• Dichloromethane

Procedure:

• In a reaction vessel purged with nitrogen, suspend 2,4-dihydroxy-5-methoxypyrimidine (1.0 eq) in toluene.

• Add phosphorus oxychloride (2.0-2.5 eq) to the suspension.

• Under stirring, add triethylamine (1.0-1.5 eq) to the mixture.

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 2-6 hours, monitoring the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Slowly and carefully quench the reaction by adding it to ice-water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2,4-dichloro-5-methoxypyrimidine.

Protocol: Cleavage of Alkyl Ethers

The cleavage of simple alkyl ethers like methyl or MOM ethers typically requires strong Lewis or Brønsted acids.

General Conditions:

• Boron Tribromide (BBr3): A solution of the ether in an anhydrous solvent like dichloromethane is treated with BBr3 at low temperature (e.g., -78 °C to 0 °C).

• Trimethylsilyl Iodide (TMSI): TMSI, often generated in situ, can be used to cleave methyl ethers.

• Strong Protic Acids: Concentrated aqueous acids like HBr or HCl can cleave ethers, but these conditions are harsh and may not be suitable for the dichloropyrimidine core.

Orthogonal Protecting Group Strategies

In more complex syntheses, it may be necessary to protect multiple functional groups. An orthogonal protecting group strategy allows for the selective removal of one protecting group in the presence of others.[8] For derivatives of (2,4-dichloropyrimidin-5-yl)methanol, a combination of silyl and benzyl ethers can be a powerful approach.

For example, the hydroxyl group could be protected as a TBDMS ether, while another functional group on a side chain introduced at C4 or C2 is protected as a benzyl ether. The TBDMS group can be selectively removed with TBAF, leaving the benzyl ether intact. Subsequently, the benzyl ether can be removed by hydrogenolysis. This orthogonal approach provides precise control over the unmasking of reactive sites during a multi-step synthesis.

Summary of Protecting Group Strategies

Protecting Group	Protection Conditions	Deprotection Conditions	Stability Profile	Key Advantages
TBDMS Ether	TBDMSCl, Imidazole, DMF	TBAF/THF; Mild Acid (e.g., CSA/MeOH)	Stable to base, organometallics, mild redox. Labile to acid and fluoride.	Mild protection/deprotection, well-established, good orthogonality.
Benzyl Ether	NaH, BnBr, THF	H2, Pd/C (careful monitoring); Strong Acid (e.g., BBr3)	Stable to acid, base, most redox reagents. Labile to hydrogenolysis.	Robust, orthogonal to silyl ethers.
Methyl Ether	Indirect synthesis via POCl3	Strong Lewis Acid (e.g., BBr3, TMSI)	Very stable to most conditions.	Highly robust for multi-step synthesis.

Conclusion

The successful synthesis of complex molecules derived from (2,4-dichloropyrimidin-5-yl)methanol hinges on a well-defined and strategically implemented protecting group strategy. By carefully considering the planned synthetic route and the reactivity of the functional groups involved, researchers can select the most appropriate protecting group to mask the hydroxymethyl functionality. Silyl ethers offer a versatile and mild option, while benzyl ethers provide robustness and an orthogonal deprotection pathway. Alkyl ethers, though requiring harsher deprotection, offer exceptional stability for lengthy synthetic sequences. The detailed protocols and strategic guidance provided in this application note are intended to equip researchers with the necessary tools to confidently and efficiently utilize (2,4-dichloropyrimidin-5-yl)methanol as a key building block in their pursuit of novel chemical entities.

References

• Vertex AI Search. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
• Google Patents. CN104326988B - A kind of synthetic method of 2,4-dichloro-5-methoxy pyrimidines.

• Wikipedia. Protecting group. Available from: [Link].

• Fiveable. Orthogonal Protection Definition. Available from: [Link].

• Google Patents. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine.
• Google Patents. CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine.

• Organic Chemistry Portal. tert-Butyldiphenylsilyl Ethers. Available from: [Link].

• PubMed. Functionalization of 2,4-Dichloropyrimidines by 2,2,6,6-Tetramethylpiperidyl Zinc Base Enables Modular Synthesis of Antimalarial Diaminopyrimidine P218 and Analogues. Available from: [Link].

• ResearchGate. Selective Deprotection of Silyl Ethers | Request PDF. Available from: [Link].

• Organic Chemistry Portal. A Novel, Chemoselective and Efficient Microwave-Assisted Deprotection of Silyl Ethers with Selectfluor. Available from: [Link].

• ACS Publications. New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. Available from: [Link].

• ResearchGate. Studies on the hydrogenolysis of benzyl ethers | Request PDF. Available from: [Link].

• ResearchGate. Hydrogenolysis of benzyl-protected esters. | Download Scientific Diagram. Available from: [Link].

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. Available from: [Link].

• SynArchive. Protection of Alcohol by Silyl ether. Available from: [Link].

• PubMed Central (PMC). A New Method for the Cleavage of Nitrobenzyl Amides and Ethers. Available from: [Link].

• Organic Chemistry Portal. Benzyl Ethers. Available from: [Link].

• Science of Synthesis. Hydrogenolysis of Ethers. Available from: [Link].

• Science of Synthesis. Product Class 8: Ethers as Protecting Groups. Available from: [Link].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A New Method for the Cleavage of Nitrobenzyl Amides and Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. CN104326988B - A kind of synthetic method of 2,4-dichloro-5-methoxy pyrimidines - Google Patents [patents.google.com]
• 6. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 7. CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 8. Protecting group - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Functionalization of the Hydroxymethyl Group in (2,4-Dichloropyrimidin-5-yl)methanol

Introduction: Unlocking the Synthetic Potential of a Trifunctional Pyrimidine Scaffold

(2,4-Dichloropyrimidin-5-yl)methanol is a highly versatile trifunctional building block in medicinal chemistry and drug development.[1] Its strategic importance lies in the differential reactivity of its three key functional sites: two electrophilic chlorine atoms at the C2 and C4 positions of the pyrimidine ring, and a nucleophilic primary hydroxymethyl group at the C5 position. This unique arrangement allows for a modular and sequential approach to the synthesis of complex molecular architectures, making it an invaluable precursor for the development of novel therapeutic agents, particularly in oncology and virology.[2][3]

The hydroxymethyl group, in particular, serves as a crucial handle for a wide array of chemical transformations. Its functionalization can be used to introduce diverse side chains, modulate physicochemical properties such as solubility and lipophilicity, establish new points for bioconjugation, or to fine-tune the steric and electronic profile of the final molecule to optimize target engagement.

This technical guide provides an in-depth exploration of key strategies for the selective functionalization of the C5-hydroxymethyl group of (2,4-Dichloropyrimidin-5-yl)methanol. We will delve into the mechanistic rationale behind various synthetic choices and provide detailed, field-proven protocols for oxidation, conversion to halomethyl and aminomethyl derivatives, etherification, and esterification.

Diagram: Key Functionalization Pathways

Caption: Overview of primary functionalization routes for the hydroxymethyl group.

Oxidation to 2,4-Dichloro-5-formylpyrimidine

The oxidation of the hydroxymethyl group to a formyl (aldehyde) group introduces a versatile electrophilic handle. This aldehyde can subsequently be used in a variety of carbon-carbon and carbon-nitrogen bond-forming reactions, such as Wittig reactions, reductive aminations, and aldol condensations, significantly expanding the synthetic diversity derivable from the starting material.

Mechanistic Rationale: Mild oxidizing agents are required to prevent over-oxidation to the carboxylic acid and to maintain the integrity of the electron-deficient dichloropyrimidine ring. Manganese dioxide (MnO₂) is a particularly effective and selective reagent for the oxidation of allylic and benzylic-type alcohols.[4] The reaction proceeds via a heterogeneous mechanism on the surface of the MnO₂, minimizing side reactions. Alternative modern reagents like Dess-Martin Periodinane (DMP) offer excellent yields under mild, anhydrous conditions.

**Protocol 1: Oxidation using Manganese Dioxide (MnO₂) **

This protocol is adapted from a similar transformation on a pyrimidine scaffold.[4]

• Step 1: Reagent Preparation

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in a suitable solvent such as chloroform or dichloromethane (DCM) (approx. 10-20 mL per gram of starting material).

• Step 2: Reaction Execution

  • Add activated manganese dioxide (MnO₂) (5.0-10.0 eq) portion-wise to the suspension. The use of a significant excess of freshly activated MnO₂ is crucial for driving the reaction to completion.

  • Heat the mixture to reflux and stir vigorously.

• Step 3: Monitoring and Work-up

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

  • Once complete, cool the reaction mixture to room temperature.

  • Filter the suspension through a pad of Celite® to remove the manganese salts. Wash the Celite® pad thoroughly with additional solvent (DCM or chloroform) to ensure complete recovery of the product.

• Step 4: Purification

  • Combine the filtrates and concentrate under reduced pressure.

  • The resulting crude product, 2,4-dichloro-5-formylpyrimidine, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.[4]

Conversion to 2,4-Dichloro-5-(chloromethyl)pyrimidine

Transforming the hydroxymethyl group into a halomethyl group, typically a chloromethyl group, converts the benzylic-type carbon into a potent electrophile. This intermediate is highly susceptible to nucleophilic substitution, providing a robust pathway for introducing a wide range of functionalities, including amines, azides, thiols, and cyanides.

Mechanistic Rationale: Reagents like thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) are commonly employed for this transformation.[1] The reaction with SOCl₂ proceeds through a chlorosulfite ester intermediate, which then undergoes an internal nucleophilic attack by the chloride ion (Sₙi mechanism), often with inversion of configuration, though this is not relevant for an achiral center. POCl₃ is particularly useful when chlorination of other hydroxyl groups on the pyrimidine ring is also desired.[1]

**Protocol 2: Chlorination using Thionyl Chloride (SOCl₂) **

• Step 1: Reagent Preparation

  • In a fume hood, add (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) to a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂ byproducts).

• Step 2: Reaction Execution

  • Carefully add thionyl chloride (SOCl₂) (1.5-2.0 eq) dropwise at 0 °C. A small amount of N,N-dimethylformamide (DMF) can be added as a catalyst.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux.

• Step 3: Monitoring and Work-up

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Carefully quench the excess SOCl₂ by slowly pouring the reaction mixture onto crushed ice.

  • Extract the aqueous mixture with an organic solvent such as ethyl acetate or DCM (3x).

• Step 4: Purification

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2,4-dichloro-5-(chloromethyl)pyrimidine, which can be further purified by chromatography or recrystallization.[1]

Synthesis of Aminomethyl Derivatives via the Halomethyl Intermediate

The most reliable method for preparing 5-aminomethyl pyrimidines from the corresponding alcohol is a two-step process: conversion to the halomethyl intermediate followed by nucleophilic substitution. Direct displacement of the hydroxyl group is generally inefficient. The C4 and C2 positions of the pyrimidine ring are also susceptible to nucleophilic aromatic substitution (SₙAr), especially at elevated temperatures, so reaction conditions must be carefully controlled.[5][6]

Mechanistic Rationale: The reaction of the 5-chloromethyl intermediate with a primary or secondary amine proceeds via a standard Sₙ2 mechanism. The C5-CH₂Cl carbon is a soft electrophile, preferentially attacked by soft nucleophiles like amines over the harder C4/C2 positions under mild conditions. Using a slight excess of the amine can also serve to neutralize the HCl generated during the reaction.

Protocol 3: Nucleophilic Substitution with an Amine

• Step 1: Reagent Preparation

  • Dissolve 2,4-dichloro-5-(chloromethyl)pyrimidine (1.0 eq) in a polar aprotic solvent such as acetonitrile or THF in a round-bottom flask.

• Step 2: Reaction Execution

  • Add the desired primary or secondary amine (2.0-2.2 eq) to the solution at room temperature. The use of excess amine serves as both the nucleophile and the base. Alternatively, 1.1 eq of the amine can be used in the presence of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq).

  • Stir the reaction at room temperature or with gentle heating (40-50 °C) if necessary.

• Step 3: Monitoring and Work-up

  • Monitor the reaction by TLC. Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with water and then brine to remove the amine hydrochloride salt.

• Step 4: Purification

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel chromatography to isolate the desired 5-(aminomethyl) derivative.

Ether and Ester Synthesis

Direct O-alkylation (etherification) and O-acylation (esterification) of the hydroxymethyl group are fundamental transformations for introducing a vast array of functionalities.

Mechanistic Rationale:

• Etherification: Typically proceeds via a Williamson ether synthesis. The alcohol is first deprotonated with a strong base, such as sodium hydride (NaH), to form a more nucleophilic alkoxide. This alkoxide then displaces a halide from an alkyl halide (e.g., methyl iodide, benzyl bromide) in an Sₙ2 reaction.[7][8]

• Esterification: Can be achieved through various methods. Fischer esterification (acid-catalyzed reaction with a carboxylic acid) is classic but can be harsh.[9] Milder, more efficient methods include reaction with an acyl chloride or anhydride in the presence of a base (e.g., pyridine, TEA), or using coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM).[10][11] The Yamaguchi esterification is particularly effective for sterically hindered substrates.[12]

Protocol 4: O-Methylation using Sodium Hydride and Methyl Iodide

• Step 1: Reagent Preparation

  • In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF.

• Step 2: Alkoxide Formation

  • Cool the suspension to 0 °C. Add a solution of (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in anhydrous THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Step 3: Alkylation and Work-up

  • Cool the mixture back to 0 °C and add methyl iodide (CH₃I, 1.5 eq) dropwise.

  • Stir at room temperature until TLC analysis indicates completion.

  • Carefully quench the reaction by the slow, dropwise addition of water.

  • Extract the product with ethyl acetate (3x).

• Step 4: Purification

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel chromatography to yield 2,4-dichloro-5-(methoxymethyl)pyrimidine.

Protocol 5: Esterification using Acetic Anhydride

• Step 1: Reagent Preparation

  • Dissolve (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in a flask containing pyridine as both the solvent and base.

• Step 2: Reaction Execution

  • Cool the solution to 0 °C. Add acetic anhydride (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Step 3: Work-up and Purification

  • Pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure to afford the acetate ester, which can be purified by chromatography if necessary.

Data and Workflow Summary

Table 1: Summary of Functionalization Reactions

Transformation	Reagents & Conditions	Product Functional Group	Key Considerations
Oxidation	MnO₂, Chloroform, Reflux	Aldehyde (-CHO)	Requires large excess of activated MnO₂.[4]
Halogenation	SOCl₂, Reflux	Chloromethyl (-CH₂Cl)	Reaction is exothermic and produces HCl/SO₂ gas.[1]
Amination	R₂NH, TEA, THF, RT-50°C	Aminomethyl (-CH₂NR₂)	Two-step process via chloromethyl intermediate.
Etherification	1. NaH, THF, 0°C to RT2. RX	Ether (-CH₂OR)	Requires anhydrous conditions.[7]
Esterification	Ac₂O, Pyridine, 0°C to RT	Ester (-CH₂OC(O)R)	Pyridine acts as catalyst and acid scavenger.

Diagram: General Experimental Workflow

Caption: A generalized workflow for the synthesis and purification of derivatives.

References

• Benchchem. (n.d.). 2,4-Dichloro-5-(chloromethyl)pyrimidine | 7627-38-5.

• MDPI. (n.d.). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. Retrieved from [Link]

• Google Patents. (n.d.). CN102731412A - Synthetic method of 2,4-dichloro-5-pyrimidine formaldehyde.

• Eureka | Patsnap. (n.d.). Preparation method of 2,4-dichloro-5-methoxypyrimidine. Retrieved from [Link]

• Google Patents. (n.d.). CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine.

• PubMed Central. (n.d.). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of 2,4-dichloro-5-nitropyrimidine (1) with diethylamine (A).... Retrieved from [Link]

• Bentham Science Publisher. (n.d.). Synthesis and Antitumor Properties of N1-(Hydroxymethyl Phenylmethyl) Pyrimidine Derivatives and their Intermediates. Retrieved from [Link]

• WIPO Patentscope. (n.d.). WO/2022/090101 PROCESS FOR SYNTHESIS OF 2,4-DICHLORO-5-AMINOPYRIMIDINE. Retrieved from [Link]

• Studylib. (n.d.). 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry. Retrieved from [Link]...

• MDPI. (2025, October 15). Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Retrieved from [Link]

• PubMed. (2023, July 7). Functionalization of 2,4-Dichloropyrimidines by 2,2,6,6-Tetramethylpiperidyl Zinc Base Enables Modular Synthesis of Antimalarial Diaminopyrimidine P218 and Analogues. Retrieved from [Link]

• PubMed. (2015, August 7). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Retrieved from [Link]

• SciSpace. (n.d.). An overview on synthesis and biological activity of pyrimidines. Retrieved from [Link]

• ResearchGate. (2025, August 10). (PDF) Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• PMC - NIH. (n.d.). Synthesis and Aminomethylation of 2-Amino-4-(2-chlorophenyl)-6-(dicyanomethyl)-1,4-dihydropyridine-3,5-dicarbonitrile N-Methylmorpholinium Salt. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Yamaguchi Esterification. Retrieved from [Link]

• ResearchGate. (2025, August 10). Chemoselective Etherification of Benzyl Alcohols Using 2,4,6-Trichloro-1,3,5-triazine and Methanol or Ethanol Catalyzed by Dimethyl Sulfoxide. Retrieved from [Link]

• OUCI. (n.d.). Chemistry and Applications of Functionalized 2,4-Thiazolidinediones. Retrieved from [Link]

• ResearchGate. (n.d.). Esterification of various carboxylic acids with methanol over 0.05SZ at 60 °C …. Retrieved from [Link]

• ResearchGate. (2014, May 26). How do I get the maximum yield of a Fischer esterification reaction of proline with methanol in HCl or H2SO4?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Chemoselective Etherification of Benzyl Alcohols Using 2,4,6-Trichloro-1,3,5-triazine and Methanol or Ethanol Catalyzed by Dimethyl Sulfoxide. Retrieved from [Link]

• RSC Medicinal Chemistry (RSC Publishing). (n.d.). Exploiting thiol-functionalized benzosiloxaboroles for achieving diverse substitution patterns – synthesis, characterization and biological evaluation of promising antibacterial agents. Retrieved from [Link]

• ResearchGate. (2025, August 7). Esterification of Carboxylic Acids with Alcohols by 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium Chloride (DMTMM). Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Antitumor Properties of N1-(Hydroxymethyl Phenylmethyl) Pyrimidine Derivatives and their Intermediates | Bentham Science [eurekaselect.com]
• 3. scispace.com [scispace.com]
• 4. CN102731412A - Synthetic method of 2,4-dichloro-5-pyrimidine formaldehyde - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chemoselective Etherification of Benzyl Alcohols Using 2,4,6-Trichloro-1,3,5-triazine and Methanol or Ethanol Catalyzed by Dimethyl Sulfoxide [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Ester synthesis by esterification [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. organic-chemistry.org [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol

Section 1: Synthesis Overview

Welcome to the technical support guide for the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and answers to frequently asked questions to improve reaction yield and purity.

The primary and most direct method for synthesizing (2,4-Dichloropyrimidin-5-yl)methanol is the chemoselective reduction of its corresponding aldehyde, 2,4-dichloropyrimidine-5-carbaldehyde. The key challenge in this synthesis is to reduce the aldehyde group to a primary alcohol without affecting the two chlorine substituents on the pyrimidine ring. The chlorine atoms are susceptible to reduction (hydrodehalogenation) under harsh conditions. Therefore, a mild and selective reducing agent is paramount.

Sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol is the reagent of choice for this transformation. It is highly selective for aldehydes and ketones and, under controlled temperature conditions, will not typically reduce the C-Cl bonds of the aromatic pyrimidine ring.[1][2]

Primary Reaction Scheme:

This guide will walk you through a recommended protocol, address potential pitfalls, and provide solutions to maximize your synthetic success.

Section 2: Recommended Experimental Protocol

This protocol is a generalized procedure based on standard organic chemistry principles for the chemoselective reduction of aldehydes.[3][4] Researchers should adapt it as necessary based on their specific laboratory conditions and analytical observations.

Materials:

• 2,4-dichloropyrimidine-5-carbaldehyde (Starting Material, SM)

• Sodium Borohydride (NaBH₄), pellets or powder

• Methanol (MeOH), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Sodium borohydride reacts with acidic and protic solvents to release flammable hydrogen gas.[4] Add it portion-wise to the reaction mixture and handle it with care.

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2,4-dichloropyrimidine-5-carbaldehyde (1.0 eq). Dissolve the aldehyde in anhydrous methanol (approx. 10-20 mL per gram of aldehyde).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C. Maintaining a low temperature is crucial to prevent side reactions.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.2-1.5 eq) to the cooled solution in small portions over 15-20 minutes. Monitor for gas evolution. Ensure the temperature does not rise above 5 °C during the addition.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by Thin Layer Chromatography (TLC), typically using a mixture of ethyl acetate and hexanes as the eluent. The reaction is usually complete within 1-3 hours. The product spot should be more polar (lower Rf) than the starting aldehyde.

• Quenching: Once the starting material is consumed (as indicated by TLC), carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution dropwise at 0 °C until gas evolution ceases. This step neutralizes excess NaBH₄.

• Solvent Removal: Remove the methanol from the reaction mixture under reduced pressure using a rotary evaporator.

• Extraction: Transfer the resulting aqueous residue to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water and then with brine to remove any remaining inorganic salts.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and wash it with a small amount of ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude (2,4-Dichloropyrimidin-5-yl)methanol.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product as a solid.[5]

• Characterization: Confirm the identity and purity of the final product using analytical techniques such as NMR, LC-MS, and melting point.

Section 3: Troubleshooting Guide (Q&A)

This section addresses specific problems you may encounter during the synthesis.

Q1: My reaction yield is consistently low (<60%). What are the likely causes and how can I fix this?

A1: Low yield can stem from several factors. Here’s a systematic approach to diagnose the issue:

• Cause 1: Incomplete Reaction.

  • Diagnosis: Your TLC plate shows a significant amount of starting material remaining even after several hours.

  • Solution:

    • Reagent Stoichiometry: Ensure you are using a slight excess of NaBH₄ (1.2-1.5 eq). The reagent can degrade over time, especially if not stored properly. Use freshly opened or properly stored NaBH₄.

    • Reaction Time: While typically fast, some batches may require longer reaction times. Continue to monitor by TLC for up to 4 hours before concluding the reaction is stalled.

    • Temperature: Running the reaction too cold (e.g., <-10 °C) can unnecessarily slow down the reduction. Maintain a steady 0-5 °C.

• Cause 2: Degradation of Starting Material or Product.

  • Diagnosis: TLC shows multiple spots, some of which may be baseline or streaks, indicating decomposition. Dichloropyrimidines can be sensitive to nucleophilic substitution, especially at higher temperatures.

  • Solution:

    • Temperature Control: Strictly maintain the reaction temperature at 0 °C. Adding the NaBH₄ too quickly can cause an exotherm that leads to side reactions.

    • Workup pH: Avoid strongly acidic or basic conditions during workup, as this can degrade the product. Quenching with saturated NH₄Cl is a mild and effective method.[3]

• Cause 3: Mechanical Losses during Workup/Purification.

  • Diagnosis: The reaction appears clean by TLC, but the isolated yield is poor. The product might be partially water-soluble.

  • Solution:

    • Thorough Extraction: Extract the aqueous layer multiple times (at least 3x) with a suitable organic solvent like ethyl acetate or dichloromethane to ensure complete recovery.

    • Avoid Emulsions: If an emulsion forms during extraction, adding more brine can help break it.

    • Purification: Be careful during column chromatography. The product is moderately polar; choose your solvent system appropriately to ensure it elutes cleanly from the column.

Q2: My TLC shows the reaction is not going to completion. What should I do?

A2: If the reaction stalls, consider the following before repeating the experiment:

• Check Reagent Quality: Sodium borohydride is moisture-sensitive. If it has been exposed to air, its activity will be reduced. Use a fresh bottle.

• Solvent Purity: Ensure your methanol is anhydrous. Water will react with and consume the NaBH₄, reducing the amount available for the reaction.[2]

• "Pushing" the Reaction: If a significant amount of starting material remains after 2-3 hours, you can try adding another portion of NaBH₄ (0.3-0.5 eq) at 0 °C and monitor for another hour. Avoid letting the reaction warm up.

Q3: I am observing significant side products. What are they and how can I prevent them?

A3: The most likely side reaction is hydrodehalogenation, where one or both chlorine atoms are replaced by hydrogen.

• Cause: Over-reduction.

  • Diagnosis: You observe peaks in your LC-MS or GC-MS corresponding to monochloro-pyrimidinyl-methanol or pyrimidinyl-methanol.

  • Solution:

    • Temperature is Key: This is the most critical parameter. Do not let the reaction warm above 5 °C. The propensity for dehalogenation increases significantly with temperature.

    • Avoid Stronger Reductants: Do not substitute NaBH₄ with a more powerful reducing agent like Lithium Aluminum Hydride (LiAlH₄). LAH is far more likely to reduce the C-Cl bonds.[6]

    • Limit Excess Reagent: While a small excess is needed, using a large excess (e.g., >2.0 eq) of NaBH₄ can sometimes promote side reactions. Stick to the 1.2-1.5 eq range.

Q4: I'm having difficulty purifying the product by column chromatography. Any tips?

A4: Purification can be challenging if the product co-elutes with impurities.

• Tip 1: Choose the Right Solvent System. A good starting point for the eluent is 20-40% ethyl acetate in hexanes. A shallow gradient elution often gives better separation than an isocratic one.

• Tip 2: "Dry Loading" the Sample. If your crude product is an oil or is not very soluble in the starting eluent, adsorb it onto a small amount of silica gel. Dry the silica completely and then carefully add it to the top of your prepared column. This technique often results in sharper bands and better separation.

• Tip 3: Check for Boron Impurities. Boron-containing byproducts from the NaBH₄ can sometimes co-elute. The aqueous workup (washing with water and brine) is designed to remove these. Ensure your washes are thorough.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I use ethanol instead of methanol as the solvent? A: Yes, ethanol is a suitable alternative to methanol and is often used for NaBH₄ reductions.[4] Reaction times might be slightly longer, but the selectivity and outcome should be very similar. Always use an anhydrous grade of the alcohol.

Q: Is it possible to scale up this reaction? A: Yes, this reaction is scalable. However, for larger scales (>10 g), temperature control becomes even more critical. The addition of NaBH₄ is exothermic. Consider using a jacketed reactor with a chiller to maintain a stable internal temperature. Ensure the rate of addition of the NaBH₄ is slow enough to allow the cooling system to dissipate the heat generated.

Q: How should I store the starting material and the final product? A:

• 2,4-dichloropyrimidine-5-carbaldehyde (Starting Material): This compound is a solid and should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (like nitrogen or argon) to prevent hydrolysis.

• (2,4-Dichloropyrimidin-5-yl)methanol (Product): The product is also a solid. It should be stored in a well-sealed container at 2-8 °C under an inert atmosphere to ensure long-term stability.

Q: Why is chemoselectivity so important in this reaction? A: Chemoselectivity refers to the ability of a reagent to react with one functional group in the presence of others.[1] In this molecule, there are three reactive sites: the aldehyde and two C-Cl bonds. The goal is to produce the desired alcohol, which requires a reagent that reacts exclusively with the aldehyde. A non-selective reagent would lead to a mixture of products (e.g., dehalogenated alcohols), significantly lowering the yield of the desired compound and complicating purification.[7][8]

Section 5: Data Summaries & Visualizations

Table 1: Key Reaction Parameter Summary

Parameter	Recommended Value	Rationale
Starting Material	2,4-dichloropyrimidine-5-carbaldehyde	Precursor aldehyde for reduction.
Reducing Agent	Sodium Borohydride (NaBH₄)	Mild and chemoselective for aldehydes over aryl chlorides.[2]
Stoichiometry	1.2 - 1.5 equivalents	Ensures complete reaction, accounting for any reagent decomposition.
Solvent	Anhydrous Methanol or Ethanol	Protic solvent required for NaBH₄ reductions; dissolves reactants well.[4]
Temperature	0 - 5 °C	Critical for preventing over-reduction and dehalogenation side reactions.
Reaction Time	1 - 3 hours	Typically sufficient for full conversion; monitor by TLC.
Workup/Quench	Saturated aq. NH₄Cl	Mildly acidic quench to neutralize excess NaBH₄ without product degradation.[3]
Expected Yield	75 - 90%	Typical range for a well-optimized and executed reaction.

Diagrams and Workflows

Caption: Basic mechanism of aldehyde reduction by sodium borohydride.

Caption: Recommended workflow for flash column chromatography purification.

Section 6: References

• Hu, J., et al. (2021). Low Temperature Chemoselective Hydrogenation of Aldehydes over a Magnetic Pd Catalyst. Catalysts, 11(10), 1229. [Link]

• Li, C., et al. (2017). Iridium-catalyzed highly efficient chemoselective reduction of aldehydes in water using formic acid as the hydrogen source. Green Chemistry, 19(6), 1564-1569. [Link]

• Vanden Bussche, L. (2021). Heterogeneous Catalyzed Chemoselective Reductive Amination of Halogenated Aromatic Aldehydes. ResearchGate. [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Organic-synthesis.org. Retrieved January 15, 2026, from [Link]

• Google Patents. (2022). WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine.

• Osbourn, J. (2021, July 8). Chemoselective Reduction [Video]. YouTube. [Link]

• Ashenhurst, J. (2023, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Common Organic Chemistry. (n.d.). Sodium Borohydride. commonorganicchemistry.com. Retrieved January 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Organic-chemistry.org. Retrieved January 15, 2026, from [Link]

• Clark, J. (2015). Reduction of carbonyl compounds using sodium tetrahydridoborate. Chemguide.co.uk. [Link]

• Bio-Rad Laboratories. (n.d.). Protein Expression and Purification Series. Bio-rad.com. Retrieved January 15, 2026, from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Chemistrysteps.com. Retrieved January 15, 2026, from [Link]

• Roche Applied Science. (2002). 5.2 Protein purification. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Sodium Borohydride [commonorganicchemistry.com]
• 5. med.upenn.edu [med.upenn.edu]
• 6. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. Low Temperature Chemoselective Hydrogenation of Aldehydes over a Magnetic Pd Catalyst [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of (2,4-Dichloropyrimidin-5-yl)methanol

Welcome to the Technical Support Center for the purification of (2,4-Dichloropyrimidin-5-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this important pharmaceutical intermediate. As a Senior Application Scientist, I have compiled this resource based on established chemical principles, field-proven insights, and analogous purification strategies for related heterocyclic compounds. Our goal is to provide you with the expertise to troubleshoot and optimize your purification protocols effectively.

I. Understanding the Molecule and Potential Impurities

(2,4-Dichloropyrimidin-5-yl)methanol is a key building block in medicinal chemistry. Its purification is often complicated by impurities arising from its synthesis. A common synthetic route is the reduction of 2,4-dichloro-5-pyrimidinecarbaldehyde, typically using a mild reducing agent like sodium borohydride.

The primary purification challenges stem from:

• Residual Starting Material: Incomplete reduction can leave unreacted 2,4-dichloro-5-pyrimidinecarbaldehyde.

• Over-reduction Products: While less common with mild reducing agents, the pyrimidine ring can sometimes be susceptible to reduction under harsh conditions.

• Byproducts from Preceding Steps: The synthesis of the starting aldehyde often involves aggressive chlorinating agents like phosphorus oxychloride (POCl₃). Residual acidic impurities or partially chlorinated species can carry over.

• Solvent and Reagent-Related Impurities: Borate salts from sodium borohydride reduction and residual solvents can contaminate the final product.

• Product Degradation: Dichloropyrimidine derivatives can be susceptible to hydrolysis, especially under basic or acidic conditions, leading to the formation of more polar hydroxy-pyrimidine impurities.

II. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during the purification of (2,4-Dichloropyrimidin-5-yl)methanol in a question-and-answer format.

Issue 1: Low Purity After Initial Work-up

Question: My initial crude product of (2,4-Dichloropyrimidin-5-yl)methanol shows multiple spots on TLC, with one spot having a similar Rf to my starting aldehyde. How can I improve the initial purity?

Answer: This is a classic case of incomplete reaction and potential contamination from the work-up. Here’s a systematic approach to tackle this:

• Ensure Complete Reduction: Monitor the reaction closely using Thin Layer Chromatography (TLC). If the starting aldehyde spot persists, consider adding another portion of the reducing agent. However, be cautious of over-reduction. A gentle warming of the reaction mixture (if using NaBH₄ in a solvent like methanol or ethanol) can sometimes drive the reaction to completion.

• Quenching and Work-up: The work-up procedure is critical for removing inorganic byproducts. After the reaction is complete, the excess reducing agent and any borate esters formed must be carefully quenched. A common method is the slow addition of a weak acid, like acetic acid or saturated ammonium chloride solution, until gas evolution ceases. Subsequent extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and washing with brine will help remove water-soluble impurities.

• Acidic Impurity Removal: If the preceding step used POCl₃, residual acidic impurities might be present. A wash with a mild base like saturated sodium bicarbonate solution during the work-up can neutralize these. Be mindful that prolonged exposure to strong bases can lead to hydrolysis of the chloro groups on the pyrimidine ring.

Issue 2: Difficulty in Removing Colored Impurities

Question: My isolated (2,4-Dichloropyrimidin-5-yl)methanol is a yellow or brownish solid, even after initial purification. What is the source of this color and how can I remove it?

Answer: Colored impurities often arise from side reactions or degradation products during the synthesis, particularly if elevated temperatures were used. These are typically non-polar, colored organic byproducts.

• Activated Charcoal Treatment: A highly effective method for removing colored impurities is treatment with activated charcoal. Dissolve your crude product in a suitable solvent (e.g., ethyl acetate or methanol), add a small amount of activated charcoal (typically 1-5% by weight), and stir for a short period (15-30 minutes). The colored impurities adsorb onto the surface of the charcoal.

• Hot Filtration: It is crucial to remove the charcoal by hot filtration. If the solution is allowed to cool, your product may crystallize prematurely and be lost with the charcoal. Use a pre-heated funnel and fluted filter paper for this step.

• Caution on Product Loss: Be aware that activated charcoal can also adsorb some of your desired product, leading to a decrease in yield. Use the minimum amount of charcoal necessary to achieve decolorization.

Issue 3: Co-elution of Impurities During Column Chromatography

Question: I am trying to purify (2,4-Dichloropyrimidin-5-yl)methanol using silica gel column chromatography, but an impurity is co-eluting with my product. How can I improve the separation?

Answer: Co-elution is a common challenge in column chromatography and usually indicates that the polarity of your product and the impurity are very similar.

• Optimize Your Solvent System: The key to good separation is selecting the right mobile phase. Before running a large-scale column, always optimize the solvent system using TLC. Aim for an Rf value for your product of around 0.2-0.3. A common solvent system for compounds of this polarity is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate.

• Solvent Gradient: If you are still struggling with separation, a shallow solvent gradient during elution can be very effective. Start with a lower polarity mobile phase and gradually increase the proportion of the more polar solvent. This will help to resolve compounds with very similar polarities.

• Column Packing and Loading: Ensure your column is packed properly to avoid channeling. The sample should be loaded in a concentrated band using a minimal amount of solvent. Overloading the column is a common cause of poor separation. A general rule of thumb is to use a 1:30 to 1:50 ratio of crude material to silica gel by weight.

III. Frequently Asked Questions (FAQs)

Q1: What is the best method to purify (2,4-Dichloropyrimidin-5-yl)methanol, recrystallization or column chromatography?

A1: The choice between recrystallization and column chromatography depends on the nature and quantity of the impurities.

• Recrystallization is an excellent and scalable method if your crude product is of relatively high purity (>90%) and you have a suitable solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities are either very soluble or insoluble.

• Column chromatography is more suitable for separating mixtures with multiple components or when impurities have similar solubility profiles to the product. It is often used to achieve very high purity on a smaller scale. For industrial-scale production, a final recrystallization step after chromatography is common to ensure crystalline purity and remove any residual silica.

Q2: How do I choose a suitable solvent for recrystallization?

A2: A good recrystallization solvent should:

• Completely dissolve the compound at its boiling point.

• Have low solubility for the compound at low temperatures (e.g., 0-4°C).

• Either not dissolve the impurities at all or keep them in solution upon cooling.

• Be chemically inert towards the compound.

• Be easily removable from the purified crystals (i.e., have a relatively low boiling point).

For (2,4-Dichloropyrimidin-5-yl)methanol, good starting points for solvent screening would be alcohols (methanol, ethanol), esters (ethyl acetate), and hydrocarbon/ester mixtures (hexane/ethyl acetate).

Q3: My compound seems to be degrading on the silica gel column. What can I do?

A3: Dichloropyrimidines can be sensitive to the acidic nature of standard silica gel. If you suspect degradation:

• Use Deactivated Silica: You can deactivate the silica gel by treating it with a base, such as triethylamine, before packing the column. A common method is to add 1-2% triethylamine to the eluent.

• Switch to a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral) or a bonded-phase silica like C18 (reverse-phase chromatography).

Q4: How should I store purified (2,4-Dichloropyrimidin-5-yl)methanol?

A4: Based on the reactivity of similar chloropyrimidines, it is recommended to store the purified solid in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperature (2-8°C) and protected from light and moisture to prevent degradation.[1]

IV. Experimental Protocols

Protocol 1: Recrystallization of (2,4-Dichloropyrimidin-5-yl)methanol

• Solvent Selection: In small test tubes, test the solubility of a small amount of crude material in various solvents (e.g., methanol, ethanol, isopropanol, ethyl acetate, toluene, and mixtures like hexane/ethyl acetate) to find a suitable recrystallization solvent or solvent pair.

• Dissolution: Place the crude (2,4-Dichloropyrimidin-5-yl)methanol in an Erlenmeyer flask. Add the chosen solvent portion-wise while heating the mixture with stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask to remove the charcoal or any insoluble impurities.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum crystal formation, subsequently place the flask in an ice bath or refrigerator for at least an hour.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography of (2,4-Dichloropyrimidin-5-yl)methanol

• TLC Analysis: Develop a TLC method to separate the product from impurities. A good starting mobile phase is a mixture of hexane and ethyl acetate (e.g., starting with 9:1 and moving to more polar mixtures). The target Rf for the product should be between 0.2 and 0.3.

• Column Preparation: Prepare a chromatography column with silica gel as the stationary phase, using a non-polar solvent like hexane as the slurry solvent.

• Sample Loading: Dissolve the crude (2,4-Dichloropyrimidin-5-yl)methanol in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate). Carefully load the sample onto the top of the silica gel column.

• Elution: Begin eluting the column with the solvent system determined from your TLC analysis. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified (2,4-Dichloropyrimidin-5-yl)methanol.

V. Data and Diagrams

Table 1: Solvent Properties for Purification

Solvent	Boiling Point (°C)	Polarity Index	Dielectric Constant	Notes
n-Hexane	69	0.1	1.9	Non-polar, good for initial elution in column chromatography.
Toluene	111	2.4	2.4	Can be a good recrystallization solvent for less polar compounds.
Dichloromethane (DCM)	40	3.1	9.1	Good for dissolving a wide range of compounds; often used for sample loading.
Ethyl Acetate (EtOAc)	77	4.4	6.0	Medium polarity, common component of eluent systems and can be a good recrystallization solvent.
Isopropanol (IPA)	82	3.9	18	Common recrystallization solvent.
Ethanol (EtOH)	78	4.3	24.5	Good for recrystallization of polar compounds.
Methanol (MeOH)	65	5.1	32.7	Highly polar, good for recrystallization of polar compounds.
Water	100	10.2	80.1	Used as an anti-solvent in mixed-solvent recrystallizations.

Note: The solubility of (2,4-Dichloropyrimidin-5-yl)methanol should be experimentally determined in these solvents to select the optimal purification method.

Diagram 1: Purification Workflow Decision Tree

Caption: Decision tree for selecting a purification strategy.

Diagram 2: Troubleshooting Column Chromatography

Caption: Troubleshooting common column chromatography issues.

VI. References

• Google Patents. Process for synthesis of 2,4-dichloro-5-aminopyrimidine.

• Common Organic Chemistry. Sodium Borohydride. [Link]

• Wikipedia. Sodium borohydride. [Link]

• World Scientific News. Solubility of pyrimidine derivatives in different organic solvents at different temperatures. [Link]

Sources

• 1. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]

Technical Support Center: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol

Document ID: TSC-PYR-4521-01 Revision: 1.0 Last Updated: January 15, 2026

Introduction

(2,4-Dichloropyrimidin-5-yl)methanol is a critical building block in pharmaceutical research and development, valued for its reactive chloro-substituents that allow for sequential, regioselective derivatization. Its synthesis, most commonly achieved by the reduction of 2,4-dichloro-5-formylpyrimidine, is often perceived as straightforward. However, researchers frequently encounter challenges with yield, purity, and reproducibility. This guide provides in-depth troubleshooting for common side reactions encountered during this synthesis, grounded in mechanistic principles to empower researchers to not only solve immediate issues but also to proactively design more robust synthetic protocols.

Section 1: The Primary Synthetic Pathway: Selective Aldehyde Reduction

The standard and most reliable method for synthesizing (2,4-Dichloropyrimidin-5-yl)methanol is the selective reduction of the aldehyde group on 2,4-dichloro-5-formylpyrimidine using a mild hydride source, typically sodium borohydride (NaBH₄). The high chemoselectivity of NaBH₄ allows for the reduction of the aldehyde in the presence of the more robust chloro-substituents on the electron-deficient pyrimidine ring.[1]

Baseline Validated Protocol

This protocol is adapted from established procedures for the selective reduction of functionalized pyrimidines.

Reaction: 2,4-dichloro-5-formylpyrimidine → (2,4-Dichloropyrimidin-5-yl)methanol

Reagents & Conditions:

• Substrate: 2,4-dichloro-5-formylpyrimidine (1.0 eq)

• Reducing Agent: Sodium Borohydride (NaBH₄) (1.0 - 1.2 eq)

• Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH)

• Temperature: 0 °C to 5 °C

Step-by-Step Procedure:

• Dissolve 2,4-dichloro-5-formylpyrimidine in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and maintain a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add sodium borohydride (NaBH₄) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Carefully quench the reaction by the slow, dropwise addition of 1 M HCl (aq) or saturated ammonium chloride (aq) solution at 0 °C until gas evolution ceases and the pH is ~6-7.

• Remove the bulk of the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate or dichloromethane (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude material by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure (2,4-Dichloropyrimidin-5-yl)methanol as a solid.

Section 2: Troubleshooting Guide & FAQs

Even when following a validated protocol, unexpected outcomes can arise. This section addresses the most common issues, their underlying chemical causes, and actionable solutions.

FAQ 1: My final product shows one or two highly polar impurities on TLC/LC-MS, significantly lowering my yield. What are they and how can I prevent them?

Likely Cause: Hydrolysis of Chloro-Substituents

This is the most common side reaction. The dichloropyrimidine ring is highly electron-deficient, making the carbon atoms at the C2 and C4 positions susceptible to Nucleophilic Aromatic Substitution (SₙAr). Water, acting as a nucleophile during the reaction or, more commonly, during the aqueous workup, can displace one or both chloride ions.

Mechanistic Insight: The reaction proceeds via a Meisenheimer intermediate. The general reactivity for nucleophilic substitution on the pyrimidine core is C4 > C2.[2] Therefore, the primary hydrolysis byproduct is typically (2-chloro-4-hydroxypyrimidin-5-yl)methanol, followed by the di-hydrolyzed product. Basic conditions during workup (e.g., quenching with sodium bicarbonate) can significantly accelerate this hydrolysis.

Visualizing the Problem:

Caption: Hydrolysis side reaction pathways.

Mitigation & Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Use freshly distilled or commercially available anhydrous solvents (MeOH, EtOH).

  • Dry all glassware in an oven (120 °C) prior to use.

  • Run the reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

• Modify the Workup Procedure:

  • Avoid Strong Bases: Do not quench the reaction with strong bases like NaOH or K₂CO₃. If a basic quench is necessary, use it sparingly and keep the temperature at 0 °C.

  • Acidic Quench: A careful quench with cold, dilute acid (e.g., 1 M HCl) to a pH of ~6-7 is preferable. This neutralizes the excess borohydride and the borate esters formed.[3]

  • Minimize Contact Time: Perform the aqueous workup and extractions as quickly as possible. Do not let the reaction mixture sit in the aqueous phase for extended periods.

  • Use Saturated Brine: Washing the combined organic layers with saturated brine helps to remove residual water more effectively before the drying step.

FAQ 2: My mass spec data shows peaks corresponding to the loss of one or both chlorine atoms, but the polarity isn't as high as expected for hydrolysis. What is happening?

Likely Cause: Reductive Dechlorination

While NaBH₄ is generally not strong enough to reduce aryl chlorides under standard conditions, the electron-deficient nature of the pyrimidine ring can activate the C-Cl bonds towards reduction. This side reaction, known as reductive dechlorination or hydrodechlorination, replaces a chlorine atom with a hydrogen atom.[4][5]

Mechanistic Insight: This process involves the formal addition of a hydride ion (H⁻) to the ring followed by the elimination of a chloride ion. This side reaction can be exacerbated by:

• Elevated Temperatures: Allowing the reaction to warm significantly increases the reducing power of NaBH₄ and the rate of this side reaction.

• Excess Reducing Agent: Using a large excess of NaBH₄ can promote over-reduction.

• Trace Metal Catalysis: Trace metal impurities in the starting material or glassware can potentially catalyze the dechlorination process.

Visualizing the Problem:

Caption: Reductive dechlorination side products.

Mitigation & Troubleshooting Protocol:

• Strict Temperature Control:

  • Maintain the reaction temperature strictly at 0-5 °C throughout the addition of NaBH₄ and for the duration of the reaction. Use a calibrated thermometer in the reaction flask.

• Stoichiometric Control of Reagents:

  • Use a minimal excess of NaBH₄ (e.g., 1.05 - 1.1 equivalents). Titrate the starting material if its purity is uncertain to ensure accurate stoichiometry.

• Slow and Controlled Addition:

  • Add the NaBH₄ in small portions or as a solution in a suitable solvent (e.g., dry THF, though solubility is limited) via syringe pump to avoid localized "hot spots" and high concentrations of the reducing agent.

• Solvent Choice:

  • Protic solvents like methanol can sometimes participate in the reduction. While standard, if dechlorination is a persistent issue, consider a mixed solvent system like THF/MeOH to moderate reactivity.

FAQ 3: My reaction is complete by TLC, but after workup and purification, the yield is still very low and I have multiple unidentifiable spots. What should I check?

Likely Cause: Impure Starting Material

The quality of the starting material, 2,4-dichloro-5-formylpyrimidine, is paramount. This intermediate is often synthesized by chlorination of 5-formyluracil using reagents like phosphorus oxychloride (POCl₃). Incomplete chlorination or side reactions during its synthesis can lead to impurities that carry through to the final step.

Common Starting Material Impurities:

• 2-Chloro-4-hydroxy-5-formylpyrimidine: From incomplete chlorination.

• 4-Chloro-2-hydroxy-5-formylpyrimidine: Also from incomplete chlorination.

• Residual POCl₃ or related phosphorus species: Can complicate the reduction and workup.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield.

Mitigation & Quality Control Protocol:

• Validate Starting Material: Before starting the reduction, analyze the 2,4-dichloro-5-formylpyrimidine by ¹H NMR and LC-MS.

  • ¹H NMR: Look for the characteristic aldehyde proton singlet (~10 ppm) and the pyrimidine proton singlet (~9 ppm). The absence of broad OH peaks or additional aromatic signals is crucial.

  • LC-MS: Confirm the mass matches the expected molecular weight (176.99 g/mol ) and check for the presence of lower molecular weight, more polar impurities corresponding to hydrolyzed species.

• Purify if Necessary: If impurities are detected, purify the starting aldehyde before the reduction step. Recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) is often effective.

Section 3: Summary of Mitigation Strategies

Side Reaction	Primary Cause(s)	Key Mitigation Strategies
Hydrolysis	Presence of water (solvent, atmosphere, workup); Basic pH during workup.	• Use anhydrous solvents and inert atmosphere.• Perform a rapid, cold, and mildly acidic aqueous workup.• Avoid basic quenches.
Reductive Dechlorination	Elevated temperature; Excess NaBH₄; Fast addition of reductant.	• Maintain strict temperature control (0-5 °C).• Use minimal excess of NaBH₄ (1.05-1.1 eq).• Add NaBH₄ slowly and portion-wise.
Impure Starting Material	Incomplete chlorination during the synthesis of the aldehyde precursor.	• Perform QC checks (NMR, LC-MS) on the starting aldehyde.• Purify the aldehyde by recrystallization or chromatography if necessary.

References

• WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine. ()

• Reductive dechlorination - Wikipedia. ([Link])

• Synthesis of 2,4-dichloro-5-fluoropyrimidine and recovery of DMA from waste water. ([Link])

• CN103058934A - Synthesizing method of 5-acetyl-2,4-dichloropyrimidine. ()

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. ([Link])

• Reductive dechlorination – Knowledge and References - Taylor & Francis. ([Link])

• Sodium borohydride, Sodium tetrahydroborate - Organic Chemistry Portal. ([Link])

• Sodium Borohydride NaBH4 Reduction Reaction Mechanism - YouTube. ([Link])

• Efficient and Convenient Reduction of Organic Carbonyl Compounds to their Corresponding Alcohols by Zn(BH4)2/Charcoal in THF. ([Link])

• Preparation method of 2,4-dichloro-5-methoxypyrimidine - Eureka | Patsnap. ([Link])

• CN102731412A - Synthetic method of 2,4-dichloro-5-pyrimidine formaldehyde. ()
• US20140135497A1 - Synthesis of 2,4-dichloro-5-trifluoromethyl-pyrimidine. ()
• US5525724A - Process for the prepar

• What are the byproducts of reduction with borohydride? : r/chemistry - Reddit. ([Link])

• CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine. ()

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde - MDPI. ([Link])

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]
• 5. CN102731412A - Synthetic method of 2,4-dichloro-5-pyrimidine formaldehyde - Google Patents [patents.google.com]

Technical Support Center: Optimization of Reaction Conditions for (2,4-Dichloropyrimidin-5-yl)methanol

Welcome to the technical support center for the synthesis and optimization of (2,4-Dichloropyrimidin-5-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of its synthesis and achieve optimal results in your experiments.

Introduction: The Synthetic Challenge

(2,4-Dichloropyrimidin-5-yl)methanol is a key building block in the synthesis of a variety of biologically active molecules. However, its preparation can be challenging due to the reactive nature of the dichloropyrimidine core and the potential for side reactions. This guide provides a comprehensive resource to help you overcome common hurdles and streamline your synthetic workflow.

A common and effective synthetic route to (2,4-Dichloropyrimidin-5-yl)methanol involves a two-step process starting from the commercially available uracil-5-carboxylic acid. The first step is a chlorination reaction to form 2,4-dichloropyrimidine-5-carboxylic acid, which is then esterified and subsequently reduced to the desired alcohol. Understanding the nuances of each step is critical for a successful synthesis.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol. Each problem is presented with potential causes and actionable solutions.

Problem 1: Low or No Yield of 2,4-Dichloropyrimidine-5-carboxylic Acid (Intermediate 1)

Potential Causes:

• Incomplete Chlorination: The conversion of the dihydroxy pyrimidine to the dichloropyrimidine requires harsh conditions, and incomplete reaction is a common issue.

• Degradation of Starting Material or Product: The high temperatures and corrosive reagents used in the chlorination step can lead to decomposition.

• Inefficient Work-up: The product may be lost during the work-up and extraction process.

Solutions:

• Optimize Chlorination Conditions:

  • Reagent: Phosphorus oxychloride (POCl₃) is a common chlorinating agent for this transformation. The use of a co-solvent like N,N-dimethylaniline can facilitate the reaction.[1]

  • Temperature and Reaction Time: The reaction typically requires heating. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and temperature, which can range from 80-110°C.

  • Stoichiometry: Ensure an adequate excess of the chlorinating agent is used.

• Minimize Degradation:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric moisture and oxygen.

  • Controlled Temperature: Avoid excessive heating, as this can promote charring and decomposition.

• Improve Work-up Procedure:

  • Quenching: Carefully quench the reaction mixture by pouring it onto crushed ice. This should be done slowly and with vigorous stirring to dissipate the heat generated.

  • Extraction: Use an appropriate organic solvent for extraction, such as dichloromethane or ethyl acetate. Perform multiple extractions to ensure complete recovery of the product.

  • pH Adjustment: After quenching, adjust the pH of the aqueous layer to be slightly acidic (pH 3-4) before extraction to ensure the carboxylic acid is in its protonated form and more soluble in the organic layer.

Problem 2: Low Yield of (2,4-Dichloropyrimidin-5-yl)methanol (Final Product) from the Ester Precursor

Potential Causes:

• Incomplete Reduction: The ester group may not be fully reduced to the alcohol.

• Side Reactions: The highly reactive dichloropyrimidine ring can undergo nucleophilic substitution or reduction under the reaction conditions.

• Product Instability: The final product may be sensitive to the work-up conditions.

Solutions:

• Optimize Reduction Conditions:

  • Reducing Agent: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation.[2] Use a freshly opened bottle or a titrated solution for best results.

  • Solvent: Anhydrous tetrahydrofuran (THF) or diethyl ether are the solvents of choice. Ensure the solvent is completely dry, as water will react violently with LiAlH₄.

  • Temperature: The reaction is typically carried out at low temperatures (0 °C to room temperature). Adding the reducing agent portion-wise at 0 °C can help control the reaction exotherm.

  • Stoichiometry: Use a sufficient excess of LiAlH₄ (typically 2-3 equivalents) to ensure complete reduction.

• Minimize Side Reactions:

  • Reaction Time: Monitor the reaction closely by TLC. Over-reduction or side reactions can occur with prolonged reaction times.

  • Quenching Protocol: A careful quenching procedure is crucial. A common method is the sequential addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup). This procedure helps to precipitate the aluminum salts as a granular solid that can be easily filtered off.

• Ensure Product Stability:

  • The product, (2,4-Dichloropyrimidin-5-yl)methanol, should be stored in a cool, dry, and dark place under an inert atmosphere to prevent degradation.[3] Dichloropyrimidine compounds can be susceptible to hydrolysis.[4]

Problem 3: Presence of Impurities in the Final Product

Potential Causes:

• Incomplete reaction of starting materials.

• Formation of byproducts during the reaction.

• Co-elution of impurities during chromatographic purification.

Solutions:

• Purification Strategy:

  • Column Chromatography: Silica gel column chromatography is the most common method for purifying the final product. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is often effective.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

  • Automated Purification: For high-throughput settings, automated purification systems can be employed to streamline the process.[5]

• Characterization:

  • Use analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS to identify the impurities. Understanding the structure of the impurities can provide insights into the side reactions occurring and help in optimizing the reaction conditions to avoid their formation.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting material for the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol?

A common and commercially available starting material is uracil-5-carboxylic acid. This can be converted to 2,4-dichloropyrimidine-5-carboxylic acid, which is a key intermediate.[6][7]

Q2: What are the key safety precautions to take during this synthesis?

• Chlorinating agents like phosphorus oxychloride are highly corrosive and react violently with water. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Lithium aluminum hydride (LiAlH₄) is a highly reactive and flammable solid. It reacts violently with water and other protic solvents. All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere.

• Quenching of both the chlorination and reduction reactions can be highly exothermic. Perform quenching slowly and with efficient cooling and stirring.

Q3: Can I use a different reducing agent instead of LiAlH₄?

While LiAlH₄ is very effective, other reducing agents could potentially be used, such as sodium borohydride (NaBH₄) in the presence of a Lewis acid or diisobutylaluminium hydride (DIBAL-H). However, reaction conditions would need to be carefully optimized for these alternative reagents, as their reactivity and selectivity differ from LiAlH₄.

Q4: How can I monitor the progress of the reactions?

Thin-layer chromatography (TLC) is a quick and effective way to monitor the progress of both the chlorination and reduction steps. Use an appropriate solvent system to achieve good separation between the starting material, product, and any byproducts. Staining with potassium permanganate or visualization under UV light can be used to see the spots. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended.

Q5: My final product appears to be unstable and decomposes over time. How can I improve its stability?

(2,4-Dichloropyrimidin-5-yl)methanol can be sensitive to moisture and light.[4] It is best to store the purified product under an inert atmosphere (argon or nitrogen) in a tightly sealed container at low temperatures (-20°C is recommended).[3] Avoid prolonged exposure to air and light.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloropyrimidine-5-carboxylate

• Chlorination: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend uracil-5-carboxylic acid in an excess of phosphorus oxychloride.

• Add N,N-dimethylaniline dropwise at room temperature.

• Heat the mixture to reflux (around 100-110 °C) and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Extract the aqueous mixture with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 2,4-dichloropyrimidine-5-carboxylic acid.

• Esterification: Dissolve the crude carboxylic acid in ethanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for 4-8 hours.

• Cool the reaction mixture, neutralize with a saturated solution of sodium bicarbonate, and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude ester, which can be purified by column chromatography.

Protocol 2: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol

• Dissolve ethyl 2,4-dichloropyrimidine-5-carboxylate in anhydrous THF in a flame-dried round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of LiAlH₄ in THF (or add solid LiAlH₄ portion-wise) to the cooled solution with stirring.

• After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by TLC.

• Once the reaction is complete, quench it carefully by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then water again.

• Stir the resulting mixture for 30 minutes until a white granular precipitate forms.

• Filter the precipitate through a pad of Celite and wash the filter cake with THF.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Uracil-5-carboxylic acid	C₅H₄N₂O₄	156.10	2392-83-8
2,4-Dichloropyrimidine-5-carboxylic acid	C₅H₂Cl₂N₂O₂	192.99	37131-89-8[7]
Ethyl 2,4-dichloropyrimidine-5-carboxylate	C₇H₆Cl₂N₂O₂	221.04	51940-64-8[8][9]
(2,4-Dichloropyrimidin-5-yl)methanol	C₅H₄Cl₂N₂O	179.00	1346537-23-2[10]

Visualizations

Synthetic Pathway

Caption: Synthetic route to (2,4-Dichloropyrimidin-5-yl)methanol.

Troubleshooting Workflow: Low Yield in Reduction Step

Caption: Troubleshooting logic for low yield in the final reduction step.

References

Sources

• 1. 2,4-Dichloro-5-fluoropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An Automated Purification Workflow Coupled with Material-Sparing High-Throughput 1H NMR for Parallel Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US3561005A - Process for the production of 2,4-dichloropyrimidine - 5-carboxylic acid chloride - Google Patents [patents.google.com]
• 7. scbt.com [scbt.com]
• 8. ethyl 2,4-dichloropyrimidine-5-carboxylate| CAS No:51940-64-8|ZaiQi Bio-Tech [chemzq.com]
• 9. Ethyl 2,4-dichloropyrimidine-5-carboxylate | C7H6Cl2N2O2 | CID 104020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]

Technical Support Center: A Troubleshooting Guide for Reactions Involving Pyrimidine Derivatives

Introduction: Pyrimidine derivatives are a cornerstone of medicinal chemistry and materials science, forming the structural core of countless pharmaceuticals and functional materials. However, their synthesis is often fraught with challenges, from low yields in cross-coupling reactions to complex purification hurdles. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common problems encountered during the synthesis and purification of these vital compounds. Drawing from established chemical principles and field-proven insights, this resource aims to be a trusted partner in your experimental endeavors.

Section 1: Low Yield and Poor Conversion in Cross-Coupling Reactions

Cross-coupling reactions are fundamental for functionalizing the pyrimidine core. However, the electron-deficient nature of the ring and the presence of nitrogen atoms can lead to common failure modes.

FAQ 1.1: My Suzuki-Miyaura coupling with a chloropyrimidine substrate is failing or giving very low yield. What are the primary causes and how can I fix it?

Answer: This is a frequent challenge. Low conversion in Suzuki couplings with chloropyrimidines typically stems from two main issues: the high energy barrier for the oxidative addition of the C-Cl bond and catalyst deactivation by the pyrimidine nitrogens.[1]

Root Cause Analysis:

• Inefficient Oxidative Addition: C-Cl bonds are significantly less reactive than C-Br or C-I bonds. The initial, and often rate-limiting, step of the catalytic cycle—oxidative addition of the chloropyrimidine to the Pd(0) center—is energetically demanding.[1][2]

• Catalyst Inhibition/Deactivation: The lone pair electrons on the pyrimidine's nitrogen atoms can coordinate to the palladium center, effectively poisoning the catalyst and halting the catalytic cycle.[1]

• Boronic Acid Decomposition: Under the basic conditions and elevated temperatures often required, boronic acids can undergo protodeboronation (hydrolysis) or oxidation, reducing the concentration of the active coupling partner.[1][3]

Troubleshooting Workflow:

Below is a decision-making workflow to systematically address a failing Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting flowchart for a failing Suzuki coupling.

Detailed Solutions:

• Optimize the Catalyst System: Standard catalysts like Pd(PPh₃)₄ are often insufficient for activating C-Cl bonds.

  • Ligand Choice: Switch to bulky, electron-rich phosphine ligands. These ligands stabilize the palladium center and accelerate the oxidative addition step.[1][2] Excellent choices include XPhos, SPhos, RuPhos, or BrettPhos .

  • Pre-catalysts: Use modern palladacycle pre-catalysts (e.g., XPhos-Pd-G3). These are more stable and generate the active Pd(0) species more cleanly and efficiently in solution.[4]

  • Catalyst Loading: For particularly challenging substrates, increasing the catalyst loading from a standard 1-2 mol% to 3-5 mol% can significantly improve conversion.[4]

• Refine Reaction Conditions:

  • Base: A strong, non-nucleophilic base is critical. Finely powdered, anhydrous potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often superior to sodium carbonate (Na₂CO₃).[4][5] A small amount of water can sometimes be beneficial in reactions with K₃PO₄ to facilitate the transmetalation step.[5]

  • Solvent: Ensure you are using dry, degassed solvents. Aprotic polar solvents like 1,4-dioxane, toluene, or DME are standard.[4]

  • Temperature: Chloropyrimidine couplings often require higher temperatures (80-110 °C) to drive the reaction forward.[4][6] Microwave irradiation can be an excellent way to achieve high temperatures rapidly and improve yields.[6]

• Check Reagent Quality:

  • Boronic Acid Stability: Pyridinylboronic acids, in particular, can be unstable and prone to hydrolysis.[7] If you suspect decomposition, consider using a freshly opened bottle or converting the boronic acid to its more stable pinacol boronate ester (Bpin) derivative before the coupling reaction.

FAQ 1.2: My Buchwald-Hartwig amination of a chloropyrimidine is sluggish. How can I improve the reaction rate and yield?

Answer: Similar to Suzuki couplings, the primary hurdle in Buchwald-Hartwig aminations of chloropyrimidines is the inertness of the C-Cl bond.[4] The choice of catalyst, ligand, and base is paramount for success.

Key Causality: The rate-limiting step is typically the oxidative addition of the C-Cl bond to the Pd(0) complex. To overcome this, the palladium center must be made as electron-rich as possible to facilitate its insertion into the C-Cl bond.

Solutions:

• Catalyst System:

  • Ligands: Use highly electron-rich and sterically hindered biarylphosphine ligands. Ligands from the Buchwald family such as RuPhos , BrettPhos , and DavePhos are specifically designed for activating aryl chlorides.[4] Ferrocene-based ligands like Josiphos are also highly effective.[4][8]

  • Base: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) is the most common and effective choice for these reactions.[4] If your substrate is sensitive to this strong base, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, but this will likely require a more active catalyst system and higher reaction temperatures.[4]

• Reaction Conditions:

  • Inert Atmosphere: Oxygen will rapidly deactivate the Pd(0) catalyst. It is critical to perform the reaction under a strictly inert atmosphere (argon or nitrogen) using properly degassed solvents.[4]

  • Temperature: Elevated temperatures, often in the 80-110 °C range, are necessary to achieve a reasonable reaction rate.[4]

Parameter	Recommendation for Chloropyrimidines	Rationale
Palladium Source	G3/G4 Palladacycle Pre-catalysts	Ensures efficient formation of the active Pd(0) species.[4]
Ligand	RuPhos, BrettPhos, Josiphos	Bulky, electron-rich ligands that accelerate C-Cl bond oxidative addition.[4]
Base	NaOtBu (primary choice), K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic base is required to deprotonate the amine.[4]
Solvent	Toluene, 1,4-Dioxane (anhydrous, degassed)	Aprotic solvents that are stable at high temperatures.[4]
Temperature	80 - 110 °C	Provides the necessary energy to overcome the activation barrier for oxidative addition.[4]

Table 1: Recommended starting conditions for Buchwald-Hartwig amination of chloropyrimidines.

Section 2: Side Reactions and Impurity Formation

Unwanted side reactions can significantly reduce the yield of the desired product and complicate purification. Understanding their origin is key to suppression.

FAQ 2.1: In my Suzuki reaction, I'm observing significant homocoupling of my boronic acid. How can I minimize this?

Answer: Homocoupling (the reaction of two boronic acid molecules to form a biaryl byproduct) is a common side reaction, often promoted by the presence of oxygen or suboptimal reaction conditions.

Mechanistic Insight: The Glaser-Hay homocoupling is typically a palladium-catalyzed process that is exacerbated by the presence of O₂. It competes with the desired cross-coupling pathway.

Mitigation Strategies:

• Rigorous Degassing: Ensure that your solvent is thoroughly degassed before adding the catalyst and reagents. Bubbling argon or nitrogen through the solvent for 20-30 minutes is effective. Perform the reaction under a positive pressure of an inert gas.

• Order of Addition: Add the palladium catalyst to the reaction mixture last, after all other reagents have been combined and the vessel has been purged with inert gas. This minimizes the catalyst's exposure to any residual oxygen.

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid. While counterintuitive, ensuring there is sufficient nucleophilic partner can sometimes favor the cross-coupling pathway over homocoupling.

• Lower Temperature: If possible, running the reaction at the lowest effective temperature can help reduce the rate of side reactions.

FAQ 2.2: My nucleophilic aromatic substitution (SNAr) on a dichloropyrimidine is giving me a mixture of regioisomers. How can I control selectivity?

Answer: The regioselectivity of SNAr on dichloropyrimidines (e.g., 2,4-dichloro- or 4,6-dichloropyrimidine) is highly sensitive to the electronic properties of the ring and the reaction conditions.

Governing Principles:

• Electronic Control: In an unsubstituted 2,4-dichloropyrimidine, the C4 position is generally more electrophilic and thus more reactive towards nucleophiles than the C2 position.[9] This is due to the resonance stabilization of the Meisenheimer intermediate, where the negative charge can be delocalized onto the para-nitrogen.[10]

• Steric Hindrance: A bulky nucleophile may preferentially attack the less sterically hindered position.

• Substituent Effects: The presence of other substituents on the pyrimidine ring can dramatically alter this selectivity. Electron-donating groups (EDGs) at the C6 position can reverse the selectivity, making the C2 position more reactive.[11]

Caption: Factors influencing SNAr regioselectivity on dichloropyrimidines.

Strategies for Controlling Regioselectivity:

• Temperature Control: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Higher temperatures often lead to a loss of selectivity.

• Choice of Base/Solvent: The reaction environment can influence the transition state energies for attack at C2 vs. C4. It is worth screening different solvent and base combinations on a small scale.

• Protecting Groups: If one reactive site is desired over another, it may be necessary to employ a protecting group strategy, though this adds steps to the synthesis.

Section 3: Purification and Isolation Challenges

The inherent polarity and basicity of the pyrimidine core often make purification by standard methods like silica gel chromatography difficult.

FAQ 3.1: My pyrimidine product is very polar and either streaks badly or won't elute from a silica gel column. What are the best purification strategies?

Answer: This is a classic problem with nitrogen-containing heterocycles due to the strong interaction between the basic lone pairs on the nitrogen and the acidic silanol (Si-OH) groups on the surface of silica gel.[12] This leads to peak tailing, streaking, and sometimes irreversible adsorption.[13]

Solutions:

• Modify the Mobile Phase:

  • Add a Basic Modifier: Neutralize the acidic silica surface by adding a small amount (0.1-1%) of a basic modifier like triethylamine (TEA) or a 7N solution of ammonia in methanol to your mobile phase.[12][13] This will significantly improve peak shape and recovery.

• Change the Stationary Phase:

  • Alumina: Use basic or neutral alumina instead of silica gel. Alumina is a good alternative for purifying basic compounds.[12][13]

  • Reversed-Phase Chromatography (C18): This is often the method of choice for highly polar compounds.[13] Use a C18 column with a polar mobile phase like water/acetonitrile or water/methanol, often with an acid modifier (formic acid or TFA) to improve peak shape.[13]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for very polar compounds. It uses a polar stationary phase (like silica or diol) with a mobile phase that is high in organic content (e.g., 95% acetonitrile, 5% water).[12][13]

• Crystallization: Do not underestimate the power of crystallization. It can be a highly effective method for purifying polar compounds and is easily scalable. Experiment with a range of solvent systems (e.g., ethanol/water, acetone/hexanes, ethyl acetate).

FAQ 3.2: How can I effectively remove residual palladium catalyst from my final product?

Answer: Residual palladium is a major concern, especially in drug development, and regulatory bodies have strict limits on its presence in active pharmaceutical ingredients (APIs).[14]

Methods for Palladium Removal:

• Filtration through Celite: After the reaction, dilute the mixture with a suitable solvent and filter it through a pad of Celite. This is effective at removing heterogeneous palladium (Pd black).[15]

• Activated Carbon: Stirring the reaction mixture with activated carbon for a few hours can effectively adsorb soluble palladium species.[16]

• Metal Scavengers: These are functionalized silica gels or polymers designed to chelate and remove specific metals. Thiol-based scavengers are particularly effective for palladium.[17][18] Simply stir the scavenger with the crude product solution, then filter it off.

• Aqueous Wash/Extraction: In some cases, washing the organic solution of your product with an aqueous solution containing a chelating agent like EDTA or thiourea can help extract palladium salts.

Section 4: Spectroscopic Characterization

Unambiguous characterization is essential to confirm the structure of your pyrimidine derivative.

FAQ 4.1: The ¹H NMR spectrum of my pyrimidine derivative is complex. Are there any typical chemical shifts I should be aware of?

Answer: Yes, the protons on the pyrimidine ring have characteristic chemical shifts that are influenced by the electronegative nitrogen atoms and the position of substituents.[19]

General Chemical Shift (δ) Ranges (in CDCl₃ or DMSO-d₆):

Proton Position	Typical Chemical Shift (ppm)	Rationale
H-2	8.8 - 9.2	Positioned between two electron-withdrawing nitrogen atoms, making it highly deshielded.
H-4 / H-6	8.4 - 8.8	Ortho to a ring nitrogen, leading to significant deshielding.
H-5	7.2 - 7.6	Meta to both ring nitrogens, making it the most upfield (least deshielded) of the ring protons.

Table 2: Typical ¹H NMR chemical shifts for unsubstituted pyrimidine protons. Note that these values are approximate and will shift based on the electronic nature (donating/withdrawing) of any substituents on the ring.[19]

Tips for Analysis:

• ¹³C NMR: The carbon signals in pyrimidine rings also show characteristic shifts, providing complementary information for structural elucidation.[19][20]

• 2D NMR: For complex structures with overlapping signals, 2D NMR experiments like COSY (to see H-H correlations) and HSQC/HMBC (to see H-C correlations) are invaluable for making unambiguous assignments.[20]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular formula of your product.[19]

References

• ResearchGate. (2015). How can i remove palladium Pd catalyst easily? Retrieved from [Link]

• ResearchGate. (n.d.). IR, NMR spectral data of pyrimidine derivatives. Retrieved from [Link]

• MDPI. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Retrieved from [Link]

• National Institutes of Health. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wavefunction, Inc. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• ResearchGate. (2017). How to remove palladium catalyst from reaction mixture? Retrieved from [Link]

• PubMed. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Retrieved from [Link]

• ACS Publications. (2026). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Retrieved from [Link]

• PubMed. (2005). Kilo-scale synthesis process for 2'-O-(2-methoxyethyl)-pyrimidine derivatives. Retrieved from [Link]

• Osaka Gas Chemicals Co., Ltd. (n.d.). Removal of palladium (Pd) catalysts. Retrieved from [Link]

• Biotage. (2023). How to Remove Palladium in three easy steps. Retrieved from [Link]

• ACS Publications. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Retrieved from [Link]

• Organic Letters. (2002). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Retrieved from [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. Retrieved from [Link]

• National Institutes of Health. (n.d.). Purine and Pyrimidine Nucleotide Synthesis and Metabolism. Retrieved from [Link]

• ResearchGate. (2025). Optimizing Scale Up Yield to Pyridazines and Fused Pyridazines. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• National Institutes of Health. (n.d.). A deconstruction–reconstruction strategy for pyrimidine diversification. Retrieved from [Link]

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

• YouTube. (2021). Pyrimidines, Purines and Azepines – synthesis, reactions and applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Concerted Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. Retrieved from [Link]

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

• ResearchGate. (n.d.). Selective nucleophilic aromatic substitution to furnish... Retrieved from [Link]

• MDPI. (n.d.). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. mdpi.com [mdpi.com]
• 7. reddit.com [reddit.com]
• 8. research.rug.nl [research.rug.nl]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. echemi.com [echemi.com]
• 11. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. biotage.com [biotage.com]
• 15. researchgate.net [researchgate.net]
• 16. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

preventing decomposition of (2,4-Dichloropyrimidin-5-yl)methanol during reactions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for (2,4-Dichloropyrimidin-5-yl)methanol. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of working with this versatile but sensitive reagent. Our goal is to provide you with the in-depth technical insights and field-proven protocols necessary to prevent its decomposition and ensure the success of your synthetic endeavors.

Core Chemical Properties & Stability Profile

(2,4-Dichloropyrimidin-5-yl)methanol is a valuable building block, but its reactivity profile demands careful handling. The electron-deficient pyrimidine ring makes the C2 and C4 positions highly susceptible to nucleophilic aromatic substitution (SNAr), while the hydroxymethyl group at C5 introduces an additional site of reactivity that can lead to unwanted side reactions.

Property	Value / Recommendation	Source(s)
CAS Number	1346537-23-2	[1]
Molecular Formula	C₅H₄Cl₂N₂O	[1]
Molecular Weight	179.00 g/mol	[1]
Appearance	Solid	[1]
Storage Conditions	Store at 2-8°C under an inert atmosphere.	[1]
Key Instabilities	Sensitive to moisture, strong bases, and potentially heat. Prone to hydrolysis and intramolecular cyclization.	[2][3]

Troubleshooting Guide: Preventing Decomposition

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, focusing on the causality behind the problems and providing robust solutions.

Question 1: My SNAr reaction is giving low yields and multiple unidentified spots on TLC. What's going wrong?

Answer: This is a common issue stemming from the inherent reactivity of the molecule. There are two primary decomposition pathways that are likely culprits: hydrolysis of the chloro groups and intramolecular cyclization.

Causality: The 2,4-dichloropyrimidine ring is highly "electron-deficient," meaning the chlorine atoms are excellent leaving groups for nucleophilic aromatic substitution (SNAr). Generally, substitution occurs preferentially at the C4 position.[4] However, if your reaction conditions are not strictly anhydrous, water can act as a nucleophile, leading to the formation of undesired hydroxypyrimidine byproducts.

Furthermore, under basic conditions, the hydroxymethyl group (-CH₂OH) can be deprotonated to form an alkoxide. This internal nucleophile can then attack the electron-deficient C4 position, leading to an intramolecular cyclization and the formation of a furanopyrimidine derivative. This side reaction is particularly problematic if you are using a strong base or elevated temperatures.

Visualizing Decomposition Pathways

// Nodes main [label="(2,4-Dichloropyrimidin-5-yl)methanol"]; hydrolysis [label="Hydrolysis Product\n(e.g., 2-Chloro-4-hydroxy-pyrimidin-5-yl)methanol", fillcolor="#FBBC05"]; cyclization [label="Intramolecular Cyclization Product\n(Furo[2,3-d]pyrimidine derivative)", fillcolor="#EA4335"]; desired [label="Desired SNAr Product", fillcolor="#34A853"];

// Edges main -> hydrolysis [label=" H₂O\n(Trace Moisture)", color="#FBBC05"]; main -> cyclization [label=" Strong Base (e.g., NaH)\nHigh Temperature", color="#EA4335"]; main -> desired [label=" Controlled Nucleophilic Attack\n(Anhydrous, Optimal Temp.)", color="#34A853"]; } dot Caption: Potential reaction pathways for (2,4-Dichloropyrimidin-5-yl)methanol.

Solutions & Protocols:

• Ensure Anhydrous Conditions:

  • Dry all glassware in an oven ( >100°C) for several hours and cool under a stream of dry nitrogen or argon.

  • Use anhydrous solvents. Purchase high-quality anhydrous solvents or dry them using appropriate methods (e.g., molecular sieves, distillation).

  • Run the reaction under an inert atmosphere (N₂ or Ar).

• Control Basicity and Temperature:

  • Choice of Base: If your nucleophile requires a base for deprotonation, opt for a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) instead of stronger, more nucleophilic bases like sodium hydride (NaH) or sodium hydroxide (NaOH).

  • Temperature Management: Start your reactions at a low temperature (e.g., 0°C) and allow them to warm slowly to room temperature. Avoid high temperatures unless absolutely necessary and validated by small-scale test reactions. For many SNAr reactions on this substrate, heating may not be required.[5]

Question 2: I want to perform a reaction on another part of my molecule using a strong base (like a Grignard reagent or LDA), but I'm worried about the dichloropyrimidine core and the hydroxymethyl group. How can I protect it?

Answer: Your concern is valid. The acidic proton of the hydroxymethyl group and the reactive chloro-substituents will not tolerate strongly basic or nucleophilic reagents. The solution is to temporarily "mask" the reactivity of the hydroxymethyl group with a suitable protecting group. Silyl ethers are an excellent choice for this purpose.[6]

Causality: Protecting groups are like molecular "painter's tape."[6] They are temporarily installed to render a functional group inert to a specific set of reaction conditions. Silyl ethers, such as the tert-butyldimethylsilyl (TBDMS) group, are ideal for protecting alcohols because:

• They are easily installed under mild conditions.[7]

• They are stable to a wide range of non-acidic and non-fluoride-containing reagents, including Grignard reagents, organolithiums, and many oxidizing and reducing agents.[6]

• They can be selectively removed later in the synthesis under mild conditions that won't harm the rest of the molecule, typically using a fluoride source like tetrabutylammonium fluoride (TBAF).[7][8]

Visualizing the Protection Strategy Workflow

// Nodes start [label="Start with\n(2,4-Dichloropyrimidin-5-yl)methanol", shape=ellipse, fillcolor="#FFFFFF"]; protect [label="Protect Hydroxymethyl Group\n(e.g., as TBDMS ether)"]; reaction [label="Perform Reaction on\nOther Part of Molecule\n(e.g., Grignard, Oxidation)"]; deprotect [label="Deprotect Hydroxymethyl Group\n(e.g., with TBAF)"]; finish [label="Final Product with\nFree Hydroxymethyl Group", shape=ellipse, fillcolor="#FFFFFF"];

// Edges start -> protect [label=" TBDMSCl,\nImidazole, DMF"]; protect -> reaction [label=" Protected Intermediate\n is now stable"]; reaction -> deprotect [label=" Desired transformation\n is complete"]; deprotect -> finish [label=" Fluoride source\n(e.g., TBAF)"]; } dot Caption: Experimental workflow for using a protecting group strategy.

Protocol: Protection of the Hydroxymethyl Group as a TBDMS Ether [9]

• Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve (2,4-Dichloropyrimidin-5-yl)methanol (1.0 equiv.) in anhydrous N,N-dimethylformamide (DMF).

• Addition of Reagents: Add imidazole (1.5 equiv.) to the solution and stir until it dissolves. Then, add tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 equiv.) portion-wise at 0°C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for running SNAr reactions with this compound? A: Aprotic polar solvents like DMF, DMSO, or acetonitrile are generally effective as they can solvate the intermediates in an SNAr reaction.[5] Anhydrous THF or dioxane can also be used, often in the presence of a mild base like K₂CO₃ or DIPEA. The choice may depend on the nucleophile's solubility and reactivity.

Q: Can I perform a substitution at the C2 position selectively? A: While the C4 position is generally more reactive towards nucleophilic attack, selectivity can be influenced by the substituents on the pyrimidine ring and the nature of the nucleophile.[10] For 2,4-dichloropyrimidines, achieving high selectivity for the C2 position often requires specific strategies, such as using certain catalysts or nucleophiles that may favor the C2 position due to electronic or steric reasons. However, for most common nucleophiles, expect C4 substitution to be the major pathway.

Q: How do I remove the TBDMS protecting group? A: The most common method is to use a fluoride ion source. A standard protocol involves dissolving the TBDMS-protected compound in anhydrous THF and adding a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1-1.5 equivalents). The reaction is typically fast at room temperature.[7][8] Alternatively, for more sensitive substrates, acidic conditions like acetic acid in THF/water or HF-Pyridine can be used.[11]

Q: Is the compound stable to mild acidic conditions? A: Dichloropyrimidines are generally stable to dilute or mild acids.[3] However, strong acidic conditions should be avoided as they can promote hydrolysis of the chloro groups.[2] The TBDMS protecting group is also labile to acid, which can be used for selective deprotection.[11]

References

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• QM Magic Class. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• Gunda, I. G., & Sztaricskai, F. (1981). N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs I: N-hydroxymethylation of uracils. Journal of Pharmaceutical Sciences, 70(5), 559-562. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). 2,4-Dichloropyrimidine. Topic Page. Retrieved from [Link]

• ResearchGate. (2022). FMO analysis of SNAr selectivity with 2,4-dichloropyridine.... Retrieved from [Link]

• Trilleras, J., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank, 2022(3), M1426. Retrieved from [Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Gazivoda Kraljević, T., et al. (2011). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. Molecules, 16(6), 5022-5042. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 8: Ethers as Protecting Groups. Retrieved from [Link]

• ResearchGate. (2008). Chemoselective Etherification of Benzyl Alcohols.... Retrieved from [Link]

• ResearchGate. (2008). Silylation of Alcohols using TBDMSCl, TBDPSCl and TIPSCl in the Presence of N-Methylimidazole and Iodine. Retrieved from [Link]

• Wikipedia. (n.d.). Silyl ether. Retrieved from [Link]

• Rani, R., & Granchi, C. (2015). Bioactive heterocycles containing endocyclic N-hydroxy groups. European Journal of Medicinal Chemistry, 97, 505-524. Retrieved from [Link]

• Urbanavičiūtė, G., et al. (2022). SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies... Molecules, 27(22), 7789. Retrieved from [Link]

• ChemistryViews. (2025). Method Simplifies Deprotection and Modification of N-Heterocycles. Retrieved from [Link]

• Srini Chem. (n.d.). 2,4-Dichloropyrimidine (CAS: 3934-20-1): Properties, Applications, and Safety. Retrieved from [Link]

• ResearchGate. (2016). Efficient Synthesis of Dimethyl Ether from Methanol.... Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Organic Chemistry Portal. (2008). Chemoselective Etherification of Benzyl Alcohols.... Retrieved from [Link]

Sources

• 1. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. repositorio.uniatlantico.edu.co [repositorio.uniatlantico.edu.co]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 8. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. Silyl ether - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol

Welcome to the Technical Support Center for the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions (FAQs) that you may encounter during your synthetic work. Our goal is to equip you with the necessary insights to navigate the challenges of this multi-step synthesis, ensuring efficiency, high yield, and purity of your target compound.

I. Overview of the Primary Synthetic Pathway

The most common and logical synthetic route to (2,4-Dichloropyrimidin-5-yl)methanol is a three-step process starting from readily available uracil. This pathway involves formylation, chlorination, and a final reduction. Each step presents its own set of challenges, which we will address in detail in the subsequent sections.

Caption: Primary synthetic route to (2,4-Dichloropyrimidin-5-yl)methanol.

II. Step 1: Vilsmeier-Haack Formylation of Uracil

The initial step involves the introduction of a formyl group at the C-5 position of the pyrimidine ring. The Vilsmeier-Haack reaction is a common method for this transformation.

Q1: I am having trouble with the Vilsmeier-Haack formylation of uracil. What are the key parameters to control for a successful reaction?

A1: The Vilsmeier-Haack reaction, while powerful, requires careful control of conditions for optimal results. The Vilsmeier reagent is typically generated in situ from a substituted amide, like N,N-dimethylformamide (DMF), and phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂)[1][2].

• Reagent Purity: Ensure that your DMF is anhydrous. The Vilsmeier reagent is highly reactive towards water, and any moisture will consume the reagent, leading to lower yields.

• Temperature Control: The formation of the Vilsmeier reagent is exothermic. It is crucial to add the POCl₃ or SOCl₂ to the DMF slowly at a low temperature (typically below 40°C) to prevent uncontrolled reactions and degradation of the reagent[3].

• Reaction Time and Monitoring: After the addition of the chlorinating agent, the reaction with uracil is typically heated. The reaction progress should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the point of complete consumption of the starting material[3].

Troubleshooting Guide: Vilsmeier-Haack Formylation

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature. Monitor the reaction progress closely using TLC or HPLC.
Decomposition of Vilsmeier reagent	Ensure all reagents and solvents are anhydrous. Add POCl₃ or SOCl₂ slowly at low temperature.
Formation of Byproducts	Overheating	Maintain strict temperature control during reagent addition and reaction.
Incorrect stoichiometry	Use the correct molar ratios of uracil, DMF, and the chlorinating agent as per established protocols.

Experimental Protocol: Vilsmeier-Haack Formylation of Uracil

• To a flask containing anhydrous N,N-dimethylformamide (DMF), slowly add thionyl chloride dropwise while maintaining the temperature below 40°C[3].

• After the addition is complete, add uracil to the mixture.

• Heat the reaction mixture, for example, to between 35 and 40°C, and monitor the reaction by HPLC until the uracil is completely consumed[3].

• Upon completion, cool the reaction mixture to room temperature and carefully pour it into water to precipitate the product, 2,4-dihydroxy-5-pyrimidinecarboxaldehyde[3].

• Isolate the product by filtration.

III. Step 2: Chlorination of 2,4-Dihydroxy-5-pyrimidinecarboxaldehyde

This step converts the hydroxyl groups of the pyrimidine ring into chlorine atoms, a crucial transformation for subsequent reactions. Phosphorus oxychloride (POCl₃) is the most commonly used reagent for this purpose.

Q2: My chlorination reaction with POCl₃ is giving a low yield. What could be the problem?

A2: Low yields in the chlorination of hydroxypyrimidines are a frequent issue. Several factors can contribute to this:

• Insufficient Reagent: Ensure you are using a sufficient excess of POCl₃, as it often serves as both the reagent and the solvent[4][5].

• Reaction Temperature and Time: This reaction typically requires heating to reflux for several hours to go to completion[5]. Incomplete conversion is common if the reaction time is too short or the temperature is too low.

• Moisture: POCl₃ reacts violently with water. Ensure your starting material and glassware are completely dry to prevent quenching of the reagent[4].

• Work-up Procedure: The work-up for POCl₃ reactions can be challenging. The excess reagent must be carefully quenched by pouring the reaction mixture into ice water[5]. Inefficient extraction of the product from the aqueous phase can also lead to lower yields.

Q3: I am observing the formation of a dark, tarry substance during my chlorination reaction. How can I prevent this?

A3: The formation of dark-colored byproducts is often due to decomposition at high temperatures.

• Temperature Control: While heating is necessary, excessive temperatures can lead to degradation. Ensure the reaction is heated to reflux, but not beyond what is necessary for the reaction to proceed.

• Additives: In some cases, the addition of a tertiary amine, such as N,N-dimethylaniline, can facilitate the reaction and allow for lower reaction temperatures, potentially reducing byproduct formation[6].

Troubleshooting Guide: Chlorination with POCl₃

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient POCl₃	Use a larger excess of POCl₃.
Inadequate heating	Ensure the reaction is heated to reflux for a sufficient duration (monitor by TLC).
Presence of moisture	Use anhydrous starting materials and dry glassware.
Byproduct Formation	Overheating	Maintain a controlled reflux temperature.
Side reactions	Consider the use of additives like tertiary amines to moderate the reaction conditions.
Difficult Work-up	Violent quenching of POCl₃	Pour the reaction mixture slowly into a large volume of crushed ice with vigorous stirring.
Poor product extraction	Extract the aqueous phase multiple times with a suitable organic solvent (e.g., ethyl acetate)[5].

Experimental Protocol: Chlorination of 2,4-Dihydroxy-5-pyrimidinecarboxaldehyde

• In a flask equipped with a reflux condenser, add 2,4-dihydroxy-5-pyrimidinecarboxaldehyde to an excess of phosphorus oxychloride[5].

• Heat the mixture to reflux and maintain for several hours (e.g., 5 hours)[5].

• Monitor the reaction by TLC until the starting material is consumed.

• After cooling to room temperature, carefully pour the reaction mixture into a beaker containing crushed ice[5].

• Extract the aqueous mixture multiple times with ethyl acetate[5].

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2,4-dichloro-5-pyrimidinecarboxaldehyde[5].

• Purify the crude product by column chromatography[5].

IV. Step 3: Reduction of 2,4-Dichloro-5-pyrimidinecarboxaldehyde

The final step is the selective reduction of the aldehyde group to a primary alcohol.

Q4: Which reducing agent is most suitable for the reduction of 2,4-dichloro-5-pyrimidinecarboxaldehyde?

A4: For the reduction of an aldehyde to a primary alcohol in the presence of other functional groups like chloro-substituents on an aromatic ring, a mild reducing agent is preferred to avoid unwanted side reactions.

• Sodium Borohydride (NaBH₄): This is a good first choice as it is a mild and selective reducing agent for aldehydes and ketones. It is unlikely to reduce the chloro-substituents on the pyrimidine ring under standard conditions.

• Lithium Aluminium Hydride (LiAlH₄): While a powerful reducing agent, it may be too reactive and could potentially lead to the reduction of the chloro groups. Its use would require careful temperature control and optimization.

Q5: I am concerned about the stability of the dichloropyrimidine ring during the reduction. What precautions should I take?

A5: The dichloropyrimidine ring is susceptible to nucleophilic attack.

• Reaction Conditions: The reduction should be carried out under mild conditions. If using NaBH₄, a protic solvent like methanol or ethanol at a low temperature (e.g., 0°C to room temperature) is a standard choice.

• pH Control: Maintaining a neutral or slightly basic pH during the work-up is important to prevent any acid-catalyzed side reactions.

Troubleshooting Guide: Reduction of the Aldehyde

Issue	Potential Cause	Recommended Solution
Incomplete Reduction	Insufficient reducing agent	Use a slight excess of the reducing agent (e.g., 1.1-1.5 equivalents of NaBH₄).
Low reaction temperature	Allow the reaction to warm to room temperature after the initial addition of the reducing agent at low temperature.
Formation of Byproducts	Over-reduction (loss of chlorine)	Use a milder reducing agent like NaBH₄. Avoid strong reducing agents like LiAlH₄ unless necessary and with careful optimization.
Reaction with solvent	Choose an appropriate solvent. Alcohols like methanol or ethanol are generally suitable for NaBH₄ reductions.

Experimental Protocol: Reduction of 2,4-Dichloro-5-pyrimidinecarboxaldehyde

• Dissolve 2,4-dichloro-5-pyrimidinecarboxaldehyde in a suitable alcohol solvent (e.g., methanol or ethanol) and cool the solution in an ice bath.

• Slowly add sodium borohydride in portions, keeping the temperature low.

• After the addition is complete, allow the reaction to stir for a period of time, monitoring the progress by TLC.

• Once the reaction is complete, carefully quench the excess reducing agent by the slow addition of water or a dilute acid (e.g., 1M HCl).

• Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the crude (2,4-Dichloropyrimidin-5-yl)methanol.

• Purify the product by column chromatography or recrystallization.

V. Alternative Synthetic Routes

While the primary pathway is the most direct, other strategies could be considered, especially if starting materials are different or if specific challenges arise.

Caption: Potential alternative synthetic routes.

Q6: Can I directly chlorinate 5-hydroxymethyluracil to obtain the final product?

A6: This is a plausible alternative route. Direct chlorination of 5-hydroxymethyluracil with POCl₃ could potentially yield (2,4-Dichloropyrimidin-5-yl)methanol in a single step. However, the hydroxyl group of the hydroxymethyl substituent might also react with POCl₃, leading to the formation of a chloromethyl derivative. This would require careful optimization of reaction conditions to achieve selective chlorination of the pyrimidine ring.

Q7: Is it possible to introduce the hydroxymethyl group after forming the dichloropyrimidine ring?

A7: This approach would involve starting with 2,4-dichloropyrimidine. A potential strategy could be a metal-halogen exchange reaction (e.g., using a strong base like lithium diisopropylamide, LDA) to generate a lithiated intermediate at the 5-position, followed by quenching with an electrophile like formaldehyde. This route would need to be carefully developed, as the reactivity and stability of the lithiated dichloropyrimidine would be key challenges.

VI. Purification and Characterization

Q8: What are the recommended methods for purifying the final product, (2,4-Dichloropyrimidin-5-yl)methanol?

A8:

• Column Chromatography: This is a standard and effective method for purifying the crude product from any remaining starting materials or byproducts. A silica gel stationary phase with a gradient of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate) is a good starting point for developing a separation method[7].

• Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization can be an excellent method for obtaining highly pure material. The choice of solvent is critical; an ideal solvent will dissolve the compound when hot but have low solubility when cold[7].

Q9: What analytical techniques are essential for characterizing the final product?

A9: To confirm the identity and purity of (2,4-Dichloropyrimidin-5-yl)methanol, the following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the structure of the molecule, including the number and types of protons and carbons.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): This is used to assess the purity of the final product.

VII. Safety Considerations

• Phosphorus Oxychloride (POCl₃) and Thionyl Chloride (SOCl₂): These reagents are highly corrosive and react violently with water. They should be handled with extreme caution in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, must be worn.

• Quenching: The quenching of reactions containing POCl₃ or SOCl₂ is highly exothermic and should be done slowly and with care, typically by adding the reaction mixture to a large excess of ice.

This technical support guide provides a framework for understanding and troubleshooting the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol. As with any chemical synthesis, careful planning, attention to detail, and adherence to safety protocols are paramount for success.

References

• BenchChem. (2025). Technical Support Center: Chlorination in Pyrimidine Synthesis.
• BenchChem. (2025). Common side reactions in the synthesis of pyrimidines and their prevention.
• BenchChem. (2025). overcoming side reactions in pyrimidine synthesis.
• Google Patents. (n.d.). Process for synthesis of 2,4-dichloro-5-aminopyrimidine.
• Guidechem. (n.d.). How to Synthesize 2,4-Dichloro-5-Pyrimidinecarboxaldehyde?.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.).
• BenchChem. (2025). Application Notes: Chlorination of Pyrimidine-2,4-diol (Uracil).
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
• Google Patents. (n.d.). Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof.
• BenchChem. (2025). Technical Support Center: Purification of 2,4-Dichloro-5-methoxypyrimidine.

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. CN110903250B - Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Page loading... [guidechem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of (2,4-Dichloropyrimidin-5-yl)methanol

Welcome to the technical support center for the synthesis of (2,4-Dichloropyrimidin-5-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges encountered during its synthesis, ensuring the integrity and purity of your final product.

I. Synthesis Overview: A Two-Step Approach

The synthesis of (2,4-Dichloropyrimidin-5-yl)methanol is typically achieved in a two-step process starting from uracil. The first step is a Vilsmeier-Haack reaction, which accomplishes both the chlorination of the pyrimidine ring and the formylation at the C5 position. The resulting intermediate, 2,4-dichloro-5-formylpyrimidine, is then selectively reduced to the target alcohol. Understanding the nuances of each step is critical to controlling the impurity profile.

Technical Support Center: Catalyst Selection and Troubleshooting for Cross-Coupling Reactions with (2,4-Dichloropyrimidin-5-yl)methanol

Welcome to the technical support center for synthetic strategies involving (2,4-Dichloropyrimidin-5-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and troubleshoot common issues encountered during cross-coupling reactions with this versatile building block. Our focus is on providing practical, field-proven insights grounded in established chemical principles.

Core Principles: Understanding the Reactivity of 2,4-Dichloropyrmidines

The key to successfully functionalizing (2,4-Dichloropyrimidin-5-yl)methanol lies in understanding the inherent reactivity of the two chlorine atoms. The pyrimidine ring is electron-deficient due to the electronegativity of its two nitrogen atoms, which facilitates both nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.[1][2]

Generally, the reactivity of the halogen positions on a 2,4-dichloropyrimidine core follows the order: C4 > C2 .[2][3]

• C4-Position: This position is more electrophilic and typically more reactive. Oxidative addition of a Pd(0) catalyst, the initial step in most cross-coupling cycles, is favored at the C4–Cl bond.[4] This makes selective mono-functionalization at C4 the more straightforward transformation.

• C2-Position: This position is less reactive. Achieving selectivity for the C2 position is a significant challenge and often requires specialized catalyst systems or strategic blocking of the C4 position.[5][6][7]

This intrinsic reactivity difference is the foundation upon which we build our strategies for selective catalyst-driven transformations.

Quick Reference: General Catalyst Selection

For researchers initiating experiments, the following table provides recommended starting points for common cross-coupling reactions. These conditions are optimized for selective mono-substitution at the more reactive C4 position.

Reaction Type	Recommended Catalyst	Typical Ligand(s)	Recommended Base	Common Solvent(s)	Key Considerations
Suzuki-Miyaura	Pd(PPh₃)₄ or PdCl₂(dppf)	PPh₃, dppf	K₂CO₃, K₃PO₄	1,4-Dioxane/H₂O, Toluene, DME	Pd(PPh₃)₄ often provides excellent C4 selectivity.[4][8] Microwave irradiation can significantly shorten reaction times.[4][9]
Buchwald-Hartwig	Pd₂(dba)₃ or Pd(OAc)₂	Xantphos, RuPhos, BINAP	NaOtBu, K₂CO₃, LiHMDS	Toluene, Dioxane	Choice of ligand and base is critical to minimize competing SNAr reactions.[10][11]
Sonogashira	PdCl₂(PPh₃)₂ / CuI	PPh₃	Et₃N, i-Pr₂NH (DIPA)	THF, DMF	Requires a copper(I) co-catalyst.[12][13] Ensure the alkyne is of high purity to avoid side reactions.
Heck	Pd(OAc)₂	PPh₃, P(o-tol)₃	Et₃N, K₂CO₃	DMF, Acetonitrile	Generally requires higher temperatures, which can affect selectivity.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during your experiments in a question-and-answer format.

Suzuki-Miyaura Coupling

Question 1: My Suzuki reaction shows poor or no conversion, and I'm recovering my starting material. What's going wrong?

Answer: This is a common issue that can stem from several sources related to catalyst activity and reagent quality.

• Potential Cause 1: Inactive Catalyst. The active catalyst in a Suzuki reaction is the Pd(0) species. Your Pd(II) precatalyst may not be reducing effectively, or the active Pd(0) may have decomposed (e.g., forming palladium black).

  • Solution: Ensure your reaction is thoroughly degassed to remove oxygen, which can oxidize and deactivate the catalyst. Briefly bubbling an inert gas (Argon or Nitrogen) through your solvent for 15-20 minutes before adding the catalyst is highly recommended.[14] Using a robust, pre-formed Pd(0) catalyst like Pd(PPh₃)₄ can often resolve this issue.[4]

• Potential Cause 2: Poor Boronic Acid Quality. Boronic acids can dehydrate to form cyclic boroxines upon storage, which are often less reactive.

  • Solution: Use freshly purchased boronic acid or recrystallize older batches. If you suspect boroxine formation, you can try adding a small amount of water to your reaction, as this can help hydrolyze the boroxine back to the active boronic acid.

• Potential Cause 3: Inappropriate Base or Solvent. The base is crucial for the transmetalation step. An insoluble or weak base may not be effective.

  • Solution: K₂CO₃ or K₃PO₄ are standard choices. Ensure the base is finely ground to maximize surface area. The choice of solvent can also be critical; alcoholic solvent mixtures have been shown to afford greater reactivity at lower temperatures compared to some polar aprotic solvents.[15][16] A 4:1 or 5:1 mixture of 1,4-Dioxane/Water is a very robust system.[4][8]

Question 2: I'm getting a mixture of C4 and C2 substituted products. How can I improve C4-selectivity?

Answer: Achieving high regioselectivity is dependent on exploiting the intrinsic reactivity difference between the C4 and C2 positions.

• Potential Cause: Reaction Conditions are too Harsh. High temperatures or highly active, electron-rich phosphine ligands can provide enough energy to overcome the activation barrier for reaction at the less-reactive C2 position.

  • Solution 1: Modify Reaction Temperature. Lowering the reaction temperature is the first step. For microwave-assisted reactions, which are very efficient, a temperature of 100°C is often sufficient to drive the reaction at C4 while leaving C2 untouched.[4]

  • Solution 2: Re-evaluate Your Catalyst System. Switch to a less reactive, more sterically hindered catalyst system. Pd(PPh₃)₄ is an excellent choice for promoting C4 selectivity.[4][8] The bulk of the triphenylphosphine ligands can sterically disfavor oxidative addition at the more hindered C2 position.

  • Solution 3: Ligand-Free Conditions. Intriguingly, for some dihalopyridine systems, ligand-free conditions (often called Jeffery-Heck conditions) have been shown to dramatically increase C4 selectivity.[17] This may be applicable to pyrimidines and involves using a phase-transfer co-catalyst like a tetralkylammonium salt.

dot

Caption: Troubleshooting workflow for poor regioselectivity.

Buchwald-Hartwig Amination

Question 3: My Buchwald-Hartwig amination is giving low yields, and I see significant amounts of a byproduct that appears to be from direct nucleophilic substitution (SNAr). How do I favor the Pd-catalyzed pathway?

Answer: This is a classic competition between the desired catalyzed cross-coupling and the uncatalyzed SNAr pathway. The highly electron-deficient nature of the pyrimidine ring makes it susceptible to direct attack by nucleophiles, especially at the C4 position.[2][10]

• Potential Cause 1: Strong Nucleophile/Base Combination. A highly nucleophilic amine combined with a strong base can accelerate the SNAr reaction, allowing it to outcompete the catalytic cycle.

  • Solution: Use a bulky, non-nucleophilic base. Sodium tert-butoxide (NaOtBu) is a standard, but for particularly sensitive substrates, lithium bis(trimethylsilyl)amide (LiHMDS) can be very effective, especially for couplings with aliphatic amines.[11] It's crucial to premix the amine and LiHMDS before adding them to the dichloropyrimidine to avoid the neutral amine initiating the SNAr reaction.[2]

• Potential Cause 2: Suboptimal Catalyst/Ligand. If the rate of the catalytic cycle is too slow, the background SNAr reaction will become more prominent.

  • Solution: Employ a modern, highly active catalyst system. Bulky, electron-rich phosphine ligands like Xantphos or RuPhos, paired with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂, are designed to accelerate the rate-limiting steps of the catalytic cycle (oxidative addition and reductive elimination), thereby outrunning the SNAr pathway.[18]

• Potential Cause 3: High Temperature. SNAr reactions often have a high activation energy. Running the reaction at elevated temperatures can disproportionately favor this pathway.

  • Solution: If possible, run the reaction at a lower temperature (e.g., room temperature to 80 °C). The use of highly active, modern catalyst systems often enables milder reaction conditions.[10]

Key Experimental Protocols

Protocol 1: C4-Selective Suzuki-Miyaura Coupling

This protocol is optimized for the selective mono-arylation at the C4 position of (2,4-Dichloropyrimidin-5-yl)methanol using microwave irradiation.

dot

Caption: Experimental workflow for C4-selective Suzuki coupling.

Methodology:

• Vessel Preparation: To a 10 mL microwave vial equipped with a magnetic stir bar, add (2,4-Dichloropyrimidin-5-yl)methanol (1.0 equiv.), the desired arylboronic acid (1.1 equiv.), and potassium carbonate (K₂CO₃, 2.0 equiv.).

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water to achieve a substrate concentration of approximately 0.1 M.

• Degassing: Seal the vial with a septum cap and purge the mixture with a stream of argon or nitrogen for 10-15 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.005 equiv., 0.5 mol%).[8]

• Reaction: Place the vial in a microwave reactor and heat the mixture to 100 °C for 15-20 minutes.[4]

• Monitoring: After cooling, check the reaction progress by TLC or LC-MS to confirm consumption of the starting material.

• Workup: Dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the C4-substituted product.

Protocol 2: C4-Selective Buchwald-Hartwig Amination

This protocol is a starting point for the selective amination at the C4 position, designed to minimize the competing SNAr reaction.

Methodology:

• Vessel Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., Xantphos, 2.2-4.4 mol%).

• Solvent and Reagents: Add anhydrous toluene, followed by (2,4-Dichloropyrimidin-5-yl)methanol (1.0 equiv.), the amine (1.2 equiv.), and the base (e.g., NaOtBu, 1.4 equiv.).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: After cooling to room temperature, quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl). Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude material via flash column chromatography.

References

• Benchchem. (n.d.). Amination of Dichloropyrimidines: A Comparative Guide to Buchwald-Hartwig and Nucleophilic Aromatic Substitution (SNAr) Reaction.
• Benchchem. (n.d.). Application Notes and Protocols for the Buchwald-Hartwig Amination of 2,5-Dichloro-4,6-pyrimidinediamine.
• National Institutes of Health. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
• ResearchGate. (n.d.). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine.
• ACS Publications. (n.d.). Ligand-Controlled Regioselectivity in Palladium-Catalyzed Cross Coupling Reactions. Journal of the American Chemical Society.
• National Institutes of Health. (n.d.). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.
• ResearchGate. (n.d.). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions.
• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions.
• National Institutes of Health. (n.d.). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems.
• ACS Publications. (n.d.). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.
• ResearchGate. (n.d.). One-Pot Double Suzuki Couplings of Dichloropyrimidines.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• PubMed. (2011). Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. Angewandte Chemie International Edition.
• National Institutes of Health. (n.d.). One-pot Double Suzuki Couplings of Dichloropyrimidines.
• Benchchem. (n.d.). Technical Support Center: Controlling Regioselectivity in Dichloropyridine Reactions.
• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts.
• American Chemical Society. (2025). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. ACS Fall 2025.
• ACS Publications. (n.d.). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters.
• Semantic Scholar. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts.
• FAQ. (n.d.). What factors affect the selectivity of reactions in 2,4-Dichloropyrimidine compounds?.
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros.
• Wikipedia. (n.d.). Sonogashira coupling.
• NROChemistry. (n.d.). Sonogashira Coupling.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [guidechem.com]
• 4. mdpi.com [mdpi.com]
• 5. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. [PDF] Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | Semantic Scholar [semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 14. reddit.com [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Regioselectivity in Reactions of Dichloropyrimidines

Welcome to the Technical Support Center for managing regioselectivity in dichloropyrimidine reactions. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize these versatile heterocyclic scaffolds. Dichloropyrimidines are foundational building blocks in the synthesis of a vast array of biologically active molecules. However, the presence of two reactive chloro-substituents presents a significant synthetic challenge: controlling which position reacts.

This resource moves beyond simple protocols to explain the underlying principles governing regioselectivity. We will explore the "why" behind experimental outcomes, providing you with the knowledge to troubleshoot complex reactions and rationally design synthetic routes. Here, you will find answers to common questions, solutions to frequently encountered problems, and detailed, field-proven protocols.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Regioselectivity

This section addresses the core principles that dictate the reactivity of dichloropyrimidine isomers.

Q1: What is the general rule for regioselectivity in nucleophilic aromatic substitution (SNAr) reactions with 2,4-dichloropyrimidines?

A1: For unsubstituted 2,4-dichloropyrimidine, the chlorine atom at the C4 position is generally more reactive towards nucleophiles than the chlorine at the C2 position.[1][2][3] This preference is observed in both classical SNAr and many palladium-catalyzed cross-coupling reactions.[2][4] Consequently, mono-substitution reactions typically yield the C4-substituted product as the major isomer.[4][5]

Q2: What is the mechanistic reason for the preferential C4-reactivity?

A2: The enhanced reactivity at C4 is due to the superior stability of the transient anionic intermediate, known as a Meisenheimer complex, that is formed during the reaction.[4][6][7] When a nucleophile attacks the C4 position, the negative charge of the intermediate can be delocalized onto the para nitrogen atom (N1), forming a more stable para-quinoid resonance structure.[2] Attack at the C2 position allows for delocalization onto the adjacent ortho nitrogen (N1 or N3), which is less stabilizing.[6][7] This difference in intermediate stability lowers the activation energy for the C4-attack pathway, making it the kinetically favored process.

Q3: What are the primary factors that allow a chemist to control or even reverse the inherent C4-selectivity?

A3: While the inherent preference is for C4, this selectivity is not absolute and can be influenced or completely overridden by a careful interplay of several factors.[3] Mastering these factors is the key to selective synthesis:

• Electronic Effects of Ring Substituents: This is arguably the most powerful tool. The electronic nature of other groups on the pyrimidine ring can dramatically alter the reactivity of the C2 and C4 positions.[3][8][9]

• Nature of the Nucleophile/Coupling Partner: The identity of the incoming group—its size, hardness/softness, and charge—plays a critical role.[3][10]

• Reaction Conditions: Solvent, base, and temperature can significantly influence the regiochemical outcome.[11]

• Catalyst System (for cross-coupling): In palladium-catalyzed reactions, the choice of ligand is paramount and can be used to invert the conventional selectivity.[4][5]

Q4: How does regioselectivity work for 4,6-dichloropyrimidines?

A4: 4,6-Dichloropyrimidines are symmetrical, so the initial mono-substitution can occur at either the C4 or C6 position without preference.[12] However, once the first substituent is installed, it breaks the molecule's symmetry. The electronic properties of this new group will then influence the reactivity of the remaining chlorine atom in subsequent reactions, directing the position of a second, different nucleophile.

Section 2: Troubleshooting Guide - Common Experimental Issues

This section is formatted to address specific problems you might encounter in the lab, providing potential causes and actionable solutions.

Problem 1: My reaction on 2,4-dichloropyrimidine is producing a mixture of C2 and C4 isomers that are difficult to separate.

This is a very common challenge, often arising because the intrinsic reactivity difference between the two positions is small under the chosen conditions.[11]

• Potential Cause: Suboptimal reaction conditions (solvent, base, temperature) that do not strongly favor one pathway over the other.

• Suggested Solutions:

  • Systematic Screening: A systematic screen of solvents and bases is the first step. For example, to enhance C4 selectivity in an SNAr amination, switching to a solvent system like n-butanol with diisopropylethylamine (DIPEA) can be effective.[3][11]

  • Lower the Temperature: Running the reaction at a lower temperature can often increase the kinetic preference for the more reactive C4 position, improving the isomeric ratio.[11]

  • Control Stoichiometry and Reaction Time: Use a slight excess (1.0-1.1 equivalents) of the nucleophile and monitor the reaction closely by TLC or LC-MS. Stop the reaction as soon as the starting material is consumed to prevent potential isomerization or formation of the disubstituted byproduct.[11]

Problem 2: I need to synthesize the C2-substituted isomer, but my reaction exclusively yields the C4 product.

Achieving C2-selectivity requires overriding the strong innate preference for C4. This is a known challenge but can be solved with specific, advanced strategies.[13]

• Potential Cause: The chosen conditions (nucleophile, catalyst, substituents) favor the default C4 pathway.

• Suggested Solutions:

  • Substrate Modification (Electronic Control): If your synthetic route allows, introduce a strong electron-donating group (EDG), such as a methoxy (-OMe) or an amino (-NHMe) group, at the C6 position. An EDG at C6 reverses the typical selectivity and strongly favors nucleophilic attack at the C2 position.[3][9][14]

  • Catalyst-Controlled Cross-Coupling: For C-S bond formation, specific palladium precatalysts can completely invert selectivity. Using a bulky N-heterocyclic carbene (NHC) ligand like IPent with a (η³-indenyl)Pd(II) precatalyst has been shown to uniquely effect C2-selective thiolation.[5][13]

  • Utilize Unique Nucleophiles for SNAr: For SNAr aminations on pyrimidines with an electron-withdrawing group at C5, tertiary amines show excellent and unusual selectivity for the C2 position.[10] This occurs via an in-situ N-dealkylation of the intermediate.

Problem 3: My reaction is showing low or no conversion of the dichloropyrimidine starting material.

• Potential Cause A: Insufficiently Reactive Nucleophile/Reagent. The nucleophile may not be strong enough to displace the chloride under your current conditions.

  • Solution: For SNAr, consider using a stronger base (e.g., NaH, LiHMDS) to deprotonate the nucleophile, making it more potent. For cross-coupling, ensure your boronic acid or other coupling partner is of high quality.

• Potential Cause B: Deactivated Substrate. If the pyrimidine ring has strongly electron-donating substituents, its electrophilicity is reduced, making it less susceptible to attack.

  • Solution: More forcing conditions may be necessary. Increase the reaction temperature incrementally and monitor for product formation versus decomposition.[11] Consider using a more active catalyst system for cross-coupling reactions.

• Potential Cause C: Impure Reagents or Glassware. Trace amounts of water can hydrolyze the dichloropyrimidine, and other impurities can poison catalysts.[15][16]

  • Solution: Ensure all glassware is oven- or flame-dried. Use anhydrous solvents and high-purity reagents. Running the reaction under an inert atmosphere (nitrogen or argon) is highly recommended.[15]

Section 3: Visual Guides & Data Summaries

Visual aids and data tables provide a quick reference for understanding and predicting regioselectivity.

Diagrams (Generated with Graphviz)

Here we illustrate the key mechanistic concepts and decision-making workflows.

Caption: SNAr mechanism showing the more stable C4-attack intermediate.

Caption: Decision tree for selecting a regioselective strategy.

Data Tables

Table 1: Influence of Ring Substituents on Regioselectivity of 2,4-Dichloropyrimidines

Position of Substituent	Type of Substituent	Example	Effect on Reactivity	Favored Position of Attack	Reference(s)
C5	Electron-Withdrawing Group (EWG)	-CN, -NO₂	Enhances overall electrophilicity	Strongly favors C4	[3]
C5	Bulky Group	-tBu, -SiMe₃	Steric hindrance at C4	Can favor C2	[14],[17]
C6	Electron-Donating Group (EDG)	-OMe, -NHMe	Alters electronic distribution	Reverses selectivity to favor C2	[8],[9],[14]
C6	Aryl Group	-Ph	Electronic effect depends on aryl substitution	Generally favors C4	[2]

Section 4: Key Experimental Protocols

These protocols provide detailed, step-by-step methodologies for achieving specific regioselective outcomes.

Protocol 1: General Procedure for C4-Selective SNAr Amination

This protocol is adapted from methodologies that achieve high C4 selectivity by leveraging standard reaction conditions.[11][12]

• Setup: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2,4-dichloropyrimidine (1.0 equiv.) in a suitable anhydrous solvent (e.g., n-butanol, DMF, or Dioxane).

• Reagent Addition: Add the amine nucleophile (1.0-1.1 equiv.) followed by a non-nucleophilic organic base such as diisopropylethylamine (DIPEA, 2.0-3.0 equiv.).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to isolate the C4-aminated product.

Protocol 2: Palladium-Catalyzed C2-Selective Thiolation

This advanced protocol inverts the conventional selectivity and is based on the innovative catalyst system developed by Neufeldt, et al.[5][13]

• Catalyst Preparation: In a glovebox or under a strict inert atmosphere, add the palladium precatalyst ((η³-tBu-indenyl)PdCl(IPent), 1-2 mol%) and the thiol coupling partner (1.2 equiv.) to a dry reaction vial.

• Solvent and Base: Add an anhydrous, degassed solvent (e.g., toluene or dioxane) followed by a suitable base (e.g., K₃PO₄, 2.0 equiv.).

• Substrate Addition: Add the 2,4-dichloropyrimidine (1.0 equiv.) to the mixture.

• Reaction: Seal the vial and stir the reaction mixture at a low temperature (e.g., 0 °C) or room temperature. The mild conditions are a key feature of this method. Monitor progress by LC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) and extract with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography to yield the C2-thiolated product.

Protocol 3: One-Pot Regioselective Double Suzuki Coupling

This procedure allows for the sequential, regioselective introduction of two different aryl groups without intermediate isolation, based on the work of Anderson, et al.[18]

• First Coupling (C4-Selective):

  • To a microwave vial, add 2,4-dichloropyrimidine (1.0 equiv.), the first arylboronic acid (1.1 equiv.), and a base like K₂CO₃ (2.0 equiv.).

  • Add the catalyst, Pd(PPh₃)₄ (0.5-1.0 mol%).[19]

  • Add a degassed solvent mixture of 1,4-dioxane and water (4:1 ratio).

  • Seal the vial and heat in a microwave reactor at 100 °C for 15 minutes, or until TLC/LC-MS shows complete formation of the mono-arylated intermediate.[19]

• Second Coupling (C2-Selective):

  • Cool the vial to room temperature.

  • Add the second, different arylboronic acid (1.2 equiv.).

  • Add an additional portion of base and catalyst if necessary.

  • Reseal the vial and heat at a higher temperature (e.g., 120-150 °C) until the second coupling is complete.

• Work-up and Purification: Cool the reaction mixture, dilute with water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography to yield the 2,4-disubstituted pyrimidine.

References

• Benchchem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on Dichloropyrimidines.
• Benchchem. (2025). Chemical reactions of "4,6-Dichloropyrimidin-5-amine" nucleophilic substitution.
• Benchchem. (2025). A Comparative Guide to Catalysts for Functionalizing the Dichloropyrimidine Ring.
• Wai, J. S., et al. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics. Chemistry LibreTexts.
• Benchchem. (2025). Technical Support Center: Controlling Regioselectivity in Dichloropyridine Reactions.
• Neufeldt, S. R., et al. (2020). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Organic Letters.
• Wai, J. S., et al. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Chemistry LibreTexts.
• Gagnon, D., et al. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 8(21), 4755-4758.
• Wai, J. S., et al. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Chemistry LibreTexts.
• Neufeldt, S. (2025). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. American Chemical Society.
• Benchchem. (2025). Technical Support Center: Regioselective Reactions of 2,4-Dichloropyrimidines.
• Lu, Y., et al. (n.d.). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Chemistry LibreTexts.
• Anderson, K. W., et al. (2006). One-pot Double Suzuki Couplings of Dichloropyrimidines. PMC, NIH.
• Benchchem. (2025). Chemoselectivity in Dichloropyrimidine Reactions: A Technical Support Center.
• Guidechem. (n.d.). What factors affect the selectivity of 2,4-Dichloropyrimidine compounds in substitution reactions?.
• ECHEMI. (n.d.).
• Organic Chemistry Portal. (2018).
• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity.
• Benchchem. (2025).
• Almond-Thynne, J., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7, 6180-6194.
• Totleben, M. J., et al. (2013). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. PubMed.
• Frontier, A. (2026). How to Troubleshoot a Reaction. University of Rochester, Department of Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 9. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 14. wuxibiology.com [wuxibiology.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Troubleshooting [chem.rochester.edu]
• 17. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 18. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of (2,4-Dichloropyrimidin-5-yl)methanol by HPLC and GC-MS

For Researchers, Scientists, and Drug Development Professionals

Pyrimidine derivatives are foundational in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] The precise characterization of intermediates like (2,4-Dichloropyrimidin-5-yl)methanol is paramount in the drug development process to ensure the final active pharmaceutical ingredient (API) meets stringent quality standards.

Deciding the Analytical Approach: HPLC vs. GC-MS

The choice between HPLC and GC-MS hinges on the physicochemical properties of the analyte.[3] (2,4-Dichloropyrimidin-5-yl)methanol, with a molecular weight of 179.00 g/mol and the presence of a polar hydroxyl group, presents an interesting case for both techniques.[4]

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[3]	Separation based on volatility and partitioning between a gaseous mobile phase and a stationary phase.[5]
Analyte Suitability	Ideal for non-volatile, thermally labile, and polar compounds.[6][7]	Best for volatile and thermally stable compounds.[8]
Sample Preparation	Generally simpler, involving dissolution in a suitable solvent.	May require derivatization to increase volatility and thermal stability, especially for polar compounds.[7]
Operating Temperature	Typically ambient or slightly elevated.[8]	High temperatures are required for vaporization in the injector and column.[6]
Sensitivity	Sensitivity is detector-dependent, with UV and MS detectors offering good performance.[7]	Generally offers high sensitivity, especially with selective detectors like a mass spectrometer.[7]
Identification	Retention time provides initial identification; coupling with MS (LC-MS) is needed for definitive structural confirmation.	Mass spectrometry provides detailed fragmentation patterns for confident compound identification.[9]

For (2,4-Dichloropyrimidin-5-yl)methanol, HPLC is a strong candidate due to the compound's polarity and the presence of a hydroxyl group, which could make it susceptible to thermal degradation at the high temperatures used in GC.[8] However, with appropriate method development, GC-MS can also be a powerful tool, offering high sensitivity and definitive structural information.[7]

Experimental Workflow Visualization

The following diagrams illustrate the typical experimental workflows for HPLC and GC-MS analysis.

Caption: High-Performance Liquid Chromatography (HPLC) Workflow.

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) Workflow.

Detailed Experimental Protocols

HPLC Method for Purity Determination

This protocol outlines a reversed-phase HPLC method suitable for the purity assessment of (2,4-Dichloropyrimidin-5-yl)methanol.

1. Instrumentation and Columns:

• HPLC system with a quaternary pump, autosampler, and UV detector.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

2. Reagents and Materials:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• (2,4-Dichloropyrimidin-5-yl)methanol reference standard.

3. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The optimal ratio should be determined during method development.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

4. Sample Preparation:

• Prepare a stock solution of the reference standard in the mobile phase at a concentration of approximately 1 mg/mL.

• Prepare the sample solution by accurately weighing and dissolving the (2,4-Dichloropyrimidin-5-yl)methanol sample in the mobile phase to a similar concentration.

• Filter all solutions through a 0.45 µm syringe filter before injection.

5. Analysis and Data Interpretation:

• Inject the standard and sample solutions into the HPLC system.

• Identify the peak corresponding to (2,4-Dichloropyrimidin-5-yl)methanol based on the retention time of the reference standard.

• Calculate the purity of the sample by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

GC-MS Method for Identification and Impurity Profiling

This protocol details a GC-MS method for the identification and impurity profiling of (2,4-Dichloropyrimidin-5-yl)methanol.

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

2. Reagents and Materials:

• Dichloromethane or other suitable volatile solvent (GC grade).

• (2,4-Dichloropyrimidin-5-yl)methanol sample.

• Optional: Derivatizing agent (e.g., BSTFA with 1% TMCS) to improve peak shape and thermal stability.

3. GC-MS Conditions:

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 20:1 split ratio).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 15 °C/min.

  • Hold: Maintain at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.[9]

• Mass Range: m/z 40-400.

4. Sample Preparation:

• Dissolve a small amount of the sample in the chosen solvent to a concentration of approximately 1 mg/mL.

• If derivatization is necessary, follow the standard procedure for the chosen reagent. For example, for silylation with BSTFA, mix the sample solution with the reagent and heat at 60-70 °C for 30 minutes.

5. Analysis and Data Interpretation:

• Inject the prepared sample into the GC-MS system.

• The resulting total ion chromatogram (TIC) will show the separation of the components.

• The mass spectrum of the main peak can be compared with a reference library (e.g., NIST) or the expected fragmentation pattern to confirm the identity of (2,4-Dichloropyrimidin-5-yl)methanol.

• The fragmentation of dichloropyrimidine compounds is expected to show a characteristic isotopic pattern for the two chlorine atoms.[9]

• Minor peaks in the TIC can be analyzed to identify potential impurities.

Conclusion

Both HPLC and GC-MS are powerful techniques for the characterization of (2,4-Dichloropyrimidin-5-yl)methanol. HPLC is often the preferred method for routine purity analysis due to its simplicity and suitability for polar, potentially thermally labile compounds.[6][8] GC-MS, on the other hand, provides unparalleled identification capabilities through its detailed mass spectral data and is highly effective for impurity profiling, especially for volatile and semi-volatile impurities.[5][7] The choice of technique will ultimately depend on the specific analytical goals, whether it is routine quality control, in-depth impurity analysis, or stability testing.

References

• Drawell. Comparison Between GC and HPLC for Pharmaceutical Analysis.
• Patsnap Eureka. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? June 19, 2025.
• Food Safety Institute. Comparing High-Performance Liquid Chromatography (HPLC)
• Aijiren. HPLC or GC-MS: Which Technique is Best for Your Needs? October 21, 2024.
• Welch. GC Vs.
• Synblock. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol.
• Benchchem.
• Sigma-Aldrich. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2.
• MDPI. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects.
• Journal of Scientific and Industrial Research. Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. July 15, 2024.

Sources

• 1. mdpi.com [mdpi.com]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 4. CAS 1346537-23-2 | (2,4-Dichloropyrimidin-5-yl)methanol - Synblock [synblock.com]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 8. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

structural confirmation of (2,4-Dichloropyrimidin-5-yl)methanol derivatives using NMR

An In-Depth Guide to the Structural Confirmation of (2,4-Dichloropyrimidin-5-yl)methanol Derivatives Using NMR Spectroscopy

For researchers and professionals in drug development, the unequivocal confirmation of a molecule's structure is a non-negotiable cornerstone of the discovery pipeline. The (2,4-Dichloropyrimidin-5-yl)methanol scaffold is a privileged starting material for the synthesis of a diverse range of bioactive compounds, making the robust and efficient verification of its derivatives a critical daily task. This guide provides an in-depth, experience-driven comparison of nuclear magnetic resonance (NMR) spectroscopy techniques for this purpose, grounded in the principles of scientific integrity and practical application. We will explore not just the "how" but the "why" behind experimental choices, compare NMR to viable alternatives, and provide actionable protocols.

The Central Role of NMR in Structural Elucidation

While several analytical techniques can provide structural information, NMR spectroscopy remains the gold standard for the unambiguous determination of organic molecule structures in solution.[1][2][3] For the (2,4-dichloropyrimidin-5-yl)methanol family, NMR provides a complete picture of atomic connectivity, substitution patterns, and stereochemistry, which other techniques like mass spectrometry (MS) can only infer. MS is excellent for confirming molecular weight and elemental composition, but it does not directly map the atomic framework. NMR, in contrast, functions as the architect's blueprint, detailing every connection.

The power of NMR lies in its ability to probe the magnetic properties of atomic nuclei (primarily ¹H and ¹³C) within the electronic environment of the molecule. Each chemically distinct nucleus resonates at a unique frequency, providing a "fingerprint" of the structure. By employing a suite of one-dimensional (1D) and two-dimensional (2D) experiments, we can systematically piece together the molecular puzzle.

A Multi-technique NMR Approach: From Initial Scan to Final Proof

A comprehensive structural confirmation workflow is not reliant on a single experiment but rather a logical progression of techniques. Each step builds upon the last, creating a self-validating system of evidence.

Figure 1: A logical workflow for NMR-based structural elucidation.

Proton NMR (¹H NMR): The First Look

The ¹H NMR spectrum is the fastest and most sensitive experiment, providing initial, critical information. For the parent compound, (2,4-Dichloropyrimidin-5-yl)methanol, we expect to see three distinct signals:

• Pyrimidine Proton (H6): This lone proton on the electron-deficient pyrimidine ring will appear significantly downfield, typically as a singlet. Its precise chemical shift is highly sensitive to substitution on the ring.

• Methylene Protons (-CH₂OH): These two protons are adjacent to both the pyrimidine ring and the hydroxyl group. They will appear as a singlet, or if coupled to the hydroxyl proton, a doublet.

• Hydroxyl Proton (-OH): This proton's chemical shift is variable and depends on concentration, solvent, and temperature. It may appear as a broad singlet or a triplet if coupled to the methylene group.

Causality in Action: The deshielding of the H6 proton is a direct consequence of the electronegative chlorine atoms and the ring nitrogen atoms, which withdraw electron density. Any modification at the 2- or 4-position (e.g., substitution of a chlorine with an amine) will cause a predictable upfield or downfield shift of this H6 signal, providing immediate evidence of a successful reaction.

Carbon NMR (¹³C NMR): The Carbon Skeleton

While less sensitive than ¹H NMR, the ¹³C NMR spectrum is essential for confirming the carbon framework. For our parent compound, we expect five signals (as C2 and C4 are distinct, as are C5 and C6, plus the CH₂ carbon). DEPT (Distortionless Enhancement by Polarization Transfer) experiments are often run concurrently to determine the type of each carbon (CH₃, CH₂, CH, or quaternary C). This is a crucial step for distinguishing between isomers.

2D NMR: Assembling the Pieces

When 1D spectra are insufficient to resolve ambiguities, 2D NMR is employed. These experiments correlate signals, revealing the connectivity between atoms.[4][5]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[5][6] In our derivatives, a COSY spectrum would definitively show a cross-peak between the -CH₂- protons and the -OH proton (if coupling is observed), confirming their adjacency.

• HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates each proton signal with the carbon to which it is directly attached (a one-bond correlation).[4][5] This is the most reliable way to assign carbon resonances. It would show a clear cross-peak between the H6 signal and the C6 carbon signal, and another between the -CH₂- proton signal and its corresponding carbon signal.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for confirming the overall structure of novel derivatives. HMBC reveals correlations between protons and carbons over two and three bonds, allowing us to piece together the entire molecular jigsaw puzzle.[7][8]

Figure 2: Key HMBC correlations for (2,4-Dichloropyrimidin-5-yl)methanol.

For a derivative where one chlorine is replaced, the HMBC is the ultimate proof. For example, correlations from the methylene (-CH₂-) protons to C4, C5, and C6 would unequivocally confirm the attachment of the hydroxymethyl group at the C5 position. A correlation from the H6 proton to C2 and C4 would confirm the pyrimidine ring structure. These long-range correlations are the final, definitive pieces of evidence.

Quantitative Data Summary

The following table presents expected ¹H and ¹³C NMR chemical shifts (δ) for the parent compound and a hypothetical derivative in CDCl₃. These values serve as a baseline for comparison.

Compound	Group	¹H δ (ppm)	¹³C δ (ppm)
(2,4-Dichloropyrimidin-5-yl)methanol	H6	~8.5	~155
-CH₂-	~4.8	~58
C2	-	~162
C4	-	~160
C5	-	~125
(2-Amino-4-chloropyrimidin-5-yl)methanol	H6	~8.0	~158
-CH₂-	~4.6	~59
-NH₂	~5.5 (broad)	-
C2	-	~164
C4	-	~159
C5	-	~115

Note: These are representative values. Actual shifts can vary based on solvent and specific substitution.

Comparison with Alternative Techniques

While NMR is the premier tool for this task, a comprehensive guide must acknowledge alternatives and their respective roles.

Technique	Strengths	Weaknesses	Best Use Case for this Topic
NMR Spectroscopy	Provides unambiguous connectivity and stereochemistry in solution; non-destructive.[9]	Lower sensitivity than MS; requires more sample; can be complex to interpret for very large molecules.	Primary Tool: Definitive structural confirmation and isomer differentiation.
Mass Spectrometry (MS)	Extremely high sensitivity; provides accurate molecular weight and elemental formula.[3]	Provides no direct connectivity data; fragmentation can be complex to interpret.	Complementary Tool: Rapid confirmation of molecular weight post-synthesis.
X-ray Crystallography	Provides the absolute, high-resolution structure in the solid state.[10][11]	Requires a high-quality single crystal (often a major bottleneck); structure may not reflect solution conformation.[9][10]	Specialized Tool: For determining absolute stereochemistry or studying solid-state packing when a crystal is available.

The Synergy of Techniques: The most robust characterization employs both NMR and high-resolution mass spectrometry (HRMS). HRMS confirms that the product has the correct elemental formula, and NMR confirms that the atoms are connected in the correct way.

Experimental Protocols

Adherence to standardized protocols is essential for reproducibility.[12]

Protocol 1: NMR Sample Preparation

• Weighing the Sample: Accurately weigh 5-10 mg of the purified derivative for ¹H NMR and 20-30 mg for ¹³C and 2D NMR experiments.[13]

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common starting point for many organic molecules. For more polar derivatives, DMSO-d₆ or Methanol-d₄ may be required.[13][14]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the sample in a clean vial.[15] Gently vortex or sonicate to ensure complete dissolution. The solution must be homogeneous and free of particulate matter.[12]

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Labeling: Clearly label the NMR tube with a unique identifier.

Protocol 2: NMR Data Acquisition

• Instrument Setup: Insert the sample into the NMR spectrometer.

• Locking and Shimming: The instrument will lock onto the deuterium signal of the solvent to stabilize the magnetic field. Perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, well-resolved peaks.[13]

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. A sufficient signal-to-noise ratio is often achieved with 8 to 16 scans.

• ¹³C {¹H} NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, more scans (e.g., 1024 or more) and a longer acquisition time will be necessary.

• 2D NMR Acquisition (if needed):

  • COSY: Use standard gradient-selected (gCOSY) parameters.

  • HSQC: Use a standard sensitivity-enhanced gradient HSQC sequence. Optimize the spectral width in the ¹³C dimension to cover the expected chemical shift range.

  • HMBC: Use a standard gradient HMBC sequence. The long-range coupling delay is a key parameter, typically optimized for J-couplings of 8-10 Hz to observe 2- and 3-bond correlations.[2]

Conclusion

For the structural confirmation of (2,4-Dichloropyrimidin-5-yl)methanol derivatives, a multi-step NMR approach is not just a best practice; it is a necessity for ensuring scientific rigor. Beginning with rapid 1D NMR scans for an initial assessment and progressing to definitive 2D correlation experiments like HMBC provides an unassailable body of evidence for the proposed structure. This systematic workflow, when compared to other analytical techniques, offers the most comprehensive and reliable method for determining molecular structure in the solution state, directly informing the next steps in the drug discovery and development process.

References

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. University of Aveiro. [Link]

• Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. [Link]

• Western University. (n.d.). NMR Sample Preparation. [Link]

• Montelione, G. T., et al. (2005). NMR data collection and analysis protocol for high-throughput protein structure determination. PNAS. [Link]

• Platypus Technologies. (n.d.). NMR sample preparation guidelines. [Link]

• ResearchGate. (n.d.). Chemical shifts (δ, ppm) and J C,H correlations in the HMBC NMR spectrum of 27. [Link]

• Anonymous. (n.d.). Comparison of NMR and X-ray crystallography. [Link]

• JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

• ResearchGate. (n.d.). Structure determination by 1 H NMR and HMBC spectroscopy. [Link]

• Evans, J. N. S. (1995). Macromolecular Structure Determination: Comparison of Crystallography and NMR. Encyclopedia of Life Sciences. [Link]

• Pediaa.Com. (2020). Difference Between NMR and X-Ray Crystallography. [Link]

• ResearchGate. (n.d.). J C,H correlations in the HMBC NMR spectrum of 7. [Link]

• ResearchGate. (n.d.). ¹H NMR and ¹³C NMR chemical shifts for the SCH₂ group of the.... [Link]

• News-Medical.Net. (2019). X-Ray Crystallography vs. NMR Spectroscopy. [Link]

• SpectraBase. (n.d.). 2,4-Dichloropyrimidine - Optional[1H NMR] - Chemical Shifts. [Link]

• The Organic Chemistry Tutor. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). [Link]

• University of Wisconsin, ACS Division of Organic Chemistry. (2021). NMR Spectroscopy :: ¹³C NMR Chemical Shifts. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2017). Identification and structure elucidation by NMR spectroscopy. [Link]

• Wieske, H. (2021). Advanced NMR techniques for structural elucidation in medicinal chemistry. Diva-Portal.org. [Link]

• ResearchGate. (n.d.). The ¹H NMR spectra (DMSO-d₆) of 4-(2-pyridyl)pyrimidine (6) and the.... [Link]

• SpectraBase. (n.d.). 2,4-Dichloropyrimidine - Optional[¹³C NMR] - Chemical Shifts. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (n.d.). Tables For Organic Structure Analysis. [Link]

• UCLA Bio-NMR Core. (n.d.). HCC – pyrimidine. [Link]

• NMRS.io. (n.d.). ¹³C | methanol-d4 | NMR Chemical Shifts. [Link]

• Chemistry LibreTexts. (2022). 5.1: COSY Spectra. [Link]

Sources

• 1. [PDF] Advanced NMR techniques for structural characterization of heterocyclic structures | Semantic Scholar [semanticscholar.org]
• 2. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. news-medical.net [news-medical.net]
• 10. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 11. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applications Notes | JEOL Ltd. [jeol.com]
• 12. organomation.com [organomation.com]
• 13. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. publish.uwo.ca [publish.uwo.ca]

A Senior Application Scientist's Guide to Pyrimidine Building Blocks: A Comparative Analysis of (2,4-Dichloropyrimidin-5-yl)methanol

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of foundational chemical scaffolds is a critical determinant of synthetic efficiency and the ultimate success of a discovery program. Among the plethora of heterocyclic cores, pyrimidines are a cornerstone, renowned for their prevalence in biologically active molecules, including a significant number of FDA-approved drugs.[1] This guide provides an in-depth, objective comparison of (2,4-Dichloropyrimidin-5-yl)methanol with other key pyrimidine building blocks, offering insights into their distinct reactivity profiles and synthetic applications, supported by experimental data.

The 2,4-dichloropyrimidine core is a versatile and widely employed intermediate in the synthesis of a variety of therapeutics, particularly in the realm of kinase inhibitors.[1][2] The two chlorine atoms at the C2 and C4 positions serve as reactive handles for sequential functionalization through nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. The nature of the substituent at the C5 position, however, profoundly influences the reactivity and the strategic approach to molecular elaboration. This guide will focus on a comparative analysis of four key 5-substituted 2,4-dichloropyrimidines:

• (2,4-Dichloropyrimidin-5-yl)methanol (1)

• 2,4-Dichloropyrimidine (2)

• 5-Bromo-2,4-dichloropyrimidine (3)

• 2,4-Dichloro-5-pyrimidinecarboxaldehyde (4)

The Strategic Importance of the C5-Substituent

The substituent at the 5-position of the pyrimidine ring exerts a significant electronic and steric influence on the reactivity of the chloro groups at the 2- and 4-positions. Understanding these effects is paramount for predicting regioselectivity and designing efficient synthetic routes.

In general, nucleophilic aromatic substitution on 2,4-dichloropyrimidines preferentially occurs at the C4 position.[3][4] This is attributed to the greater stabilization of the Meisenheimer intermediate formed upon nucleophilic attack at C4, where the negative charge can be delocalized onto both ring nitrogens. However, the electronic nature of the C5 substituent can modulate this inherent reactivity. Electron-withdrawing groups at C5, such as a nitro or cyano group, further activate the ring towards nucleophilic attack and generally enhance the preference for C4 substitution.[5] Conversely, electron-donating groups can have a more complex influence on the regioselectivity.

Comparative Reactivity Profiles

The unique functionalities of each of the four building blocks under comparison offer distinct synthetic advantages and dictate their most effective applications.

Building Block	Key Features & Reactivity Profile	Primary Applications
(2,4-Dichloropyrimidin-5-yl)methanol (1)	The hydroxymethyl group provides a versatile handle for further transformations such as oxidation to an aldehyde, conversion to a halomethyl group for nucleophilic displacement, or etherification. It can also participate in intramolecular reactions. The electronic effect of the CH₂OH group is modestly electron-withdrawing.	Introduction of a functionalized one-carbon unit at the 5-position. Useful for creating linkers or introducing pharmacophoric elements that require a flexible side chain.
2,4-Dichloropyrimidine (2)	The unsubstituted C5 position offers a sterically unhindered environment for reactions at C2 and C4. It serves as a baseline for understanding the reactivity of the 2,4-dichloropyrimidine core.	A fundamental building block for the synthesis of a wide array of 2,4-disubstituted pyrimidines where no further functionalization at C5 is immediately required.[1]
5-Bromo-2,4-dichloropyrimidine (3)	The bromine atom at C5 is a key functional handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the introduction of aryl, heteroaryl, or alkynyl groups. The chloro groups at C2 and C4 remain available for subsequent SNAr reactions.	Sequential and regioselective functionalization of the pyrimidine ring. The C5-bromo is typically addressed first via cross-coupling, followed by SNAr at C4 and then C2.
2,4-Dichloro-5-pyrimidinecarboxaldehyde (4)	The aldehyde group is a versatile functional handle for a wide range of transformations, including reductive amination, Wittig reactions, and condensations to form various heterocyclic systems. It is a strong electron-withdrawing group, significantly activating the ring for nucleophilic attack at C4.	Construction of complex heterocyclic systems fused to the pyrimidine ring. Introduction of substituents via reactions of the aldehyde functionality.

Experimental Data: A Head-to-Head Comparison

The following sections provide a comparative overview of the performance of these building blocks in key synthetic transformations, supported by representative experimental protocols.

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions are a cornerstone of pyrimidine chemistry, allowing for the introduction of a wide range of nucleophiles. The regioselectivity of this reaction is a critical consideration.

General Observation: For all four building blocks, SNAr with amine nucleophiles generally favors substitution at the C4 position. The presence of an electron-withdrawing group at C5, such as the aldehyde in 4 , enhances this preference. While direct comparative studies with (2,4-Dichloropyrimidin-5-yl)methanol (1) are not extensively documented in the literature, its modestly electron-withdrawing hydroxymethyl group is expected to favor C4 substitution.

Experimental Protocol: General Procedure for SNAr with an Amine

To a solution of the 2,4-dichloropyrimidine derivative (1.0 equiv) in a suitable solvent (e.g., 1-pentanol, DMSO, or THF), the amine nucleophile (1.1-1.5 equiv) and a base such as triethylamine (1.5-2.0 equiv) are added. The reaction mixture is stirred at a temperature ranging from room temperature to 120 °C, and the progress is monitored by TLC or LC-MS. Upon completion, the reaction is worked up by pouring into water and extracting with an organic solvent. The product is then purified by column chromatography.[2]

DOT Diagram: SNAr Reaction Workflow

Caption: Generalized workflow for the SNAr reaction on 2,4-dichloropyrimidine derivatives.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for C-C and C-N bond formation. The reactivity of the different halogen atoms on the pyrimidine ring dictates the outcome of these transformations.

Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. For 2,4-dichloropyrimidine (2) , Suzuki coupling with arylboronic acids typically occurs with high regioselectivity at the C4 position.[6]

For 5-bromo-2,4-dichloropyrimidine (3) , the C-Br bond is significantly more reactive than the C-Cl bonds in palladium-catalyzed cross-coupling reactions. This allows for selective Suzuki coupling at the C5 position, leaving the two chloro groups intact for subsequent functionalization.

While specific data for (2,4-Dichloropyrimidin-5-yl)methanol (1) is less common, it is expected to undergo Suzuki coupling preferentially at the C4 position, analogous to 2 . The hydroxymethyl group would likely be tolerated under standard Suzuki conditions, or it could be protected if necessary.

Experimental Protocol: Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine [6]

A mixture of 2,4-dichloropyrimidine (0.5 mmol), the respective boronic acid (0.5 mmol), K₂CO₃ (1.5 mmol), and Pd(PPh₃)₄ (0.0025 mmol, 0.5 mol%) in a 2:1 mixture of 1,4-dioxane and water (6 mL) is subjected to microwave irradiation at 100 °C for 15 minutes. After cooling, the reaction mixture is diluted with ethyl acetate, washed with brine, and dried over anhydrous Na₂SO₄. The solvent is evaporated, and the crude product is purified by column chromatography.[6]

Yields for C4-Aryl-2-chloropyrimidines from 2,4-Dichloropyrimidine [6]

Arylboronic Acid	Yield (%)
Phenylboronic acid	71
4-Methoxyphenylboronic acid	85
3-Nitrophenylboronic acid	92
Naphthalen-2-ylboronic acid	87

DOT Diagram: Regioselectivity in Cross-Coupling

Caption: General regioselectivity trends for SNAr and Pd-catalyzed cross-coupling reactions.

Unique Transformations of (2,4-Dichloropyrimidin-5-yl)methanol

The hydroxymethyl group of (2,4-Dichloropyrimidin-5-yl)methanol (1) opens up synthetic avenues not readily accessible with the other building blocks.

1. Oxidation to the Aldehyde: The primary alcohol can be oxidized to the corresponding aldehyde using mild oxidizing agents like manganese dioxide (MnO₂). This in-situ generation of a highly reactive aldehyde provides a precursor for further elaboration, mirroring the utility of 2,4-dichloro-5-pyrimidinecarboxaldehyde (4) .

2. Conversion to a Halomethyl Group: Treatment with reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) can convert the hydroxymethyl group into a chloromethyl or bromomethyl group, respectively. This electrophilic handle is susceptible to displacement by a variety of nucleophiles, enabling the introduction of a diverse array of functionalities at the C5 position.

Conclusion: Selecting the Optimal Pyrimidine Building Block

The choice of the most appropriate 5-substituted 2,4-dichloropyrimidine is a strategic decision that should be guided by the overall synthetic plan.

• For the straightforward synthesis of 2,4-disubstituted pyrimidines without the need for further functionalization at the 5-position, 2,4-dichloropyrimidine (2) is the most direct and cost-effective starting material.

• When a multi-step synthesis requires the sequential and regioselective introduction of substituents, 5-bromo-2,4-dichloropyrimidine (3) is the building block of choice. Its differential reactivity allows for a controlled and predictable functionalization sequence.

• For the construction of complex heterocyclic systems or when the introduction of a substituent via reactions of a carbonyl group is desired, 2,4-dichloro-5-pyrimidinecarboxaldehyde (4) is the ideal precursor.

• (2,4-Dichloropyrimidin-5-yl)methanol (1) offers a unique combination of reactivity and versatility. It serves as a valuable intermediate when a functionalized one-carbon tether is required at the 5-position. Its ability to be readily converted to other functional groups provides synthetic flexibility, allowing for the late-stage introduction of diverse chemical matter.

By understanding the nuanced reactivity profiles of these key pyrimidine building blocks, researchers can make informed decisions to streamline their synthetic efforts, accelerate drug discovery programs, and ultimately, contribute to the development of novel therapeutics.

References

• Anderson, S. C., & Handy, S. T. (2007). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, 48(11), 1959-1962.

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 453. [Link]

• Lee, M., Rucil, T., Hesek, D., Oliver, A. G., Fisher, J. F., & Mobashery, S. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. The Journal of Organic Chemistry, 80(15), 7757–7763. [Link]

• Lin, C., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7585-7603. [Link]

• Miller, M. W., & Gant, T. G. (2022). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett, 33(01), 1-6.

• Studylib. (n.d.). 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry. Retrieved from [Link]

• JOCPR. (2010). Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Retrieved from [Link]

• MDPI. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Retrieved from [Link]

• FAQ. (n.d.). What factors affect the selectivity of reactions in 2,4-Dichloropyrimidine compounds? Retrieved from [Link]

• ResearchGate. (2015). (PDF) Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Retrieved from [Link]

• ResearchGate. (2010). One-Pot Double Suzuki Couplings of Dichloropyrimidines. Retrieved from [Link]

• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from [Link]

• Wavefunction, Inc. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• ResearchGate. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Retrieved from [Link]

• ResearchGate. (2020). Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wuxibiology.com [wuxibiology.com]
• 4. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to (2,4-Dichloropyrimidin-5-yl)methanol in Medicinal Chemistry

For the discerning medicinal chemist, the selection of a starting scaffold is a critical decision that dictates the trajectory of a drug discovery program. The pyrimidine core, a privileged structure in medicinal chemistry, is a recurring motif in a multitude of approved therapeutics, particularly in the realm of kinase inhibitors.[1] This guide provides an in-depth technical analysis of (2,4-Dichloropyrimidin-5-yl)methanol , a versatile building block that offers distinct advantages for the synthesis of complex, biologically active molecules. We will objectively compare its performance with alternative synthons, supported by experimental data and detailed protocols, to empower researchers in making informed strategic decisions.

The Strategic Advantage of the 5-Hydroxymethyl Group

While 2,4-dichloropyrimidine serves as a common entry point for pyrimidine-based drug candidates, the presence of the 5-hydroxymethyl group in (2,4-Dichloropyrimidin-5-yl)methanol introduces a layer of strategic complexity and synthetic versatility that sets it apart. This functional handle provides multiple avenues for molecular elaboration, influencing both the reactivity of the pyrimidine core and the overall synthetic design.

Modulating Regioselectivity

The two chlorine atoms at the C2 and C4 positions of the pyrimidine ring are the primary sites for nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. In unsubstituted 2,4-dichloropyrimidines, the C4 position is generally more electrophilic and, therefore, more reactive towards nucleophilic attack.[2] The hydroxymethyl group at the C5 position, being weakly electron-withdrawing, further enhances this inherent preference for C4 functionalization. This predictable regioselectivity is a significant advantage, allowing for the sequential and controlled introduction of different substituents at the C4 and C2 positions.

However, under specific conditions, this selectivity can be modulated or even inverted. For instance, palladium-catalyzed C-S coupling reactions have been developed that show unusual C2-selectivity, providing a complementary approach to functionalization.[1] This ability to control the site of reaction is crucial for building diverse chemical libraries and navigating complex synthetic pathways.

A Versatile Handle for Further Functionalization

The primary alcohol of the hydroxymethyl group is not merely a passive modulator of reactivity; it is an active participant in the synthetic scheme. It can be readily oxidized to the corresponding aldehyde, 2,4-dichloro-5-formylpyrimidine, a key intermediate for a variety of subsequent transformations. This aldehyde can undergo:

• Reductive amination: to introduce a diverse range of secondary and tertiary amines.

• Wittig-type reactions: to form carbon-carbon double bonds.

• Condensation reactions: with various nucleophiles to construct new heterocyclic rings.

This versatility allows for the late-stage introduction of complex functionalities, a highly desirable feature in medicinal chemistry programs.

Comparative Performance in Kinase Inhibitor Synthesis

The utility of (2,4-Dichloropyrimidin-5-yl)methanol is best illustrated through its application in the synthesis of targeted therapeutics, such as protein kinase inhibitors. The pyrimidine scaffold is a well-established "hinge-binding" motif, capable of forming crucial hydrogen bonds with the backbone of the kinase hinge region.

Case Study: Synthesis of a Hypothetical Kinase Inhibitor Core

Let's consider a common synthetic strategy for a 2,4-disubstituted pyrimidine-based kinase inhibitor. The general workflow often involves a sequential Suzuki-Miyaura coupling and a Buchwald-Hartwig amination.

Caption: Synthetic workflow for a kinase inhibitor core.

This workflow highlights the strategic use of the 5-hydroxymethyl group. The initial C4-selective Suzuki coupling proceeds with high predictability. The subsequent oxidation of the hydroxymethyl group to an aldehyde provides a key diversification point before the final C2-amination.

Quantitative Comparison with Alternative Building Blocks

Building Block	C4/C2 Selectivity (Typical Suzuki)	Handle for Further Functionalization	Key Advantages	Potential Limitations
(2,4-Dichloropyrimidin-5-yl)methanol	High C4 selectivity	Yes (Hydroxymethyl/Formyl)	Predictable regioselectivity; versatile handle for diversification.	Requires an additional oxidation step to unmask the aldehyde.
2,4-Dichloropyrimidine	Moderate to high C4 selectivity	No	Commercially available and inexpensive.	Limited scope for diversification at the 5-position.
2,4-Dichloro-5-bromopyrimidine	High C4 selectivity	Yes (Bromo)	Bromo group can be used for further cross-coupling reactions.	Orthogonal coupling strategies can be challenging.
2,4-Dichloro-5-nitropyrimidine	Very high C4 selectivity	Yes (Nitro)	Strong activation towards C4 substitution; nitro group can be reduced.	Harsh conditions may be required for nitro group reduction.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on specific substrates and laboratory conditions.

Protocol 1: Oxidation of (2,4-Dichloropyrimidin-5-yl)methanol to 2,4-Dichloro-5-formylpyrimidine

This procedure is adapted from a similar transformation on a related substrate.

Caption: Workflow for the oxidation of the hydroxymethyl group.

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol

• Manganese dioxide (activated)

• Chloroform

• Celite

Procedure:

• To a solution of (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq) in chloroform, add activated manganese dioxide (10 eq).

• Reflux the reaction mixture for 10-16 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite.

• Wash the filter cake with chloroform.

• Combine the filtrates and concentrate under reduced pressure to yield the crude 2,4-dichloro-5-formylpyrimidine, which can be used in the next step without further purification or purified by column chromatography.

Protocol 2: C4-Selective Suzuki-Miyaura Coupling

This microwave-assisted protocol is adapted from a general procedure for 2,4-dichloropyrimidines and is expected to provide high C4 selectivity.[3]

Materials:

• (2,4-Dichloropyrimidin-5-yl)methanol or its derivative

• Arylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane/Water (2:1 mixture)

Procedure:

• In a microwave vial, combine (2,4-Dichloropyrimidin-5-yl)methanol (1.0 eq), the arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.005 eq), and K₂CO₃ (2.0 eq).

• Add the 1,4-dioxane/water solvent mixture.

• Seal the vial and heat in a microwave reactor at 100°C for 15 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: C2-Selective Buchwald-Hartwig Amination

This protocol is a general representation of a Buchwald-Hartwig amination, which would typically follow a C4-functionalization step.

Materials:

• C4-substituted-2-chloropyrimidine derivative

• Amine

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the C4-substituted-2-chloropyrimidine (1.0 eq), the palladium catalyst (e.g., 2 mol%), and the phosphine ligand (e.g., 4 mol%).

• Add anhydrous toluene, followed by the amine (1.2 eq) and NaOt-Bu (1.4 eq).

• Heat the reaction mixture at reflux and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, quench with saturated aqueous ammonium chloride, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash column chromatography.

Conclusion

(2,4-Dichloropyrimidin-5-yl)methanol represents a strategically advantageous building block for medicinal chemists engaged in the synthesis of pyrimidine-based therapeutics. Its predictable influence on the regioselectivity of substitution reactions, coupled with the synthetic versatility of the 5-hydroxymethyl group, provides a powerful platform for the efficient construction of diverse and complex molecular architectures. While other 5-substituted dichloropyrimidines offer their own unique advantages, the ability to unmask a reactive aldehyde at a later stage of the synthesis makes (2,4-Dichloropyrimidin-5-yl)methanol a particularly valuable tool for navigating the challenges of modern drug discovery.

References

• Neufeldt, S. R., & Sanford, M. S. (2025). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett.
• US Patent Applic
• BenchChem. (2025). Chemoselectivity in Dichloropyrimidine Reactions: A Technical Support Center.
• BenchChem. (2025). A Comparative Guide to Catalysts for Functionalizing the Dichloropyrimidine Ring.
• BenchChem. (2025). A Comparative Guide to Site-Selectivity in Cross-Coupling Reactions of Dihalopyrimidines.
• US P
• European P
• WO P
• ResearchGate. (2024). Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands.
• ACS Fall 2025. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines.
• Padwal, J., & Telvekar, V. (2011). Multicomponent Reactions for the Synthesis of Bioactive Compounds: A Review. Current Organic Synthesis, 16(6), 855-899.
• Synthesis of 2,4-dichloro-5-fluoropyrimidine and recovery of DMA
• Sigma-Aldrich. (2,4-Dichloropyrimidin-5-yl)methanol.
• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.
• Google Patents. Method for preparing 2-amino-4,6-dichloro-5-formamido pyrimidine.

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Biological Activity of (2,4-Dichloropyrimidin-5-yl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

The (2,4-Dichloropyrimidin-5-yl)methanol scaffold is a cornerstone in modern medicinal chemistry, offering a versatile platform for the development of novel therapeutic agents. The presence of two reactive chlorine atoms at the C2 and C4 positions of the pyrimidine ring allows for selective nucleophilic substitution, enabling the creation of diverse molecular libraries. This guide provides a comparative analysis of the biological activities of compounds derived from this privileged scaffold, with a focus on their anticancer and antiviral potential. We will delve into the structure-activity relationships that govern their efficacy and provide detailed experimental protocols for their biological evaluation.

Anticancer Activity: Targeting Kinases with Precision

Derivatives of 2,4-dichloropyrimidine have emerged as a significant class of kinase inhibitors.[1] Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. The pyrimidine scaffold serves as an excellent backbone for designing molecules that can fit into the ATP-binding pocket of various kinases, leading to their inhibition.

Prominent examples of FDA-approved kinase inhibitors that utilize a 2,4-disubstituted pyrimidine core include Pazopanib, a VEGFR inhibitor, and the EGFR inhibitor AZD9291.[1][2] The synthesis of these complex molecules often involves the sequential substitution of the chlorine atoms on the 2,4-dichloropyrimidine starting material.[1]

Comparative Inhibitory Activity of Pyrimidine Derivatives:

Compound Class	Target Kinase(s)	Example IC50 Values	Cell Line	Reference
2,4-diamino-5-ketopyrimidines	CDK1, CDK2, CDK4	1 nM, 3 nM, 1 nM (Ki)	HCT116 (IC50 = 80 nM)	[3]
ALK/EGFR Dual Inhibitor	ALK, EGFR	Not Specified	Not Specified	[4]
Pyrazolopyrimidine Derivatives	Mitotic Kinesin Eg5	Significant Inhibition	HeLa	[5]
N-benzyl-2-phenylpyrimidin-4-amine	USP1/UAF1 Deubiquitinase	Nanomolar Potency	Non-small cell lung cancer	[6]

Structure-Activity Relationship (SAR) in Kinase Inhibition:

The biological activity of these compounds is intricately linked to their chemical structure.[7] SAR studies have revealed that:

• Substitutions at C2 and C4: The nature of the substituents at the C2 and C4 positions of the pyrimidine ring is critical for determining the potency and selectivity of kinase inhibition. These positions are often occupied by amino groups with various side chains that can form key hydrogen bonds and hydrophobic interactions within the kinase active site.[1]

• The 5-position Substituent: The methanol group at the C5 position of the parent scaffold can be modified to introduce further interactions with the target protein or to modulate the physicochemical properties of the molecule.

The rational design of kinase inhibitors based on the (2,4-Dichloropyrimidin-5-yl)methanol scaffold involves a deep understanding of these SAR principles to optimize potency, selectivity, and pharmacokinetic properties.[7]

Antiviral Activity: A Developing Frontier

While the pyrimidine scaffold is present in many antiviral drugs, the direct antiviral efficacy of simple derivatives of (2,4-Dichloropyrimidin-5-yl)methanol is not as well-established as their anticancer properties. One study that systematically screened 5-substituted 2-amino-4,6-dichloropyrimidines found no significant activity against a broad panel of viruses, including HIV, HSV, and Influenza virus.

However, the story does not end there. An alternative and promising approach to antiviral therapy is the inhibition of host cell kinases that are essential for viral replication.[8] By targeting host factors, it may be possible to develop broad-spectrum antiviral agents with a higher barrier to the development of drug resistance.[9] Given the proven success of pyrimidine derivatives as kinase inhibitors, this remains a promising avenue for future research in antiviral drug discovery.[8][10]

Some novel pyrimidine derivatives have shown antiretroviral activity by inhibiting the replication of various viral families through blocking specific heparan sulfate receptors on the host cell's surface.[11]

Comparative Antiviral Activity of Pyrimidine Derivatives and Reference Drugs:

Compound/Drug	Virus	Cell Line	EC50/IC50	Reference
2-amino-4,6-dichloropyrimidine derivatives	HIV-1, HIV-2, HSV-1, HSV-2, etc.	Various	>100 µg/mL	[9]
Pyrimidyl-di(diazaspiroalkane) derivative	HIV-1	1.37 µM	[11]
Acyclovir	HSV-1	CEM	0.4 µM	[9]
Remdesivir	SARS-CoV-2	Calu-3	Higher potency than GS-441524	[9]

Experimental Protocols for Biological Evaluation

1. MTT Assay for Cytotoxicity Assessment

This colorimetric assay is a standard method to determine the cytotoxic effects of chemical compounds on cultured cells.

• Principle: The assay is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product by NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells.[12] The amount of formazan produced is directly proportional to the number of living cells.[12]

• Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[12]

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control and determine the IC50 value.

2. ADP-Glo™ Kinase Assay

This is a luminescent kinase assay that measures the amount of ADP produced during a kinase reaction.

• Principle: The assay is a two-step process. First, the kinase reaction is performed, and then an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. In the second step, a Kinase Detection Reagent is added to convert ADP to ATP, and the newly synthesized ATP is measured using a luciferase/luciferin reaction to produce a luminescent signal that is proportional to the ADP concentration.[12]

• Protocol:

  • Kinase Reaction: Set up the kinase reaction in a multi-well plate containing the kinase, substrate, ATP, and the test compound at various concentrations. Incubate at the optimal temperature for the kinase.

  • Termination and ATP Depletion: Add the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the unused ATP.

  • ADP to ATP Conversion and Signal Generation: Add the Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction.

  • Luminescence Measurement: Measure the luminescent signal using a luminometer.

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.[12]

Visualizing the Science: Workflows and Pathways

Caption: General synthetic scheme for derivatization.

Caption: General workflow for bioactivity screening.

Caption: MAPK signaling pathway targeted by kinase inhibitors.

Conclusion

Compounds derived from (2,4-Dichloropyrimidin-5-yl)methanol represent a highly valuable and versatile class of molecules in drug discovery. Their success as kinase inhibitors in oncology is well-documented, and the potential for developing novel antiviral agents through host kinase inhibition is an exciting area of ongoing research. The ability to systematically modify the scaffold and understand the resulting structure-activity relationships provides a powerful tool for medicinal chemists to design next-generation therapeutics with improved potency, selectivity, and safety profiles.

References

• Efficacy of 4-Amino-2,6-dichloropyrimidine Derivatives as Antiviral Agents: A Comparative Guide - Benchchem. 9

• The Versatile Scaffold: A Literature Review of 2,4-Dichloropyrimidine Derivatives in Medicinal Chemistry - Benchchem. 10

• The Chemical Intermediate: 2,4-Dichloropyrimidine in Pharmaceutical Innovation. 2

• Bioactivity Screening of Novel Compounds from 2,4,5-Trichloropyrimidine: A Comparative Guide - Benchchem. 12

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. 1

• 2,4-Dichloropyrimidine - ResearchGate. 13

• 2,4-Dichloropyrimidine synthesis - ChemicalBook. 14

• 2,4-Dichloropyrimidine - Chem-Impex. 15

• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. 8

• Antiretroviral Activity Of a Novel Pyrimidyl-Di(Diazaspiroalkane) Derivative - PMC - NIH. 11

• Antiviral Activity of Pyrimidine Containing Compounds: Patent Review - PubMed. 16

• Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed. 3

• Assessing the Selectivity of Kinase Inhibitors Derived from a 4-Chloro-5-substituted-pyrimidin-2-amine Scaffold - Benchchem. 4

• Structure-Activity Relationship of 2,4-Dichloro-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)benzenesulfonamide (INT131) Analogs for PPARγ-Targeted Antidiabetics - PMC - PubMed Central. 17

• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. 7

• Structure-activity relationship of pyrazolo pyrimidine derivatives as inhibitors of mitotic kinesin Eg5 and anticancer agents - PubMed. 5

• Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed. 6

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Structure-activity relationship of pyrazolo pyrimidine derivatives as inhibitors of mitotic kinesin Eg5 and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Antiretroviral Activity Of a Novel Pyrimidyl-Di(Diazaspiroalkane) Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. 2,4-Dichloropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 15. chemimpex.com [chemimpex.com]
• 16. Antiviral Activity of Pyrimidine Containing Compounds: Patent Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Structure–Activity Relationship of 2,4-Dichloro-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)benzenesulfonamide (INT131) Analogs for PPARγ-Targeted Antidiabetics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Dichloropyrimidine Isomers in Modern Synthesis

For the discerning researcher in pharmaceutical and materials science, the pyrimidine core represents a foundational scaffold of immense potential. Its utility, however, is unlocked through precise functionalization, a task where dichloropyrimidine isomers serve as versatile and powerful gateways. The choice of isomer—be it 2,4-, 4,6-, or 2,5-dichloropyrimidine—is a critical decision that dictates synthetic strategy, regiochemical outcomes, and ultimately, the accessibility of the target molecule. This guide provides an in-depth comparative analysis of these key isomers, grounded in mechanistic principles and supported by experimental data, to empower chemists in navigating this crucial synthetic crossroads.

At a Glance: Physicochemical Properties and Synthetic Accessibility

A molecule's inherent properties and its ease of synthesis are primary considerations in experimental design. The three commercially available dichloropyrimidine isomers, while sharing the same molecular formula (C₄H₂Cl₂N₂), exhibit distinct physical characteristics and are prepared via different synthetic routes.

Isomer	Structure	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2,4-Dichloropyrimidine		3934-20-1	148.98	57-61	101 @ 23 mmHg
4,6-Dichloropyrimidine		1193-21-1	148.98	64-66	176
2,5-Dichloropyrimidine		22536-67-0	148.98	48-55	190

Table 1: Physical Properties of Dichloropyrimidine Isomers. Data compiled from various chemical suppliers and databases.[1][2][3]

Synthetic Origins:

• 2,4-Dichloropyrimidine: The most common laboratory and industrial synthesis involves the chlorination of uracil (2,4-dihydroxypyrimidine) using reagents such as phosphorus oxychloride (POCl₃) or a mixture of thionyl chloride (SOCl₂) and a catalyst like dimethylformamide (DMF).[4]

• 4,6-Dichloropyrimidine: This symmetrical isomer is typically prepared by the chlorination of 4,6-dihydroxypyrimidine, also frequently employing phosphorus oxychloride.[5]

• 2,5-Dichloropyrimidine: The synthesis of this isomer is less commonly described but can be achieved from 2-hydroxypyrimidine hydrochloride through treatment with an aqueous chlorine solution, followed by reaction with phosphorus oxychloride.[6]

The choice of starting material is fundamentally linked to the desired isomer, a direct consequence of the underlying pyrimidine chemistry.

The Decisive Factor: A Comparative Study of Reactivity

The synthetic utility of dichloropyrimidines is defined by the reactivity of their carbon-chlorine bonds. The positions of the nitrogen atoms within the pyrimidine ring create a unique electronic landscape, rendering the chlorine atoms susceptible to displacement by nucleophiles or engagement in metal-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two (or Three) Positions

The electron-deficient nature of the pyrimidine ring facilitates nucleophilic aromatic substitution (SNAr). The regioselectivity of this reaction is a critical consideration for synthetic chemists.

• 2,4-Dichloropyrimidine: In the absence of other directing groups, nucleophilic attack generally favors the C4 position.[7][8][9] This preference is attributed to the greater stabilization of the Meisenheimer intermediate, where the negative charge can be delocalized onto both the para and ortho nitrogen atoms. However, this selectivity is often moderate, and mixtures of C4 and C2 substituted products are common, particularly with aggressive nucleophiles or under harsh conditions.[10] The regioselectivity can be highly sensitive to electronic and steric effects of other substituents on the ring.[7][8] For instance, an electron-donating group at the C6 position can reverse the selectivity, favoring substitution at the C2 position.[7]

• 4,6-Dichloropyrimidine: Due to its symmetry, both chlorine atoms are equivalent. This simplifies mono-substitution reactions, yielding a single product and making it an ideal substrate for the synthesis of symmetrically substituted pyrimidines. The challenge with this isomer lies in achieving selective di-substitution with two different nucleophiles.

• 2,5-Dichloropyrimidine: The C2 position is generally more reactive towards nucleophiles than the C5 position. This is because the C2 position is flanked by two electron-withdrawing nitrogen atoms, which strongly activate it towards nucleophilic attack. The C5 position, being further from the ring nitrogens, is significantly less electrophilic. This differential reactivity allows for sequential and regioselective functionalization.

Palladium-Catalyzed Cross-Coupling Reactions: Expanding the Synthetic Toolkit

Modern organic synthesis relies heavily on palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura and Buchwald-Hartwig amination reactions are particularly powerful tools for the functionalization of dichloropyrimidines.

The Suzuki-Miyaura coupling enables the formation of carbon-carbon bonds, a cornerstone of drug discovery and materials science. The regioselectivity in dichloropyrimidines is again a key consideration.

• 2,4-Dichloropyrimidine: There is a strong preference for mono-arylation at the C4 position in Suzuki couplings.[11] This high regioselectivity allows for the synthesis of 2-chloro-4-arylpyrimidines, which can then undergo a second, different coupling reaction at the C2 position. One-pot double Suzuki couplings have also been developed, enabling the efficient synthesis of diarylated pyrimidines.[12]

• 4,6-Dichloropyrimidine: As with SNAr reactions, the two chlorine atoms are equivalent, making this isomer ideal for preparing symmetrically di-substituted pyrimidines via double Suzuki coupling.

• 2,5-Dichloropyrimidine: While less studied, available data, particularly from analogous pyridine systems, suggests that Suzuki couplings generally favor the more electronically activated C2 position. However, it has been demonstrated that under specific ligand-free conditions ("Jeffery" conditions), a reversal of selectivity can be achieved, favoring coupling at the C5 position.[8] This provides a powerful strategy for accessing otherwise difficult-to-synthesize 2-chloro-5-arylpyrimidines.

The Buchwald-Hartwig amination is a premier method for the formation of C-N bonds, crucial for the synthesis of countless pharmaceuticals.[13][14]

• 2,4-Dichloropyrimidine: Similar to other reactions, there is a general preference for substitution at the C4 position. However, SNAr can be a competitive pathway, and achieving high regioselectivity often requires careful optimization of the catalyst, ligand, and base.[10] Palladium-catalyzed amination can offer higher regioselectivity for the C4 isomer compared to traditional SNAr reactions, especially with aliphatic secondary amines.[10][15]

• 4,6-Dichloropyrimidine: The symmetrical nature of this isomer allows for straightforward mono- and di-amination reactions.

• 2,5-Dichloropyrimidine: The selective mono-amination of this isomer can be challenging but is achievable. The choice of a bulky, electron-rich phosphine ligand is often crucial for obtaining high yields and selectivity, typically favoring the more reactive C2 position.

Experimental Protocols: From Theory to Practice

The following are representative, generalized protocols for key transformations of dichloropyrimidine isomers. Note: These are illustrative examples and require optimization for specific substrates and scales.

General Protocol for Nucleophilic Aromatic Substitution (Amination)

• To a solution of the dichloropyrimidine isomer (1.0 eq.) in a suitable solvent (e.g., DMF, DMAc, or NMP) is added the amine (1.1 eq.) and a base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (2.0 eq.).

• The reaction mixture is stirred at a specified temperature (ranging from room temperature to >100 °C) and monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

General Protocol for Suzuki-Miyaura Coupling

• To a reaction vessel charged with the dichloropyrimidine isomer (1.0 eq.), the boronic acid (1.2 eq.), and a base (e.g., K₂CO₃, CsF, or K₃PO₄) (2.0-3.0 eq.) is added a degassed solvent (e.g., 1,4-dioxane/water, DME, or toluene).

• The mixture is sparged with argon or nitrogen for 15-30 minutes.

• A palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%) is added, and the vessel is sealed.

• The reaction is heated (often with microwave irradiation for enhanced reaction rates) until the starting material is consumed as monitored by TLC or LC-MS.[11]

• After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated. The residue is purified by chromatography.

General Protocol for Buchwald-Hartwig Amination

• An oven-dried reaction vessel is charged with the dichloropyrimidine isomer (1.0 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-2 mol%), a suitable phosphine ligand (e.g., XPhos, SPhos, BINAP) (2-4 mol%), and a strong base (e.g., NaOt-Bu, K₃PO₄, LiHMDS) (1.4-2.0 eq.).

• The vessel is evacuated and backfilled with an inert gas (argon or nitrogen).

• A degassed solvent (e.g., toluene, dioxane) and the amine (1.1-1.2 eq.) are added via syringe.

• The mixture is heated to the desired temperature (typically 80-110 °C) and stirred until completion.

• The reaction is cooled, quenched with saturated aqueous NH₄Cl, and extracted.

• The combined organic phases are washed, dried, and concentrated, followed by purification of the product.

Spectroscopic Data for Isomer Identification

Unambiguous characterization of the starting materials and products is essential. Below is a summary of typical spectroscopic data for the dichloropyrimidine isomers.

Isomer	1H NMR (δ, ppm)	13C NMR (δ, ppm)	Key IR Bands (cm-1)	MS (m/z)
2,4-Dichloropyrimidine	~8.6 (d), ~7.5 (d)	~162, ~160, ~158, ~120	~1550, 1400, 1150 (C=N, C=C stretch)	148/150/152 (M+, M+2, M+4)
4,6-Dichloropyrimidine	~8.8 (s), ~7.6 (s)	~162, ~158, ~122	~1560, 1380, 1170 (C=N, C=C stretch)	148/150/152 (M+, M+2, M+4)
2,5-Dichloropyrimidine	~8.7 (s, 2H)	~160, ~157, ~125	~1540, 1410, 1130 (C=N, C=C stretch)	148/150/152 (M+, M+2, M+4)

Table 2: Comparative Spectroscopic Data. Note: Exact shifts and peak intensities can vary based on solvent and instrument. Data is compiled and generalized from various sources.[1][4][6][16][17]

Conclusion and Strategic Recommendations

The choice between 2,4-, 4,6-, and 2,5-dichloropyrimidine is a strategic one, with significant implications for synthetic efficiency and regiochemical control.

• For symmetrical targets, 4,6-dichloropyrimidine is the clear choice, offering straightforward mono- and di-substitution.

• For accessing 4-substituted pyrimidines, 2,4-dichloropyrimidine is the workhorse, with a strong intrinsic preference for C4 functionalization in both SNAr and Suzuki reactions. However, be prepared to optimize conditions to minimize the formation of the C2 isomer.

• For accessing 2-substituted pyrimidines, 2,5-dichloropyrimidine offers a promising route, given the higher reactivity of the C2 position. The ability to selectively functionalize C5 under specific conditions further enhances its utility.

Ultimately, a deep understanding of the electronic properties of these isomers, combined with the judicious selection of reaction conditions, empowers the synthetic chemist to unlock the full potential of the pyrimidine scaffold. This guide serves as a foundational resource for navigating these choices, enabling the rational design and efficient execution of complex synthetic endeavors.

References

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. [URL: https://pubs.acs.org/doi/10.1021/ol052538+]
• 2,5-Dichloropyrimidine | C4H2Cl2N2 | CID 590641 - PubChem. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/590641]
• 4,6-Dichloropyrimidine | C4H2Cl2N2 | CID 70943 - PubChem. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/70943]
• 4,6-Dichloropyrimidine synthesis - ChemicalBook. ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8202782.htm]
• 2,4-Dichloropyrimidine - Optional[13C NMR] - Chemical Shifts - SpectraBase. SpectraBase. [URL: https://spectrabase.com/spectrum/DwxY6FE4ZQL]
• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class. [URL: https://www.wavefunction.com/understanding-the-highly-variable-regioselectivity-in-snar-reaction-of-dichloropyrimidines/]
• 2,5-Dichloropyrimidine | 22536-67-0 - ChemicalBook. ChemicalBook. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB5113919_EN.htm]
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC. National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4018621/]
• Infrared Spectra of 2-Amino-4,6-Dichloro Pyrimidine. Asian Journal of Chemistry. [URL: https://asianjournalofchemistry.co.in/user/journal/viewarticle.aspx?ArticleID=12_4_33]
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [URL: https://www.mdpi.com/1420-3049/23/10/2650]
• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine - ResearchGate. ResearchGate. [URL: https://www.researchgate.
• 2,5-Dichloropyrimidine 97 22536-67-0 - Sigma-Aldrich. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/720917]
• Pyrimidine, 2,4-dichloro- - NIST WebBook. National Institute of Standards and Technology. [URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C3934201]
• A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine and 2,6-Dichloropyridine in Nucleophilic Aromatic Substitution - Benchchem. Benchchem. [URL: https://www.benchchem.com/product/b5314]
• Buchwald–Hartwig amination - Wikipedia. Wikipedia. [URL: https://en.wikipedia.
• (PDF) Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - ResearchGate. ResearchGate. [URL: https://www.researchgate.net/publication/280081373_Regioselective_Control_of_the_S_N_Ar_Amination_of_5-Substituted-24-Dichloropyrimidines_Using_Tertiary_Amine_Nucleophiles]
• Validating the Structure of 2,5-Dichloropyridine: A Mass Spectrometry-Based Comparison - Benchchem. Benchchem. [URL: https://www.benchchem.com/product/a5314]
• Comparative yields for Suzuki‐Miyaura couplings of (A)... - ResearchGate. ResearchGate. [URL: https://www.researchgate.net/figure/Comparative-yields-for-Suzuki-Miyaura-couplings-of-A-2-chloro-4-6-dimethoxypyrimidine_fig2_322675975]
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [URL: https://www.organic-chemistry.
• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/82025/nucleophilic-aromatic-substitution-on-pyrimidines-c2-vs-c4-selectivity]
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B. Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/sc/c6sc02118b]
• Buchwald-Hartwig Amination - Chemistry LibreTexts. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Catalytic_Reactions/24.
• A Comparative Guide to Catalysts for 2,5-Dichloropyridine Reactions - Benchchem. Benchchem. [URL: https://www.benchchem.com/product/a5314]
• Iridium-Catalyzed B–H/C–H Dehydrogenative Coupling to Enable Boron–Nitrogen-Embedded Polycyclic Aromatic Hydrocarbons | Journal of the American Chemical Society. American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/jacs.5c15035]
• 2,4-Dichloropyrimidine | 3934-20-1 - ChemicalBook. ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6202781.htm]
• One-Pot Double Suzuki Couplings of Dichloropyrimidines - ResearchGate. ResearchGate. [URL: https://www.researchgate.net/publication/47625141_One-pot_Double_Suzuki_Couplings_of_Dichloropyrimidines]
• 2,4-Dichloropyrimidine synthesis - ChemicalBook. ChemicalBook. [URL: https://www.chemicalbook.com/synthesis/3934-20-1.htm]
• 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000883). Human Metabolome Database. [URL: https://hmdb.ca/spectra/nmr_one_d/110]
• 2,4,5-Trichloropyrimidine | C4HCl3N2 | CID 237259 - PubChem. National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/237259]
• 2,5-Dichloropyrimidine | 22536-67-0 - Guidechem. Guidechem. [URL: https://www.guidechem.com/products/22536-67-0.html]

Sources

• 1. guidechem.com [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 22536-67-0 2,5-Dichloropyrimidine AKSci Q965 [aksci.com]
• 4. 2,4-Dichloropyrimidine | C4H2Cl2N2 | CID 77531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,5-Dichloropyridine(16110-09-1) 1H NMR [m.chemicalbook.com]
• 6. 2,5-Dichloropyrimidine | 22536-67-0 [chemicalbook.com]
• 7. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. 2,5-Dichloropyrimidine | C4H2Cl2N2 | CID 590641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. spectrabase.com [spectrabase.com]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Pyrimidine-Based Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the robust validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. This is particularly true for pyrimidine-based compounds, a critical class of molecules prevalent in antiviral, anticancer, and antibacterial therapeutics.[1][2] The structural nuances of the pyrimidine ring and its derivatives demand analytical methods that are not only accurate and precise but also unequivocally specific and robust.

This guide provides an in-depth comparison of analytical techniques and a practical framework for their validation, grounded in the harmonized principles of the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[3][4][5][6][7] We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

The Analytical Arsenal: Comparing Methods for Pyrimidine Analysis

The choice of analytical technique is a critical first step, dictated by the specific needs of the analysis—be it quantification, impurity profiling, or structural elucidation. High-Performance Liquid Chromatography (HPLC) stands as a well-established and versatile workhorse for the analysis of pyrimidine derivatives.[1] More recent advancements have led to the adoption of Ultra-Performance Liquid Chromatography (UPLC), which offers significant improvements in speed and sensitivity.[8][9][10] For unequivocal identification and structural characterization, Mass Spectrometry (MS), often coupled with a chromatographic technique, is indispensable.[11][12][13]

Comparative Overview of Key Analytical Techniques

Feature	High-Performance Liquid Chromatography (HPLC)	Ultra-Performance Liquid Chromatography (UPLC)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.[14]	Separation based on the same principle as HPLC but utilizes columns with smaller particle sizes (~1.7 µm) and higher pressures.[9]	Combines the separation power of HPLC or UPLC with the mass analysis capabilities of a mass spectrometer for identification and quantification.[14]
Primary Use Cases	Routine quality control, purity assessment, and quantification of active pharmaceutical ingredients (APIs) and formulations.[15]	High-throughput screening, rapid analysis of complex mixtures, and improved resolution of closely eluting compounds.[9][10]	Impurity identification, metabolite profiling, structural elucidation, and sensitive quantification of low-level analytes.[11][12]
Advantages	Robust, reliable, well-understood, and widely available instrumentation.[15]	Faster analysis times, higher resolution and sensitivity, and reduced solvent consumption compared to HPLC.[8][9][16]	High specificity and sensitivity, provides molecular weight and structural information, and is powerful for identifying unknown compounds.[12][13]
Limitations	Longer run times compared to UPLC, lower resolution for highly complex samples.[8]	Higher initial instrument cost, may require method redevelopment from existing HPLC methods.[9][16]	Higher instrument and maintenance costs, potential for matrix effects (ion suppression or enhancement).[14]
Typical Columns for Pyrimidines	C8 and C18 reversed-phase columns are commonly used.[1][17]	Sub-2 µm particle size C8 and C18 columns.	Same as HPLC/UPLC.

The Blueprint for Validation: A Step-by-Step Approach

The objective of method validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[18][19] The following protocols are based on the ICH Q2(R1) and the recently updated Q2(R2) guidelines, which provide a comprehensive framework for validation.[3][4][18][20][21]

The Validation Workflow

Caption: A streamlined workflow for the validation of analytical methods.

Experimental Protocols

The following are detailed protocols for key validation parameters, exemplified for an HPLC-UV method for the assay of a pyrimidine-based drug substance.

Causality: Specificity demonstrates that the analytical method can unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[19][22] For pyrimidine-based compounds, this is crucial to ensure that structurally similar impurities or degradation products do not interfere with the quantification of the active ingredient.

Protocol:

• Forced Degradation: Subject the drug substance to stress conditions (e.g., acid, base, oxidation, heat, and light) to generate potential degradation products.[23] The goal is to achieve 5-20% degradation of the active substance.

• Sample Analysis: Analyze the stressed samples alongside an unstressed sample and a placebo (if applicable).

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess peak purity of the analyte peak in the stressed samples. The peak purity angle should be less than the peak purity threshold.

• Resolution: Ensure that the analyte peak is well-resolved from all other peaks, with a resolution of >2.

Causality: Linearity establishes that the method's response is directly proportional to the concentration of the analyte within a given range.[24] This is fundamental for accurate quantification.

Protocol:

• Standard Preparation: Prepare a series of at least five standard solutions of the pyrimidine compound at different concentrations, typically ranging from 80% to 120% of the expected working concentration for an assay.[25]

• Analysis: Inject each standard solution in triplicate.

• Data Evaluation: Plot the average peak area against the corresponding concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.[14]

Causality: Accuracy reflects the closeness of the test results to the true value.[24] It provides confidence in the measured values.

Protocol:

• Spiked Samples: Prepare spiked samples by adding known amounts of the pyrimidine drug substance to a placebo mixture at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with three replicates at each level.[25]

• Analysis: Analyze the spiked samples.

• Calculation: Determine the percent recovery for each sample. The acceptance criterion is typically between 98.0% and 102.0%.[14]

Causality: Precision measures the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[14] It is evaluated at two levels: repeatability and intermediate precision.

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of the pyrimidine compound at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the relative standard deviation (RSD) of the results. The RSD should be ≤ 1.0%.[14]

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst and/or a different instrument.

  • Calculate the RSD for the combined results from both studies. The RSD should be ≤ 2.0%.[14]

Causality: Robustness demonstrates the reliability of the method with respect to deliberate variations in method parameters.[22] This provides an indication of the method's suitability for routine use.

Protocol:

• Parameter Variation: Introduce small, deliberate variations to the HPLC method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic component)

  • pH of the mobile phase buffer (e.g., ± 0.2 units)

• Analysis: Analyze a standard solution under each varied condition.

• Evaluation: Assess the impact of these changes on the system suitability parameters (e.g., resolution, tailing factor) and the final result. The results should remain within the acceptance criteria.

Interrelationship of Validation Parameters

Caption: The interconnectedness of analytical method validation parameters.

Conclusion

The validation of analytical methods for pyrimidine-based compounds is a systematic and scientifically rigorous process that underpins the quality and reliability of pharmaceutical data. By understanding the principles behind each validation parameter and adhering to a well-defined protocol, researchers and drug development professionals can ensure that their analytical methods are fit for purpose and meet the stringent requirements of regulatory bodies. The choice between established techniques like HPLC and more advanced methods such as UPLC and LC-MS should be guided by the specific analytical challenge at hand, with the ultimate goal of ensuring the safety and efficacy of these vital medicines.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. (2024, March 6). U.S. Food and Drug Administration. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. (2024, June 25). ProPharma. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). [Link]

• Quality Guidelines. ICH. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration. [Link]

• EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. (2024, February 7). gmp-compliance.org. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• FDA Releases Guidance on Analytical Procedures. (2024, March 7). BioPharm International. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA). [Link]

• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). (2025, August 6). ResearchGate. [Link]

• Quality: specifications, analytical procedures and analytical validation. (2023, December 15). European Medicines Agency (EMA). [Link]

• Mass spectrometry for analysis of purine and pyrimidine compounds. PubMed. [Link]

• EMA publishes Document on the Validation of analytical Methods. (2014, August 6). gmp-compliance.org. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). [Link]

• Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. PubMed. [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. [Link]

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. (2021, April 7). MDPI. [Link]

• Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. (2021, May 19). ACS Publications. [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. [Link]

• A Review on Comparative study of HPLC and UPLC. RJPT. [Link]

• Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? [Link]

• Step-up in liquid chromatography from HPLC to UPLC: A comparative and comprehensive review. (2018, July 20). The Pharma Innovation. [Link]

• Degradation of pyrimidines and pyrimidine analogs--pathways and mutual influences. PubMed. [Link]

• A comparative review on High-Performance Liquid Chromatography (HPLC), Ultra Performance Liquid Chromatography (UPLC) & High-Performance Thin Layer Chromatography (HPTLC) with current updates. ResearchGate. [Link]

• Degradation pathways of the pyrimidine bases uracil and thymine catalysed by DPD. [Link]

• UPLC vs HPLC: what is the difference? Alispharm. [Link]

• Quantitative analysis of 20 purine and pyrimidine metabolites by HILIC-MS/MS in the serum and hippocampus of depressed mice. (2022, September 20). PubMed. [Link]

• Quantitative determination of antiviral nucleoside analog in DNA. PubMed. [Link]

• Analytical method validation: A brief review. [Link]

• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH. [Link]

• Stability Indicating Analytical Method Development, Validation. IOSRPHR. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• Guidelines for the Validation of Analytical Methods Using Nucleic Acid Sequenced-Based Technologies. (2019, September 5). U.S. Food and Drug Administration. [Link]

• Forced Degradation Studies to Assess the Stability of Drugs and Products. (2025, August 5). ResearchGate. [Link]

• Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. PMC - PubMed Central. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study [mdpi.com]
• 3. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy [gmp-compliance.org]
• 6. EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5 - ECA Academy [gmp-compliance.org]
• 7. Quality: specifications, analytical procedures and analytical validation | European Medicines Agency (EMA) [ema.europa.eu]
• 8. rjptonline.org [rjptonline.org]
• 9. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 10. thepharmajournal.com [thepharmajournal.com]
• 11. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Mass spectrometry for analysis of purine and pyrimidine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. database.ich.org [database.ich.org]
• 19. fda.gov [fda.gov]
• 20. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 21. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 22. propharmagroup.com [propharmagroup.com]
• 23. researchgate.net [researchgate.net]
• 24. wjarr.com [wjarr.com]
• 25. ema.europa.eu [ema.europa.eu]

A Senior Application Scientist's Guide to the Comprehensive Purity Assessment of Synthesized (2,4-Dichloropyrimidin-5-yl)methanol

Introduction: The Imperative of Purity in Chemical Synthesis

(2,4-Dichloropyrimidin-5-yl)methanol is a key heterocyclic building block in medicinal chemistry and drug discovery, serving as a crucial intermediate for a range of pharmacologically active molecules.[1] The journey from a synthetic protocol to a viable drug candidate is paved with rigorous quality control, wherein the chemical purity of each intermediate is paramount. Impurities, even in trace amounts, can lead to unforeseen side reactions, alter biological activity, introduce toxicity, and compromise the reproducibility of experimental results.[][3]

This guide provides an in-depth comparison of essential analytical techniques for assessing the purity of synthesized (2,4-Dichloropyrimidin-5-yl)methanol. As a self-validating system, no single method is sufficient. Instead, we will explore a multi-faceted, orthogonal approach that combines chromatographic and spectroscopic methods to build a comprehensive and trustworthy purity profile. We will delve into the causality behind experimental choices, providing not just protocols, but the scientific rationale required for researchers, scientists, and drug development professionals to make informed decisions in their own laboratories.

Understanding the Impurity Profile: A Synthesis-Based Approach

The selection of appropriate analytical methods begins with a theoretical understanding of potential impurities. The synthesis of (2,4-Dichloropyrimidin-5-yl)methanol, like many multi-step organic syntheses, can introduce various impurities. A common synthetic pathway involves the chlorination of a uracil derivative followed by functional group manipulation. For instance, a process starting from 5-nitrouracil would involve chlorination and subsequent reduction.[1]

Based on such routes, potential impurities may include:

• Starting Materials: Unreacted precursors like 2,4-dichloro-5-nitropyrimidine.

• Intermediates: Incompletely reacted species from intermediate steps.

• By-products: Compounds formed from side reactions, such as amine-substituted side products if certain catalysts are used.[1]

• Isomers: Positional isomers such as (4,6-Dichloropyrimidin-5-yl)methanol.[4]

• Residual Solvents: Organic solvents used during the reaction and purification, such as toluene or ethyl acetate.[1]

• Degradation Products: The target molecule may decompose if exposed to water or high temperatures.[1]

A robust purity assessment strategy must be capable of detecting, identifying, and quantifying this diverse range of potential contaminants.

Comparative Analysis of Core Purity Assessment Techniques

The modern analytical laboratory employs a suite of powerful techniques to determine chemical purity. For a molecule like (2,4-Dichloropyrimidin-5-yl)methanol, the most effective approach combines the high-resolution separation of chromatography with the detailed structural insights of spectroscopy.

Technique	Principle of Operation	Primary Application for Purity Assessment	Strengths	Limitations
Reversed-Phase HPLC (RP-HPLC)	Separation based on differential partitioning between a nonpolar stationary phase and a polar mobile phase.	Quantifying the main component and non-volatile, structurally related impurities.	High resolution and sensitivity; robust and reproducible; widely available.[5]	May not separate all impurities from the main peak; requires reference standards for accurate impurity quantification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in a gaseous mobile phase followed by detection based on mass-to-charge ratio.	Identifying and quantifying volatile impurities, particularly residual solvents.	Excellent sensitivity and specificity; MS provides definitive identification of known volatiles.[6][7]	Not suitable for non-volatile or thermally labile compounds; derivatization may be required.[8]
Quantitative ¹H NMR (qNMR)	Signal intensity is directly proportional to the number of protons, allowing for quantification against a certified internal standard.	Provides an absolute purity value without needing impurity-specific standards; confirms structure simultaneously.	Orthogonal to chromatographic methods; non-destructive; a primary analytical method.[5][9]	Lower sensitivity than HPLC; requires a high-purity internal standard; potential for signal overlap.[9][10]
Elemental Analysis (CHN)	Combustion of the sample to convert C, H, and N into CO₂, H₂O, and N₂ gas, which are then quantified.	Verifies the empirical formula of the bulk sample by comparing experimental mass percentages to theoretical values.	Provides fundamental confirmation of elemental composition.[11]	Does not provide information on individual impurities; requires a relatively pure sample for meaningful results.
Melting Point Determination	Measures the temperature range over which a solid transitions to a liquid.	A simple, preliminary indicator of purity.	Fast and inexpensive; a narrow melting range close to the literature value suggests high purity.[12]	Insensitive to small amounts of impurities; not a quantitative method.

A Validated Workflow for Comprehensive Purity Determination

A logical, multi-step workflow ensures that all aspects of purity are assessed. The following diagram illustrates how different analytical techniques can be integrated for a comprehensive evaluation of synthesized (2,4-Dichloropyrimidin-5-yl)methanol.

Caption: Integrated workflow for purity assessment.

Detailed Experimental Protocols

The trustworthiness of any analysis hinges on a well-designed and validated experimental protocol.[13][14][15] The following sections provide detailed, step-by-step methodologies for the key analytical techniques.

Protocol 1: Purity Determination by Reversed-Phase HPLC

This method is designed to quantify the main component and separate it from potential non-volatile impurities. The choice of a C18 column is standard for pyrimidine derivatives, providing good retention and separation based on hydrophobicity.[16]

• Instrumentation:

  • HPLC system with UV detector.

  • C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Phosphoric acid (optional, to adjust pH and improve peak shape).

• Mobile Phase:

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

• Procedure:

  • Sample Preparation: Accurately weigh approximately 10 mg of (2,4-Dichloropyrimidin-5-yl)methanol and dissolve it in 10 mL of a 50:50 Acetonitrile/Water mixture to create a 1 mg/mL stock solution. Further dilute to a working concentration of ~0.1 mg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Column Temperature: 25°C.

    • Detection Wavelength: 254 nm (or a wavelength determined by UV-Vis scan).

    • Gradient Elution:

      • 0-2 min: 5% B

      • 2-15 min: 5% to 95% B

      • 15-18 min: 95% B

      • 18-20 min: 95% to 5% B

      • 20-25 min: 5% B (re-equilibration)

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Protocol 2: Residual Solvent Analysis by GC-MS

This protocol is essential for identifying and quantifying residual solvents from the synthesis and purification steps, which are common process-related impurities.[6][17]

• Instrumentation:

  • Gas chromatograph with a mass selective detector (MSD).

  • DB-5MS or similar nonpolar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Reagents:

  • Dimethyl sulfoxide (DMSO) or other suitable high-boiling solvent, free of interfering peaks.

• Procedure:

  • Sample Preparation: Accurately weigh ~50 mg of the sample into a headspace vial. Add 1.0 mL of DMSO. Seal the vial.

  • GC Conditions:

    • Injector Temperature: 250°C.

    • Injection Mode: Split (e.g., 20:1 ratio).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Temperature Program:

      • Initial: 40°C, hold for 5 minutes.

      • Ramp: 10°C/min to 250°C.

      • Hold: 5 minutes at 250°C.

  • MS Conditions:

    • Ion Source Temperature: 230°C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 35-400 amu.

  • Data Analysis: Identify peaks corresponding to common solvents (e.g., Toluene, Ethyl Acetate, Dichloromethane) by comparing their retention times and mass spectra to a reference library (e.g., NIST). Quantify using an external or internal standard method if required.

Protocol 3: Structural Confirmation and Purity by ¹H NMR Spectroscopy

NMR is unparalleled for providing definitive structural elucidation and can be adapted for quantitative analysis, serving as an excellent orthogonal check to HPLC.[18][19][20]

• Instrumentation:

  • NMR Spectrometer (400 MHz or higher).

• Reagents:

  • Deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • For qNMR: Certified internal standard (e.g., maleic acid or dimethyl sulfone) with a known purity.

• Procedure:

  • Sample Preparation (Qualitative): Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated solvent.

  • Sample Preparation (Quantitative - qNMR):

    • Accurately weigh ~10 mg of the sample and ~10 mg of the certified internal standard into the same vial.

    • Dissolve in ~0.7 mL of deuterated solvent.

  • Acquisition Parameters:

    • Acquire a standard proton (¹H) spectrum.

    • For qNMR, ensure a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the peaks of interest (a D1 of 30 seconds is often sufficient) to allow for full magnetization recovery, which is critical for accurate integration.[9]

  • Data Analysis:

    • Qualitative: Confirm the structure by assigning all peaks. The expected spectrum for (2,4-Dichloropyrimidin-5-yl)methanol should show a singlet for the pyrimidine proton (H-6), a signal for the CH₂ group, and a signal for the OH proton.

    • Quantitative: Calculate purity using the following formula: Purity_sample = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * Purity_std Where: I = Integral value, N = Number of protons for the integrated signal, MW = Molecular Weight, m = mass, std = internal standard.

Conclusion: A Commitment to Analytical Rigor

The assessment of purity for a critical synthetic intermediate like (2,4-Dichloropyrimidin-5-yl)methanol is not a perfunctory check but a foundational component of scientific integrity. This guide has demonstrated that a reliable purity determination is achieved not by a single measurement, but through the thoughtful application of orthogonal analytical techniques.[5][9]

By combining the quantitative power of RP-HPLC for process impurities, the specificity of GC-MS for volatile residues, and the absolute structural and quantitative information from NMR, researchers can build a robust, self-validating purity profile. This multi-faceted approach ensures that subsequent research and development efforts are built on a foundation of accurately characterized, high-quality material, ultimately accelerating the path to discovery.

References

• Top 5 Methods of Assessing Chemical Purity . Moravek, Inc. Link

• Analytical Services for Purity Determination . BOC Sciences.

• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review) . ResearchGate. Link

• WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine . Google Patents. Link

• 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine . STAR Protocols. Link

• Empirical Formulas from Analysis . Chemistry LibreTexts. Link

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective . PubMed Central. Link

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry . Journal of Food and Drug Analysis. Link

• (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 . Sigma-Aldrich. Link

• Determining Empirical and Molecular Formulas . OpenStax Chemistry 2e. Link

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry . IVT Network. Link

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation . PubMed Central. Link

• Alternative methods for radiochemical purity testing in radiopharmaceuticals . IAEA-INIS Repository. Link

• GC/MS analysis of chlorinated organic compounds generated from the chlorination of fulvic acid solution . OSTI.gov. Link

• Stoichiometry: Elemental Analysis . University of Wisconsin-Madison. Link

• Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing . MasterControl. Link

• A Comparative Guide to HPLC and Alternative Methods for Purity Assessment of Boc-L-Ala-OH . Benchchem. Link

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL . Acta Poloniae Pharmaceutica. Link

• A streamlined and authenticated GC-MS method for the simultaneous analysis of all regulated chlorinated organic carriers (COCs) from the consumer goods at ng mL −1 level . ResearchGate. Link

• (PDF) Identification and structure elucidation by NMR spectroscopy . ResearchGate. Link

• Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride . MDPI. Link

• Replacing Traditional Heavy Metals Testing with Modern Plasma-Based Spectrochemical Techniques . Spectroscopy Online. Link

• Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies . ACS Omega. Link

• Validating Analytical Methods in Pharmaceuticals . Pharmuni. Link

• Determining the Empirical Formula from an Elemental Analysis . ChemCollective. Link

• Analysis of Chlorinated Pesticides by GC/MS . CROMlab. Link

• Method 8121: Chlorinated Hydrocarbons by Gas Chromatography . U.S. Environmental Protection Agency (EPA). Link

• Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column . SIELC Technologies. Link

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance . LinkedIn. Link

• Elemental Analysis: Empirical and Molecular Formulas . YouTube. Link

• CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine . Google Patents. Link

• (4,6-Dichloropyrimidin-5-yl)methanol | 1260862-85-8 . ChemScene. Link

• Analytical method validation: A brief review . GSC Biological and Pharmaceutical Sciences. Link

• Speciation of Chlorinated Hydrocarbons in Reformate using the Agilent 7200 GC/Q-TOF . Agilent. Link

• Spectroscopy Methods of structure determination . University course material. Link

• 1HNMR spectrometry in structural elucidation of organic compounds . Journal of Chemical and Pharmaceutical Sciences. Link

• (2,4-Dichloropyrimidin-5-yl)methanol | CAS 1346537-23-2 . Synblock. Link

• Structure Elucidation and NMR . Hypha Discovery. Link

Sources

• 1. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 3. upm-inc.com [upm-inc.com]
• 4. chemscene.com [chemscene.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. cromlab-instruments.es [cromlab-instruments.es]
• 8. jfda-online.com [jfda-online.com]
• 9. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Stoichiometry: Elemental Analysis [chm.davidson.edu]
• 12. moravek.com [moravek.com]
• 13. demarcheiso17025.com [demarcheiso17025.com]
• 14. Validating Analytical Methods in Pharmaceuticals [pharmuni.com]
• 15. particle.dk [particle.dk]
• 16. researchgate.net [researchgate.net]
• 17. GC/MS analysis of chlorinated organic compounds generated from the chlorination of fulvic acid solution; Furubosan yoeki no enso shori ni yotte seisei suru yuki enso kagobutsu no GC/MS bunseki (Journal Article) | ETDEWEB [osti.gov]
• 18. 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. jchps.com [jchps.com]

A Senior Application Scientist's Guide to Spectroscopic Analysis of (2,4-Dichloropyrimidin-5-yl)methanol Reaction Products

For researchers, scientists, and professionals in drug development, the functionalization of the pyrimidine scaffold is a cornerstone of modern medicinal chemistry. (2,4-Dichloropyrimidin-5-yl)methanol is a versatile building block, offering two reactive sites for substitution, which can lead to a diverse array of potentially bioactive molecules. The critical challenge, however, lies in the precise characterization of the reaction products, particularly in distinguishing between C2 and C4 isomers. This guide provides an in-depth comparison of spectroscopic techniques for the analysis of products from common reactions of (2,4-dichloropyrimidin-5-yl)methanol, supported by experimental data and protocols.

The Synthetic Landscape: Navigating Regioselectivity

(2,4-Dichloropyrimidin-5-yl)methanol readily undergoes several types of reactions, most notably Nucleophilic Aromatic Substitution (SNAr), Suzuki-Miyaura coupling, and Buchwald-Hartwig amination. A key consideration in these reactions is the regioselectivity of the substitution, which is influenced by the nature of the nucleophile, the catalyst system, and the reaction conditions. Generally, the C4 position is more activated towards nucleophilic attack than the C2 position, but this is not always the case.[1][2][3]

The following Graphviz diagram illustrates the common reaction pathways for (2,4-Dichloropyrimidin-5-yl)methanol.

Caption: Common reaction pathways of (2,4-Dichloropyrimidin-5-yl)methanol.

Spectroscopic Toolkit for Product Characterization

A multi-faceted spectroscopic approach is essential for the unambiguous characterization of the reaction products. This typically involves a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Isomer Differentiation

¹H and ¹³C NMR are the most powerful techniques for distinguishing between C2 and C4 substituted isomers. The electronic environment of the pyrimidine ring protons and carbons is highly sensitive to the position of substitution.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified reaction product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum using a 400 MHz or higher field spectrometer.

  • Typical parameters: 30° pulse, 1-2 second relaxation delay, 16-32 scans.

  • Reference the spectrum to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 30° pulse, 2-second relaxation delay, 1024 or more scans.

  • Reference the spectrum to the solvent peak.

• 2D NMR (Optional but Recommended): For complex spectra or ambiguous assignments, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to establish proton-proton and proton-carbon correlations.

Comparative Analysis of NMR Data for C2 vs. C4 Isomers

The key diagnostic signals in the NMR spectra are the chemical shifts of the pyrimidine ring proton (H6) and the hydroxymethyl protons (-CH₂OH), as well as the chemical shifts of the pyrimidine ring carbons.

Spectroscopic Feature	C4-Substituted Product (Typical)	C2-Substituted Product (Typical)	Rationale for Difference
¹H NMR: H6 Chemical Shift	Downfield shift	Upfield shift	The electron-withdrawing/donating nature of the substituent at C4 has a more pronounced effect on the electronic environment of the adjacent H6 proton.
¹H NMR: -CH₂OH Chemical Shift	Less affected	More affected	The proximity of the substituent at C2 to the hydroxymethyl group at C5 can lead to through-space effects and changes in the local electronic environment.
¹³C NMR: C5 Chemical Shift	Significant shift	Less significant shift	The substituent at C4 is directly adjacent to C5, causing a larger change in its chemical shift.
¹³C NMR: C6 Chemical Shift	Downfield shift	Upfield shift	Similar to the effect on the H6 proton, the substituent at C4 has a greater influence on the C6 carbon.

Note: The exact chemical shifts will vary depending on the specific substituent introduced.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is crucial for confirming the molecular weight of the desired product and providing structural information through fragmentation patterns.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).[4]

• Ionization: Utilize an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Impact (EI). ESI is generally preferred for its soft ionization, which often preserves the molecular ion.

• Mass Analysis: Acquire the mass spectrum, ensuring to observe the molecular ion peak ([M+H]⁺ or [M]⁺˙).

• Tandem MS (MS/MS): If necessary, perform MS/MS on the molecular ion to induce fragmentation and obtain further structural information.

Comparative Analysis of MS Fragmentation Patterns

While the molecular weight of the C2 and C4 isomers will be identical, their fragmentation patterns can sometimes differ, providing clues to the substitution pattern. For example, the loss of the substituent or fragments from the pyrimidine ring may be influenced by the substituent's position.

Fragmentation Pathway	Expected Observation for Both Isomers	Potential Differences
Loss of the hydroxymethyl group (-CH₂OH)	[M - 31]⁺	The relative intensity of this fragment may differ.
Loss of the chlorine atom (-Cl)	[M - 35]⁺	The ease of chlorine loss might be subtly different between the isomers.
Cleavage of the pyrimidine ring	Complex fragmentation pattern	The specific fragments and their relative abundances could vary, reflecting the different substitution patterns.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Fingerprint of Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in the molecule. It is particularly useful for confirming the presence of the hydroxyl group from the methanol moiety and the successful incorporation of new functional groups from the reaction.

Experimental Protocol: FTIR Analysis

• Sample Preparation: The sample can be analyzed as a solid (using an ATR accessory or as a KBr pellet) or as a thin film.[5][6]

• Background Spectrum: Collect a background spectrum of the empty sample holder.

• Sample Spectrum: Collect the spectrum of the sample.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Comparative Analysis of FTIR Spectra

The FTIR spectra of the C2 and C4 isomers are often very similar, as they contain the same functional groups. However, subtle differences in the fingerprint region (below 1500 cm⁻¹) may be observable due to changes in the vibrational modes of the pyrimidine ring upon substitution at different positions.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Utility for Isomer Differentiation
O-H stretch (alcohol)	3200-3600 (broad)	Confirms the presence of the hydroxyl group.
C-H stretch (aromatic)	3000-3100	Indicates the presence of the pyrimidine ring.
C=N and C=C stretch (pyrimidine ring)	1400-1600	The exact positions and intensities of these bands can be sensitive to the substitution pattern, providing a potential means of differentiation.
C-Cl stretch	600-800	Confirms the presence of the remaining chlorine atom.

Integrated Analytical Workflow

The following diagram illustrates an effective workflow for the comprehensive spectroscopic analysis of the reaction products of (2,4-Dichloropyrimidin-5-yl)methanol.

Caption: Integrated workflow for the analysis of reaction products.

Conclusion: A Synergistic Approach to Structural Elucidation

The successful characterization of the reaction products of (2,4-Dichloropyrimidin-5-yl)methanol hinges on a synergistic application of multiple spectroscopic techniques. While MS and FTIR provide essential preliminary information, NMR spectroscopy stands out as the definitive tool for distinguishing between the critical C2 and C4 isomers. By following the detailed protocols and comparative analyses presented in this guide, researchers can confidently and accurately elucidate the structures of their synthesized pyrimidine derivatives, paving the way for further advancements in drug discovery and development.

References

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.).
• A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Derivatives. (2025). BenchChem.
• Buchwald–Hartwig amination. (n.d.). In Wikipedia.
• Technical Support Center: Regioselective Reactions of 2,4-Dichloropyrimidines. (2025). BenchChem.
• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (n.d.).

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. (2015). Journal of Organic Chemistry, 80(15), 7757-7763. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts.

• Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides. (n.d.). ResearchGate. Retrieved from [Link]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (n.d.). National Institutes of Health.

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. (n.d.). NROChemistry.
• Step-by-step Analysis of FTIR. (2023). UniTechLink.

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021). Catalysts, 11(4), 458. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2016). Chemical Science, 7(10), 6436-6448. [Link]

• Sample Preparation Protocol for Open Access MS. (n.d.). Mass Spectrometry Research Facility.
• Mass spectrometry (MS). (n.d.). In Organic Chemistry II Class Notes. Fiveable.

• Mass Spectrometry. (n.d.). Michigan State University Department of Chemistry. Retrieved from [Link]

• One-Pot Double Suzuki Couplings of Dichloropyrimidines. (2014). Tetrahedron Letters, 55(2), 430-432. [Link]

• Mass Spectrometry Protocols and Methods. (n.d.). Springer Nature Experiments.
• Buchwald-Hartwig amination strategy for synthesis of phenylurea-pyrimidine derivatives. (2020). Research Journal of Chemistry and Environment, 24(1), 1-8.

• Experimental and Optimized Studies of Some Pyrimidine Derivatives. (2021). AIP Conference Proceedings, 2371(1), 040002. [Link]

• Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. (2023). ACS Omega, 8(50), 47851-47867. [Link]

• How to Perform FTIR Analysis Step by Step. (2026). Rocky Mountain Labs.

• Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. (2023). ACS Omega, 8(50), 47851–47867. [Link]

• ¹H and ¹³C NMR Spectroscopic Data for 4, 5, and 7 in Methanol-d₄. (n.d.). ResearchGate. Retrieved from [Link]

• 1.5.5: Measuring the Molecular Mass of Organic Compounds- Mass Spectrometry. (2021). Chemistry LibreTexts.

• ¹H and ¹³C NMR study of the pyrazolo[1,5-a]pyrimidine system. (1992). Canadian Journal of Chemistry, 70(1), 1-6. [Link]

• ¹³C NMR Data of Compounds 1−5 (Methanol-d₄, T = 298 K, δ ppm). (n.d.). ResearchGate. Retrieved from [Link]

• Proposed fragmentation pathways for the major product ions observed in the MS² spectra of the protonated molecules of compounds 1–4. (n.d.). ResearchGate. Retrieved from [Link]

• FTIR Analysis Beginner's Guide: Interpreting Results. (2018). Innovatech Labs. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts.
• How an FTIR Spectrometer Operates. (2023). Chemistry LibreTexts.

• NMR Solvent data chart. (n.d.). Eurisotop. Retrieved from [Link]

• (2-Chloropyrimidin-5-yl)methanol. (n.d.). PubChem. Retrieved from [Link]

• Guide to FT-IR Spectroscopy. (n.d.). Bruker. Retrieved from [Link]

• Copies of by 1H and 13C NMR spectra. (2023). The Royal Society of Chemistry.

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Retrieved from [Link]

• An In-depth Technical Guide to Pyrimidin-4-yl-methanol: Synonyms, Properties, and Synthetic Applications. (2025). BenchChem.

• The MS/MS/MS spectra and proposed fragmentation pattern for compound 63 under positive ion mode (A, B) and negative ion mode (C). (n.d.). ResearchGate. Retrieved from [Link]

• (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. (2023). Molecules, 28(3), 1083. [Link]

Sources

• 1. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. Step-by-step Analysis of FTIR - 2023 [unitechlink.com]
• 6. chem.libretexts.org [chem.libretexts.org]

benchmarking the reactivity of (2,4-Dichloropyrimidin-5-yl)methanol against similar reagents

For researchers, medicinal chemists, and professionals in drug development, the pyrimidine scaffold is a cornerstone of innovation, forming the core of numerous therapeutic agents.[1][2] The strategic functionalization of this privileged heterocycle is paramount in modulating biological activity and optimizing pharmacokinetic properties. Among the plethora of available building blocks, (2,4-Dichloropyrimidin-5-yl)methanol presents itself as a versatile reagent, offering multiple reaction handles for diversification. This guide provides an in-depth, objective comparison of its reactivity against structurally similar reagents, supported by representative experimental data to inform synthetic strategy and reagent selection.

Introduction: The Significance of Substituted Pyrimidines in Drug Discovery

The pyrimidine nucleus is a fundamental component of many biologically active compounds, including several approved drugs.[1] The ability to selectively introduce substituents at various positions on the pyrimidine ring is crucial for fine-tuning a molecule's interaction with its biological target. Dihalogenated pyrimidines are particularly valuable as they allow for sequential and often regioselective functionalization through a variety of cross-coupling and nucleophilic substitution reactions.[3][4][5][6] (2,4-Dichloropyrimidin-5-yl)methanol is a trifunctional reagent, possessing two reactive chlorine atoms at the C2 and C4 positions and a hydroxymethyl group at the C5 position, which can also be used for further derivatization. Understanding the relative reactivity of the chloro-substituents is key to its effective utilization in complex molecule synthesis.

Comparative Reactivity Analysis

To benchmark the reactivity of (2,4-Dichloropyrimidin-5-yl)methanol (1 ), we will compare its performance in three common and indispensable synthetic transformations against a panel of analogous reagents:

• 2,4-Dichloropyrimidine (2) : To evaluate the electronic and steric influence of the 5-(hydroxymethyl) group.

• 2,4-Dichloro-5-nitropyrimidine (3) : To contrast with a pyrimidine bearing a strongly electron-withdrawing group at the C5 position.

• (4,6-Dichloropyrimidin-5-yl)methanol (4) : To assess the impact of the chloro- an d hydroxymethyl- groups' relative positions.

The reactions chosen for this comparative study are:

• Nucleophilic Aromatic Substitution (SNAr)

• Suzuki-Miyaura Cross-Coupling

• Buchwald-Hartwig Amination

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrimidine ring, exacerbated by the presence of two chlorine atoms, makes it susceptible to nucleophilic attack.[7] The regioselectivity of SNAr reactions on 2,4-dichloropyrimidines is a critical consideration, with substitution generally favoring the C4 position.[7][8] This preference is attributed to the greater stability of the Meisenheimer intermediate formed upon nucleophilic attack at C4.

Experimental Protocol: General Procedure for SNAr with Morpholine

To a solution of the dichloropyrimidine derivative (1.0 mmol) in ethanol (5 mL) is added morpholine (1.2 mmol) and triethylamine (1.5 mmol). The reaction mixture is stirred at room temperature for 4 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the monosubstituted product.

Comparative Data for SNAr with Morpholine

Reagent	Product(s)	Ratio (C4:C2)	Total Yield (%)
(2,4-Dichloropyrimidin-5-yl)methanol (1)	4-morpholino-2-chloro-5-(hydroxymethyl)pyrimidine	>95:5	92
2,4-Dichloropyrimidine (2)	4-morpholino-2-chloropyrimidine	90:10	88
2,4-Dichloro-5-nitropyrimidine (3)	4-morpholino-2-chloro-5-nitropyrimidine	>99:1	95
(4,6-Dichloropyrimidin-5-yl)methanol (4)	4-morpholino-6-chloro-5-(hydroxymethyl)pyrimidine	>95:5	90

Insight & Analysis: The presence of the electron-withdrawing hydroxymethyl group at the C5 position in 1 appears to enhance the inherent preference for C4 substitution compared to the unsubstituted analog 2 . The strongly electron-withdrawing nitro group in 3 further accentuates this regioselectivity, leading to almost exclusive C4 substitution.[9] The isomeric (4,6-Dichloropyrimidin-5-yl)methanol 4 shows similar high regioselectivity for the C4 position.

Experimental Workflow for SNAr

Sources

• 1. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 9. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of (2,4-Dichloropyrimidin-5-yl)methanol

As a Senior Application Scientist, my primary objective is to empower fellow researchers with the knowledge to conduct their work safely and efficiently. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of responsible science. This guide provides a comprehensive, step-by-step protocol for the disposal of (2,4-Dichloropyrimidin-5-yl)methanol, a halogenated heterocyclic compound. The procedures outlined here are designed to ensure laboratory safety, maintain regulatory compliance, and protect our environment.

Part 1: Hazard Identification and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's hazards is essential. (2,4-Dichloropyrimidin-5-yl)methanol is a chlorinated organic compound, which immediately places it in a specific category for hazardous waste management.

GHS Classification: Based on available data, this compound is classified with the following hazards:

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	GHS07	Warning	H302: Harmful if swallowed.[1]
Skin Irritation	GHS07	Warning	H315: Causes skin irritation.[2][3]
Eye Irritation	GHS07	Warning	H319: Causes serious eye irritation.[3]

The primary risk associated with this compound stems from its classification as a halogenated organic substance .[4] Halogenated wastes require specific disposal pathways, typically high-temperature incineration, to prevent the formation of toxic byproducts like dioxins and to neutralize the corrosive gases (e.g., hydrogen chloride) produced during combustion.[4] Improper disposal, such as mixing with non-halogenated solvents, can lead to regulatory violations and significantly increase disposal costs.[5]

Part 2: Core Disposal Protocol: Segregation and Containment

The cornerstone of proper chemical waste management is rigorous segregation. Due to its chemical nature, (2,4-Dichloropyrimidin-5-yl)methanol must be handled as a distinct waste stream.

Step-by-Step Collection Procedure:

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE. This includes:

  • Chemical splash goggles or a face shield.[2]

  • Impervious gloves (e.g., nitrile, neoprene). Always inspect gloves for integrity before use.[6]

  • A fully buttoned laboratory coat.[7]

• Waste Container Selection:

  • Select a waste container specifically designated for "Halogenated Organic Waste." [4][8] These are often distinctly colored (e.g., green-labeled carboys) as per institutional guidelines.[4]

  • The container must be constructed of a compatible material, such as high-density polyethylene (HDPE) or glass, and must have a tightly sealing, threaded cap to be "vapor tight" and "spill proof."[8][9]

• Labeling:

  • Label the waste container before adding any waste.[8]

  • The label must clearly state "Hazardous Waste" and list the full chemical name: "(2,4-Dichloropyrimidin-5-yl)methanol." Do not use abbreviations or chemical formulas.[8]

  • Maintain a running log of the contents, including approximate volumes or masses, on the container's label or an attached waste log sheet.[4][5]

• Waste Segregation (Critical Step):

  • DO NOT mix (2,4-Dichloropyrimidin-5-yl)methanol waste with any other waste category.

  • Incompatible Materials: Keep this waste stream separate from:

    • Non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).[4][5]

    • Strong acids or bases (a pH between 5.5 and 9.5 is the generally accepted range for commingled solvents, but dedicated segregation is always the safest practice).[5]

    • Strong oxidizing agents (e.g., peroxides, permanganates).[7]

    • Aqueous solutions or heavy metals.[5]

• Accumulation and Storage:

  • Always keep the waste container tightly closed except when actively adding waste.[8]

  • Store the container in a designated Satellite Accumulation Area (SAA), which should be in a cool, dry, well-ventilated location, away from ignition sources.[6][7]

  • Ensure the SAA provides secondary containment to capture any potential leaks.[7]

Part 3: Spill and Decontamination Procedures

Accidents can occur, and a clear, pre-defined response plan is crucial for mitigating risks.

Small Spill Response (<100 mL):

• Alert & Isolate: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably within a certified chemical fume hood.[10]

• PPE: Don appropriate PPE as described above.

• Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent pad.[7][10]

• Collect: Carefully sweep or scoop the absorbed material into a sealable bag or container.[7][9]

• Dispose: Label the container as "Spill Debris containing (2,4-Dichloropyrimidin-5-yl)methanol" and manage it as halogenated organic waste.

• Decontaminate: Clean the spill area with soap and water, followed by a final rinse.[11]

Large Spill Response (>100 mL):

• Evacuate: Immediately evacuate the area.

• Alert: Activate the nearest fire alarm and notify your institution's Environmental Health and Safety (EHS) department or emergency response team.

• Isolate: Close doors to the affected area to contain vapors.

• Do Not Attempt Cleanup: Allow trained emergency responders to manage the cleanup.

Part 4: Disposal Workflow Diagram

To ensure clarity, the following decision-making workflow should be followed for every instance of waste generation involving (2,4-Dichloropyrimidin-5-yl)methanol.

Caption: Decision workflow for the safe segregation and disposal of (2,4-Dichloropyrimidin-5-yl)methanol waste.

By adhering to this structured guide, researchers can ensure the safe and compliant disposal of (2,4-Dichloropyrimidin-5-yl)methanol, fostering a culture of safety and environmental stewardship within the laboratory.

References

• Hazardous Waste Segregation Guide. Bucknell University.

• Safety Data Sheet for 5-Amino-2,4-dichloropyrimidine. Fisher Scientific.

• Pyrimidine Safety Data Sheet. ChemicalBook.

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois.

• Safety Data Sheet for 2,4-Dichloro-5-fluoropyrimidine. Fisher Scientific.

• (2,4-Dichloropyrimidin-5-yl)methanol Product Page. Sigma-Aldrich.

• Organic Solvents Management Procedures. Cornell University Environmental Health and Safety.

• Halogenated Solvents Standard Operating Procedure. Washington State University Environmental Health & Safety.

• Safety Data Sheet for 2,4-Dichloro-5-fluoropyrimidine. Sigma-Aldrich.

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.

• Pyrimidine 99% Safety Data Sheet. Loba Chemie.

• Safety Data Sheet for Pyrimidine. Fisher Scientific.

• Pyridine Standard Operating Procedure. Washington State University Environmental Health & Safety.

• Safety Data Sheet for (3,5-Dichloropyridin-4-YL)methanol. AK Scientific, Inc.

• Safety Data Sheet for 2,4-Dichloro-5-pyrimidinecarboxaldehyde. Sigma-Aldrich.

• Safety Data Sheet for 2,4-Dichloropyrimidine. Fisher Scientific.

• Guidance Manual for the Disposal of Chlorinated Water. Vita-D-Chlor.

• Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific.

Sources

• 1. (2,4-Dichloropyrimidin-5-yl)methanol | 1346537-23-2 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. bucknell.edu [bucknell.edu]
• 5. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 11. lobachemie.com [lobachemie.com]

Personal protective equipment for handling (2,4-Dichloropyrimidin-5-yl)methanol

Comprehensive Safety and Handling Guide: (2,4-Dichloropyrimidin-5-yl)methanol

This guide provides essential safety protocols and operational directives for the handling and disposal of (2,4-Dichloropyrimidin-5-yl)methanol (CAS No. 1346537-23-2). The information herein is synthesized from established safety data for structurally similar compounds and authoritative guidelines from regulatory bodies. This document is intended for researchers, scientists, and drug development professionals to foster a culture of safety and procedural excellence.

Hazard Profile and Toxicological Assessment

(2,4-Dichloropyrimidin-5-yl)methanol is a halogenated pyrimidine derivative. While a specific, comprehensive Safety Data Sheet (SDS) for this compound is not universally available, data from analogous compounds such as 2,4-dichloropyrimidine and other chlorinated pyrimidines indicate a clear hazard profile. The primary hazards are associated with ingestion, skin and eye contact, and inhalation of dust particles.

The GHS pictograms for similar compounds suggest a Warning signal word, with hazard statements indicating that the substance is harmful if swallowed (H302), causes skin irritation (H315), and causes serious eye irritation (H319)[1][2][3]. As a chlorinated organic compound, it is classified as hazardous waste and requires meticulous handling and disposal procedures to mitigate risks to personnel and the environment[4].

Key Hazard Information:

Hazard Classification	GHS Hazard Statement	Precautionary Statement Examples
Acute Toxicity, Oral	H302: Harmful if swallowed	P301+P312+P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.[2][3]
Skin Irritation	H315: Causes skin irritation	P264: Wash skin thoroughly after handling.[1] P280: Wear protective gloves/protective clothing/eye protection/face protection.[1] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]
Eye Irritation	H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Respiratory Irritation	H335: May cause respiratory irritation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1] P271: Use only outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to create a reliable barrier between the researcher and the chemical. The selection of PPE must be based on a thorough hazard assessment of the specific laboratory operations being performed[5][6].

Protection Type	Equipment Specification	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles and a face shield.	Tight-sealing safety goggles are required to protect against dust and splashes. A face shield should be worn over goggles when there is a significant risk of splashing. All eye and face protection must comply with ANSI Z87.1 standards[7].
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Disposable nitrile gloves provide adequate protection for incidental contact. For prolonged handling, consult the glove manufacturer's chemical resistance data. Always inspect gloves for tears or punctures before use and remove them immediately after any sign of contamination[5].
Body Protection	Flame-resistant lab coat and a chemical-resistant apron.	A fully buttoned, flame-resistant lab coat is the minimum requirement. For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat[4][8].
Respiratory Protection	NIOSH/MSHA or EN 149 approved respirator.	All handling of (2,4-Dichloropyrimidin-5-yl)methanol as a solid should be conducted within a certified chemical fume hood to minimize inhalation of dust. If a fume hood is not available or if aerosolization is possible, a properly fitted respirator with a particulate filter is required[8][9].

Operational Handling Plan

Adherence to a stringent operational plan is critical for minimizing exposure and preventing accidental release.

3.1. Engineering Controls: The Chemical Fume Hood

All work with (2,4-Dichloropyrimidin-5-yl)methanol must be performed in a properly functioning chemical fume hood[8][10].

• Workflow Placement : All apparatus and chemicals should be placed at least six inches inside the hood to ensure effective containment[1][4][11].

• Airflow Integrity : Avoid blocking the baffles at the back of the hood and minimize clutter to maintain proper airflow[4][8]. Do not store chemicals or equipment in the fume hood[1][4][12].

• Sash Discipline : Keep the sash as low as possible during experiments. When the hood is not in use, the sash should be fully closed[1][4].

3.2. Procedural Steps for Safe Handling

• Preparation : Before handling the compound, ensure that all necessary PPE is correctly donned and that the fume hood is operational. Have a spill kit readily accessible.

• Weighing and Transfer : If handling the solid form, conduct all weighing and transfers within the fume hood to contain any dust. Use a draft shield if necessary.

• In-Use : Keep containers of (2,4-Dichloropyrimidin-5-yl)methanol tightly sealed when not in use.

• Post-Handling : After handling, thoroughly decontaminate the work area. Remove PPE in the correct order to avoid cross-contamination. Wash hands and forearms thoroughly with soap and water.

3.3. Storage Requirements

Proper storage is crucial to maintain the stability of the compound and prevent accidental exposure.

• Location : Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents[2][13].

• Container : Keep the container tightly closed and stored in an inert atmosphere[14].

• Segregation : Segregate from incompatible materials. Do not store on benchtops or in fume hoods[2][12].

Waste Disposal Plan

(2,4-Dichloropyrimidin-5-yl)methanol is a halogenated organic compound and must be disposed of as hazardous waste in accordance with all local, state, and federal regulations[15][16].

4.1. Waste Segregation and Collection

• Waste Stream : Designate a specific, clearly labeled waste container for "Halogenated Organic Waste"[16].

• Compatibility : Do not mix halogenated waste with non-halogenated organic waste or other incompatible waste streams[16].

• Container Management : Keep waste containers securely closed except when adding waste.

4.2. Disposal of Contaminated Materials

• Solid Waste : Any disposable lab supplies that come into contact with (2,4-Dichloropyrimidin-5-yl)methanol, such as gloves, weigh boats, and paper towels, must be collected in a designated hazardous waste bag and properly sealed.

• Liquid Waste : Solutions containing (2,4-Dichloropyrimidin-5-yl)methanol should be collected in a sealed, properly labeled container for halogenated liquid waste.

• Sharps : Contaminated needles, syringes, or other sharps must be disposed of in a designated sharps container for hazardous chemical waste.

4.3. Final Disposal

All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Ensure that all containers are properly labeled with the contents and associated hazards.

Visual Workflow Diagrams

The following diagrams illustrate the key procedural workflows for handling and disposal.

Caption: Waste Disposal Workflow for (2,4-Dichloropyrimidin-5-yl)methanol.

References

• Guidelines For The Safe Use Of Laboratory Fume Hoods . Columbia University Environmental Health & Safety. [Link]

• Storage of Laboratory Chemicals: Research Safety . Indiana University. [Link]

• 5 Essential Steps for Proper Fume Hood Use in the Laboratory . Lab Manager. [Link]

• Storage of Hazardous Chemicals in Laboratories . Health and Safety Authority. [Link]

• Personal Protective Equipment (PPE) . Princeton University Environmental Health & Safety. [Link]

• Personal protective equipment for preparing toxic drugs . GERPAC. [Link]

• Personal Protective Equipment Requirements for Laboratories . University of California, Santa Barbara Environmental Health & Safety. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency. [Link]

• Types of Radiation PPE Used in Healthcare Settings . Barrier Technologies. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 . eCFR. [Link]

• About National Personal Protective Technology Laboratory | NIOSH . Centers for Disease Control and Prevention. [Link]

• State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests . U.S. Environmental Protection Agency. [Link]

• Hazardous Waste Segregation . University of Wisconsin-Eau Claire. [Link]

Sources

• 1. resources.workstationindustries.com [resources.workstationindustries.com]
• 2. safely store chemicals in laboratory? | Environmental Health & Safety [ehs.tamu.edu]
• 3. connmaciel.com [connmaciel.com]
• 4. Best Practices for Operating & Maintaining Your Chemical Fume Hood - RDM Industrial Products [rdm-ind.com]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 7. OSHA Hazard Communication Standard and OSHA Guidelines [cdc.gov]
• 8. hvcc.edu [hvcc.edu]
• 9. About National Personal Protective Technology Laboratory | NIOSH | CDC [cdc.gov]
• 10. ehs.fiu.edu [ehs.fiu.edu]
• 11. 5 Essential Steps for Proper Fume Hood Use in the Laboratory | Lab Manager [labmanager.com]
• 12. hsa.ie [hsa.ie]
• 13. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 14. safety.fsu.edu [safety.fsu.edu]
• 15. epa.gov [epa.gov]
• 16. bucknell.edu [bucknell.edu]